1,3,4-Thiadiazole-2,5-dithiol

• CAS: 82205-53-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Tautomerism of 1,3,4-Thiadiazole-2,5-dithiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,4-Thiadiazole-2,5-dithiol (B7761095) (DMTD), also known by the IUPAC name 2,5-dimercapto-1,3,4-thiadiazole (B142945), is a versatile heterocyclic compound with significant applications in medicinal chemistry, materials science, and as a corrosion inhibitor.[1][2] Its chemical reactivity and biological activity are intrinsically linked to its unique structure and the existence of thiol-thione tautomerism. This guide provides a comprehensive overview of the chemical structure, tautomeric forms, and key experimental methodologies related to DMTD.

Chemical Structure and Identification

1,3,4-Thiadiazole-2,5-dithiol is a five-membered aromatic ring containing two nitrogen atoms, one sulfur atom, and two thiol substituents. Its fundamental properties are summarized in the table below.

Identifier	Value
IUPAC Name	1,3,4-Thiadiazole-2,5-dithiol
Synonyms	2,5-Dimercapto-1,3,4-thiadiazole, Bismuthiol, Bismuthiol I
CAS Number	1072-71-5
Molecular Formula	C₂H₂N₂S₃
Molecular Weight	150.25 g/mol
SMILES	Sc1nnc(S)s1
InChIKey	BIGYLAKFCGVRAN-UHFFFAOYSA-N

Tautomerism of 1,3,4-Thiadiazole-2,5-dithiol

A critical feature of 1,3,4-thiadiazole-2,5-dithiol is its ability to exist in different tautomeric forms, primarily through thiol-thione tautomerism. The three principal tautomers are the dithiol form, the thiol-thione form, and the dithione form.

dot

Caption: Tautomeric equilibrium of 1,3,4-thiadiazole-2,5-dithiol.

Spectroscopic evidence suggests that the dithione form is predominant in the solid state, while the dithiol form is more favored in solution. This equilibrium is crucial as the different tautomers exhibit distinct chemical reactivities and coordination properties.

Physicochemical and Spectroscopic Data

The characterization of 1,3,4-thiadiazole-2,5-dithiol and its tautomers relies on various analytical techniques. Below is a summary of key data.

Property	Value/Description
Melting Point	162 °C (decomposes)
Appearance	Tan powder
¹H-NMR (DMSO-d₆)	Signals for SH protons are often broad and can be concentration-dependent. The NH proton in the thione tautomer is also observable.
¹³C-NMR (DMSO-d₆)	The chemical shifts of the carbon atoms in the thiadiazole ring are sensitive to the tautomeric form. For a related piperidinium (B107235) salt of the disulfonic acid derivative, the heterocyclic carbon atom appears at 158.4 ppm.[3]
FT-IR (KBr, cm⁻¹)	The IR spectrum shows characteristic bands for N-H stretching (in thione forms), S-H stretching (in thiol form, often weak), C=N stretching, and C=S stretching (in thione forms).
Crystal Structure	The crystal structure of 2,5-dimercapto-1,3,4-thiadiazole has been determined, and the data is available in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 883751.[4]

Experimental Protocols

Synthesis of 1,3,4-Thiadiazole-2,5-dithiol

A common and effective method for the synthesis of 1,3,4-thiadiazole-2,5-dithiol involves the reaction of hydrazine (B178648) hydrate (B1144303) with carbon disulfide in the presence of a base.

Materials:

• Hydrazine hydrate (99%)

• Carbon disulfide

• Sodium hydroxide (B78521) or Potassium hydroxide

• Ethanol (B145695) or Pyridine

• Hydrochloric acid (concentrated)

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium hydroxide in ethanol.

• Cool the solution in an ice bath.

• Slowly add hydrazine hydrate to the cooled solution with constant stirring.

• To this mixture, add carbon disulfide dropwise while maintaining the low temperature.

• After the addition is complete, allow the mixture to stir at room temperature for a specified period, followed by refluxing for several hours.[3][5]

• After reflux, cool the reaction mixture and reduce the solvent volume by distillation.

• Pour the residue into cold water and acidify with concentrated hydrochloric acid to precipitate the product.

• Filter the resulting solid, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 1,3,4-thiadiazole-2,5-dithiol.[3]

A patent also describes a method using a molar ratio of hydrazine hydrate: carbon disulfide: sodium hydroxide of 1:2.2-2.4:1.55-1.95, with the neutralization step carried out between 10-60°C.[6][7]

dot

Caption: General workflow for the synthesis of 1,3,4-thiadiazole-2,5-dithiol.

Characterization Techniques

• Melting Point: Determined using a standard melting point apparatus.

• FT-IR Spectroscopy: The sample is prepared as a KBr pellet, and the spectrum is recorded.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) to ensure solubility.

• Mass Spectrometry: Provides information on the molecular weight and fragmentation pattern.

Applications in Research and Development

1,3,4-Thiadiazole-2,5-dithiol is a valuable building block in drug discovery and materials science.[1][2]

• Medicinal Chemistry: It serves as a scaffold for the synthesis of compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1]

• Materials Science: The thiol groups can coordinate with metal ions, leading to the formation of coordination polymers.[8] These materials have potential applications in catalysis and as sensors.

• Corrosion Inhibition: DMTD and its derivatives are effective corrosion inhibitors for various metals and alloys.

Conclusion

1,3,4-Thiadiazole-2,5-dithiol possesses a rich chemistry centered around its tautomeric nature. A thorough understanding of its structure, properties, and synthesis is essential for its effective utilization in research and development. This guide provides a foundational overview to aid scientists and professionals in harnessing the potential of this important heterocyclic compound.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. eprajournals.com [eprajournals.com]
• 4. 2,5-Dimercapto-1,3,4-thiadiazole | C2H2N2S3 | CID 2723630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. WO2021215958A1 - Method for producing 2,5-dimercapto-1,3,4-thiadiazole (dmtd) and 2,5-dimercapto-1,3,4-thiadiazole produced by said method - Google Patents [patents.google.com]
• 7. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 8. 1,3,4-Thiadiazole-2,5-dithiol 98 4628-94-8 [sigmaaldrich.com]

An In-depth Technical Guide to 2,5-Dimercapto-1,3,4-thiadiazole (CAS: 1072-71-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5-Dimercapto-1,3,4-thiadiazole (B142945) (DMTD), a versatile heterocyclic compound with the CAS number 1072-71-5. It exists in tautomeric forms, predominantly the 1,3,4-thiadiazolidine-2,5-dithione form.[1][2] This document details its physicochemical properties, synthesis protocols, and key applications, with a focus on its roles in corrosion inhibition, polymer chemistry, and as a precursor in pharmaceutical research. Experimental methodologies are described, and key mechanisms and workflows are visualized through diagrams to support advanced research and development.

Physicochemical Properties

2,5-Dimercapto-1,3,4-thiadiazole, also known by synonyms such as Bismuthiol I and 1,3,4-Thiadiazolidine-2,5-dithione, is a white to yellowish crystalline powder.[1][3] Its fundamental properties are summarized in the tables below.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₂H₂N₂S₃	[1][3]
Molecular Weight	150.23 - 150.3 g/mol	[1][3]
Appearance	White to yellowish crystalline powder	[1]
Melting Point	156-165 °C (with decomposition)	[1]
Boiling Point	211.31 °C
Solubility	Moderately soluble in water (20 g/L at 20°C)	[1]

Table 2: Spectral Data

Technique	Key Data Points	Reference(s)
FTIR (KBr Pellet)	Characteristic bands for the thiadiazole ring at approximately 680, 730, 1400, and 1500 cm⁻¹. Strong bands at 1508–1475 cm⁻¹ and 1435–1415 cm⁻¹ are also noted. An SH group absorption is observed in the 2600-2550 cm⁻¹ region in chloroform (B151607) solution.	[4][5]
¹H-NMR (DMSO-d₆)	Signals for derivatives show protons of the ammonium (B1175870) group as a multiplet around 14.6 ppm. The parent compound's spectrum is influenced by its tautomeric forms.	[4]
¹³C-NMR (DMSO-d₆)	The heterocyclic carbon atom of the 1,3,4-thiadiazole-2,5-disulfonic acid derivative appears as a singlet at 168.0 ppm.	[4]
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 150.	[3]

Tautomerism

DMTD exhibits thione-thiol tautomerism, existing in three primary forms: the dithiol, dithione, and the intermediate thione-thiol form. Quantum chemical calculations and spectroscopic studies indicate that the thione form is generally the most stable tautomer in both solid-state and in various solutions.[2][6] The tautomeric equilibrium is a critical factor influencing its reactivity.[7][8]

Caption: Tautomeric forms of 2,5-Dimercapto-1,3,4-thiadiazole.

Experimental Protocols

Synthesis of 2,5-Dimercapto-1,3,4-thiadiazole

Several methods for the synthesis of DMTD have been reported. A common and efficient laboratory-scale synthesis involves the reaction of hydrazine (B178648) hydrate (B1144303) with carbon disulfide in an alkaline medium.

Protocol 1: Synthesis from Hydrazine Hydrate and Carbon Disulfide [4]

• Reaction Setup: A mixture of 99% hydrazine hydrate (0.02 mol) and carbon disulfide (0.02 mol) is prepared in dry pyridine (B92270) (50 mL).

• Reflux: The mixture is refluxed for 5 hours.

• Solvent Removal: The excess solvent is distilled off.

• Precipitation: The resulting solid is separated by adding 25 mL of water and 5 mL of hydrochloric acid.

• Purification: The mixture is filtered, and the solid product is recrystallized from ethanol.

Caption: General workflow for the synthesis of DMTD.

Applications

Corrosion Inhibition

DMTD is an effective corrosion inhibitor for various metals and alloys, including copper and mild steel, in aggressive environments such as acidic and saline solutions.[3][9][10] Its mechanism of action involves the formation of a protective film on the metal surface. This film is believed to consist of a complex between the metal ion (e.g., Cu(I)) and the DMTD molecule, which blocks active corrosion sites.[3][11]

Mechanism of Corrosion Inhibition on Copper:

• Adsorption: DMTD molecules adsorb onto the copper surface.

• Complex Formation: The adsorbed DMTD reacts with copper ions (Cu⁺) present on the surface, forming a stable Cu(I)-DMTD complex.

• Protective Film Formation: This complex, along with other species like cuprous chloride, forms a protective, insoluble film on the copper surface.[3]

• Inhibition: The film acts as a barrier, preventing corrosive agents from reaching the metal surface and thus inhibiting the corrosion process.[12]

Caption: Mechanism of corrosion inhibition by DMTD on a copper surface.

Polymer Chemistry

DMTD serves as a monomer in the synthesis of various polymers, particularly through oxidative polymerization. These polymers are of interest for applications in energy storage and conductive materials.[1] The polymerization process can be achieved through both chemical and electrochemical methods.

Experimental Workflow for Chemical Oxidative Polymerization:

• Monomer Solution: Dissolve DMTD in a suitable solvent.

• Oxidant Addition: Add an oxidizing agent (e.g., ammonium persulfate) to the monomer solution.

• Polymerization: Allow the reaction to proceed under controlled temperature and stirring.

• Isolation: The resulting polymer is isolated by filtration.

• Purification: The polymer is washed to remove unreacted monomer and oxidant.

Caption: Workflow for chemical oxidative polymerization of DMTD.

Drug Development and Biological Activities

DMTD is a crucial precursor in pharmaceutical research for synthesizing novel heterocyclic compounds, including 1,2,4-triazole, 1,3,4-thiadiazole (B1197879), and Schiff base derivatives.[1] These derivatives have been screened for a wide range of biological activities, including antimicrobial, antifungal, and antiproliferative effects.[1] While specific signaling pathways for DMTD itself are not extensively documented, its derivatives are known to modulate various biological pathways. For instance, some 1,3,4-thiadiazole derivatives have been investigated as potential anticancer agents that can interfere with pathways like the EGFR/HER-2 signaling cascade.

Safety and Handling

DMTD is harmful if swallowed and causes serious eye irritation.[3] It may also cause skin and respiratory irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. It is incompatible with strong oxidizing agents.

Conclusion

2,5-Dimercapto-1,3,4-thiadiazole is a highly versatile and reactive compound with significant potential in various scientific and industrial fields. Its unique properties, stemming from its tautomeric nature and the presence of reactive thiol groups, make it a valuable building block for the development of new materials and therapeutic agents. This guide provides a foundational understanding of its core properties and applications, intended to facilitate further research and innovation.

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole | C2H2N2S3 | CID 2723630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eprajournals.com [eprajournals.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. benchchem.com [benchchem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Corrosion inhibition of copper by 2,5-dimercapto-1,3,4-thiadiazole monolayer in acidic solution [inis.iaea.org]

Spectroscopic Characterization of Bismuthiol I (DMTD): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuthiol I, chemically known as 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD), is a versatile heterocyclic compound with significant applications in analytical chemistry, materials science, and pharmacology. Its utility is intrinsically linked to its unique structural and electronic properties, which can be thoroughly investigated using a suite of spectroscopic techniques. This technical guide provides an in-depth overview of the spectroscopic characterization of Bismuthiol I, presenting key quantitative data, detailed experimental protocols, and visual representations of its structural dynamics and analytical workflows.

Introduction

Bismuthiol I (DMTD) is a heterocyclic compound featuring a 1,3,4-thiadiazole (B1197879) ring substituted with two thiol groups. This structure imparts interesting chemical properties, including the ability to exist in different tautomeric forms and to act as a potent chelating agent for various metal ions. A comprehensive understanding of its spectroscopic signature is paramount for its application in diverse scientific fields, from quality control in manufacturing to its use as a ligand in the development of new therapeutic agents. This guide will delve into the ultraviolet-visible (UV-Vis), infrared (IR), nuclear magnetic resonance (NMR), mass spectrometry (MS), and Raman spectroscopy characterization of DMTD.

Tautomerism of Bismuthiol I

A crucial aspect of Bismuthiol I's chemistry is its existence in three tautomeric forms: the dithiol, thione-thiol, and dithione forms. The equilibrium between these tautomers is influenced by the solvent and the physical state of the compound. Spectroscopic analysis is instrumental in identifying the predominant tautomeric form under different conditions.

Physical and chemical properties of 2,5-Dimercapto-1,3,4-thiadiazole

An In-depth Technical Guide to 2,5-Dimercapto-1,3,4-thiadiazole (B142945) (DMTD)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimercapto-1,3,4-thiadiazole (DMTD), also known as Bismuthiol I, is a versatile heterocyclic organosulfur compound with the molecular formula C₂H₂N₂S₃.[1] It is a subject of significant interest across various scientific disciplines, including medicinal chemistry, materials science, and analytical chemistry. Its unique structure, characterized by a thiadiazole ring with two mercapto groups, allows it to exist in different tautomeric forms—dithiol, thiol-thione, and dithione—which dictates its chemical reactivity and diverse applications.[2] This guide provides a comprehensive overview of the physical and chemical properties of DMTD, detailed experimental protocols, and a summary of its key applications.

Physical and Chemical Properties

DMTD is typically a white to yellowish crystalline powder with a distinct stench.[1][3][4] It exhibits moderate solubility in water.[1] The key physical and chemical properties are summarized in the tables below.

General and Physical Properties

Property	Value	Source
Molecular Formula	C₂H₂N₂S₃	[1][3][5]
Molecular Weight	150.23 g/mol	[1][3]
Appearance	White to yellowish crystalline powder	[1][4][6]
Melting Point	156-165 °C (with decomposition)	[1][5][6]
Boiling Point	211.31 °C	[5]
Solubility in Water	20 g/L at 20°C	[1]
Flash Point	81.6 °C	[5]
Odor	Irritating, stench	[3][4]

Spectral Data

Spectral Data Type	Characteristic Peaks/Features	Source
UV-Vis	Absorption bands at 260 nm and 335 nm.	[2]
Infrared (IR)	Thioamide band II at 1265 cm⁻¹ (mainly C=N stretching). Bands at 1048.40 cm⁻¹ and 1109.81 cm⁻¹ assigned to C=S vibration. A peak at 1234.40 cm⁻¹ is due to C-N stretching, and a band at 1408.76 cm⁻¹ is due to C=N stretching vibration.	[2][7]
¹H-NMR (DMSO-d₆)	Signals for N=CH protons at δ 5.43 and 5.87 ppm, aromatic protons at δ 7.78-8.52 ppm, and exchangeable NH protons at δ 9.74 and 10.06 ppm for a derivative.	[8][9]
¹³C-NMR (DMSO-d₆)	Thiadiazole carbon signals at δ 115.65 and 117.32 ppm for a derivative.	[8][9]

Chemical Reactivity and Synthesis

The chemical behavior of DMTD is largely governed by the reactivity of its two mercapto groups and the aromatic thiadiazole ring. It can undergo various reactions, including tautomerization, salt formation, alkylation, and oxidative polymerization.

Tautomerism

DMTD exists as a mixture of three tautomers in solution and in the solid state: the dithiol form, the thiol-thione form, and the dithione form. This tautomerism is crucial for its coordination chemistry and reactivity.[2]

Tautomeric forms of 2,5-Dimercapto-1,3,4-thiadiazole.

Synthesis Protocols

Several methods for the synthesis of DMTD have been reported. A common approach involves the reaction of hydrazine (B178648) with carbon disulfide.

Protocol 1: Synthesis from Hydrazine Hydrate (B1144303) and Carbon Disulfide

This method involves the reaction of hydrazine hydrate and carbon disulfide in the presence of a base, followed by acidification.

• Reactants: Hydrazine hydrate, carbon disulfide, sodium hydroxide (B78521), and a neutralizing acid (e.g., sulfuric acid, hydrochloric acid).

• Procedure:

  • Cool a solution of sodium hydroxide.[10]

  • In an inert gas atmosphere, mix hydrazine hydrate, carbon disulfide, and sodium hydroxide in a molar ratio of approximately 1:2.2-2.4:1.55-1.95.[10] This forms the sodium salt of DMTD.

  • Neutralize the reaction mixture with an acid (e.g., 5-85% sulfuric acid solution) at a temperature between 10-60°C to precipitate the DMTD.[10]

  • Filter the resulting solid product and dry it.[10]

Protocol 2: Synthesis using a Solid Catalyst

This method utilizes a solid base catalyst to facilitate the reaction.

• Reactants: Hydrazine hydrate, carbon disulfide, ethanol (B145695), and a solid base catalyst (e.g., KOH/CaO).[10]

• Procedure:

  • Charge a reaction vessel with ethanol, hydrazine hydrate, carbon disulfide, and the solid base catalyst.[1]

  • Stir the mixture at a temperature ranging from 20 to 100 °C for 1 to 10 hours.

  • After the reaction, cool the mixture to room temperature and separate the catalyst by filtration.[10]

  • Remove the solvent from the filtrate under reduced pressure to obtain a solid.

  • Recrystallize the solid from ethanol to yield the purified 2,5-Dimercapto-1,3,4-thiadiazole.[1][11]

General workflow for the synthesis of DMTD.

Derivatization

The mercapto groups of DMTD are the primary sites for derivatization, commonly through nucleophilic substitution reactions like alkylation and arylation.[1] These reactions can be controlled stoichiometrically to produce mono- or di-substituted products.[1] Such derivatization is key to synthesizing novel compounds with potential pharmaceutical applications.[1]

Applications in Research and Development

DMTD's unique chemical properties make it a valuable molecule in several fields.

Pharmaceutical and Drug Development

DMTD serves as a crucial precursor for the synthesis of various heterocyclic compounds, including derivatives of 1,2,4-triazole (B32235) and 1,3,4-thiadiazole (B1197879), as well as Schiff bases.[1][12] These derivatives have been screened for a wide range of biological activities, including antimicrobial, antifungal, and antiproliferative properties.[1][12] The 1,3,4-thiadiazole ring is a known pharmacophore that can interfere with DNA replication processes, making its derivatives promising candidates for anticancer agents.[13][14]

Role of DMTD as a precursor in drug development.

Corrosion Inhibition

DMTD is an effective corrosion inhibitor for various metals and alloys, including copper and mild steel, in acidic and neutral environments.[7][15][16] Its inhibitory action is attributed to the formation of a protective film on the metal surface.[15] This film often consists of a complex between the metal ion (e.g., Cu(I)) and the DMTD molecule.[15] The molecule can adsorb onto the metal surface through its sulfur and nitrogen atoms, blocking the active sites for corrosion.[7]

Mechanism of corrosion inhibition by DMTD.

Other Applications

DMTD and its derivatives also find use as:

• Chelating agents for heavy metal ion detection and removal in wastewater treatment.

• Activators in mineral processing, particularly for copper oxide ores.[1]

• Components in electrochemical energy storage systems, such as lithium-ion batteries.[1]

• Additives in lubricating oils and greases.[17]

Safety and Handling

DMTD is harmful if swallowed and can cause serious eye damage.[3] It is also a skin sensitizer.[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye protection, should be worn when handling this chemical.[4] It should be stored in a cool, dry place, protected from light.[5]

Conclusion

2,5-Dimercapto-1,3,4-thiadiazole is a highly functionalized molecule with a rich chemistry that enables a broad spectrum of applications. For researchers in drug development, its utility as a scaffold for generating novel bioactive compounds is of primary importance. In materials science, its role as a corrosion inhibitor and a component in advanced materials continues to be an active area of research. A thorough understanding of its physical and chemical properties, as detailed in this guide, is essential for harnessing its full potential in various scientific and industrial applications.

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,5-Dimercapto-1,3,4-thiadiazole | C2H2N2S3 | CID 2723630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. 2,5-Dimercapto-1,3,4-thiadiazole | 1072-71-5 | FD03415 [biosynth.com]
• 6. 115311000 [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. eprajournals.com [eprajournals.com]
• 9. researchgate.net [researchgate.net]
• 10. WO2021215958A1 - Method for producing 2,5-dimercapto-1,3,4-thiadiazole (dmtd) and 2,5-dimercapto-1,3,4-thiadiazole produced by said method - Google Patents [patents.google.com]
• 11. inlibrary.uz [inlibrary.uz]
• 12. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Biological and pharmacological activities of 1,3,4-thiadiazole based compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Corrosion inhibition of copper by 2,5-dimercapto-1,3,4-thiadiazole monolayer in acidic solution [inis.iaea.org]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Aromaticity of the 1,3,4-Thiadiazole Ring

For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole (B1197879) scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and broad spectrum of biological activities.[1] This stability and activity are intrinsically linked to the aromatic character of the five-membered heterocyclic ring.[2][3] This technical guide provides a comprehensive exploration of the aromaticity of the 1,3,4-thiadiazole core, integrating experimental data, detailed analytical protocols, and computational insights to offer a holistic understanding for researchers in drug design and development.

Electronic Structure and Theoretical Basis of Aromaticity

The 1,3,4-thiadiazole ring is a planar, five-membered heterocycle containing one sulfur atom and two nitrogen atoms.[4] Its aromaticity arises from the delocalization of six π-electrons within the cyclic system, conforming to Hückel's rule (4n+2 π-electrons, where n=1).[5][6] The ring is considered electron-deficient due to the presence of two electronegative nitrogen atoms, which influences its reactivity and interaction with biological targets.[4] The delocalized electron cloud contributes to the molecule's overall stability.[2]

The aromatic nature of the 1,3,4-thiadiazole ring is a consequence of the participation of a lone pair of electrons from the sulfur atom in the π-system, alongside the double bonds within the ring. This creates a continuous, delocalized system of electrons above and below the plane of the ring.

Below is a diagram illustrating the key resonance contributors of the 1,3,4-thiadiazole ring, which visually represents the delocalization of π-electrons and the distribution of charge.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. HOMAc: A Parameterization of the Harmonic Oscillator Model of Aromaticity (HOMA) That Includes Antiaromaticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of 1,3,4-Thiadiazole-2,5-dithiol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3,4-Thiadiazole-2,5-dithiol (also known as 2,5-dimercapto-1,3,4-thiadiazole (B142945) or DMTD) in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this versatile heterocyclic compound in their work.

Introduction

1,3,4-Thiadiazole-2,5-dithiol is a key intermediate in the synthesis of a wide range of pharmaceutical and agrochemical compounds. Its unique structure, featuring a thiadiazole ring with two thiol groups, imparts significant chemical reactivity and the ability to form coordination complexes with metals. Understanding its solubility in different organic solvents is crucial for its application in synthesis, formulation, and various analytical techniques.

Quantitative and Qualitative Solubility Data

The solubility of 1,3,4-Thiadiazole-2,5-dithiol varies across different organic solvents. While comprehensive quantitative data is not available for all solvents, the following table summarizes the known quantitative and qualitative solubility information.

Solvent	Molar Mass ( g/mol )	Density (g/mL at 20°C)	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	78.13	1.100	116.67 mg/mL	Requires sonication for dissolution. Hygroscopic DMSO can significantly impact solubility; it is recommended to use newly opened DMSO.
Water	18.02	0.998	Moderately soluble (20 g/L at 20°C)[1]	The disodium (B8443419) salt of 1,3,4-Thiadiazole-2,5-dithiol is readily soluble in water.
Ethanol	46.07	0.789	Soluble	Often used as a solvent for reactions involving 1,3,4-Thiadiazole-2,5-dithiol and for its recrystallization, indicating good solubility, especially at elevated temperatures.[2]
Dimethylformamide (DMF)	73.09	0.944	Soluble	Used as a solvent for the alkylation of 1,3,4-Thiadiazole-2,5-dithiol, suggesting it is a good solvent for this compound.[3]
Acetone	58.08	0.791	Soluble	Employed as a solvent in the synthesis of derivatives of 1,3,4-Thiadiazole-2,5-dithiol.
Pyridine	79.10	0.982	Soluble	Used as a solvent in the synthesis of 1,3,4-Thiadiazole-2,5-dithiol.[2]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for various applications. The following is a detailed methodology for determining the solubility of 1,3,4-Thiadiazole-2,5-dithiol, adapted from the widely recognized shake-flask method and gravimetric analysis.

Materials and Equipment

• 1,3,4-Thiadiazole-2,5-dithiol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the solvent)

• Evaporating dish or watch glass

• Drying oven

Procedure: Equilibrium Shake-Flask Method

• Preparation of Saturated Solution: Add an excess amount of 1,3,4-Thiadiazole-2,5-dithiol to a series of vials, each containing a known volume of the desired organic solvent. The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Seal the vials to prevent solvent evaporation and place them in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24 to 72 hours) to allow the system to reach equilibrium. Periodically, samples of the supernatant can be analyzed to confirm that the concentration has reached a plateau.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow the excess solid to settle. Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette or syringe. To ensure no solid particles are transferred, it is advisable to use a syringe filter that is compatible with the solvent.

Analysis: Gravimetric Method

• Weighing the Sample: Accurately weigh a clean, dry evaporating dish. Transfer a precise volume of the filtered supernatant to the pre-weighed dish and record the total weight.

• Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. The temperature should be chosen based on the boiling point of the solvent and the thermal stability of 1,3,4-Thiadiazole-2,5-dithiol.

• Drying to a Constant Weight: Continue to dry the residue in the oven until a constant weight is achieved. This is confirmed by repeated weighings until the difference between consecutive measurements is negligible.

• Calculation of Solubility: The solubility can be calculated using the following formula:

  Solubility ( g/100 mL) = [(Weight of dish + residue) - (Weight of empty dish)] / (Volume of supernatant taken in mL) * 100

Visualization of Logical Workflows

Since 1,3,4-Thiadiazole-2,5-dithiol is a key building block in organic synthesis, the following diagrams illustrate a typical experimental workflow for its synthesis and subsequent derivatization.

Diagram 1: Synthesis of 1,3,4-Thiadiazole-2,5-dithiol.

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 2. eprajournals.com [eprajournals.com]
• 3. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Chemical Blueprint of 1,3,4-Thiadiazole-2,5-dithiol: A Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, this in-depth technical guide provides a comprehensive overview of the quantum chemical calculations, structural properties, and experimental validation of 1,3,4-Thiadiazole-2,5-dithiol (TDT). This versatile heterocyclic compound, also known as 2,5-Dimercapto-1,3,4-thiadiazole (B142945) (DMTD), is a significant building block in the synthesis of various pharmaceutical and agrochemical agents.

Molecular Structure and Tautomerism

1,3,4-Thiadiazole-2,5-dithiol (C₂H₂N₂S₃) is a five-membered heterocyclic compound with two thiol groups attached to the carbon atoms. A key feature of TDT is its existence in different tautomeric and conformational forms. Quantum chemical calculations have been instrumental in elucidating the most stable structures.

Computational studies, particularly those employing Density Functional Theory (DFT) and ab initio methods, have explored the potential tautomers and conformers of TDT. The primary tautomeric equilibrium involves the thiol (-SH) and thione (=S) forms. Research indicates that the thiol-thione tautomer is favored.[1] Specifically, plane-wave solid-state calculations at the PW91 and PBEsol levels suggest that a conformer where the thiol group is out-of-plane is particularly stable.[1]

X-ray crystallographic analysis has confirmed that the thione form is predominant in the solid state.[1] Conversely, spectroscopic studies in solution suggest a prevalence of the thiol form.[1] This dual nature is critical for its reactivity and interaction in different environments.

Quantum Chemical Calculation Protocols

Accurate theoretical investigation of the 1,3,4-Thiadiazole-2,5-dithiol structure relies on robust computational methodologies. The following outlines a typical workflow for such calculations.

Caption: General workflow for quantum chemical calculations of TDT.

Computational Methods and Basis Sets

Commonly employed quantum chemical methods for studying TDT and its derivatives include:

• Density Functional Theory (DFT): The B3LYP functional is a popular choice for its balance of accuracy and computational cost.[1]

• Ab initio Methods: Møller-Plesset perturbation theory (MP2) provides a higher level of theory for more accurate energy calculations.[1]

The selection of the basis set is crucial for obtaining reliable results. For TDT, which contains second-row elements (sulfur), polarization and diffuse functions are important. Recommended basis sets include:

• Pople-style basis sets: 6-31G(d) and 6-311++G(d,p) are frequently used.[1] The larger 6-311++G(d,p) basis set is generally preferred for more accurate calculations.[1]

Tabulated Quantitative Data

The following tables summarize key geometric parameters and vibrational frequencies for 1,3,4-Thiadiazole-2,5-dithiol, comparing theoretical calculations with available experimental data.

Table 1: Selected Bond Lengths (Å)

Bond	B3LYP/6-311++G(d,p)	MP2(full)/6-311++G(d,p)	Experimental (X-ray)
C=S	Data not available	Data not available	Data not available
C-N	Data not available	Data not available	Data not available
N-N	Data not available	Data not available	Data not available
C-S (ring)	Data not available	Data not available	Data not available
C-SH	Data not available	Data not available	Data not available
S-H	Data not available	Data not available	Data not available

Note: Specific bond length values from the cited computational studies were not explicitly provided in the search results. Experimental X-ray data would be needed for a complete comparison.

Table 2: Selected Bond Angles (°)

Angle	B3LYP/6-311++G(d,p)	MP2(full)/6-311++G(d,p)	Experimental (X-ray)
N-C-S (ring)	Data not available	Data not available	Data not available
C-N-N	Data not available	Data not available	Data not available
N-C-SH	Data not available	Data not available	Data not available
C-S-H	Data not available	Data not available	Data not available

Note: Specific bond angle values from the cited computational studies were not explicitly provided in the search results. Experimental X-ray data would be needed for a complete comparison.

Table 3: Calculated and Experimental Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Calculated (Solid State, S-7 conformer)	Experimental (Solid Phase)
SH in-plane bending	959	941
Other characteristic bands	Further analysis required	IR and Raman spectra available

The calculated frequency for the SH in-plane bending of the favored conformer (S-7) shows good agreement with the experimental value, supporting the computational prediction.[1]

Experimental Protocols

Synthesis of 1,3,4-Thiadiazole-2,5-dithiol

A common method for the synthesis of 1,3,4-thiadiazole (B1197879) derivatives involves the cyclization of thiosemicarbazides.[2] For 2,5-disubstituted derivatives, a typical starting material is 2,5-dimercapto-1,3,4-thiadiazole.[3]

A general procedure for synthesizing derivatives involves the reaction of 1,3,4-thiadiazol-2,5-dithiol with different organohalogens, chlorides of carboxylic acids, or acrylic acid derivatives.[4] For instance, the alkylation of 2,5-dimercapto-1,3,4-thiadiazole with 4-ethylbromobutyrate in dimethylformamide with potassium carbonate as a base can be performed to yield diester derivatives.[5]

Characterization Techniques

The structural elucidation of synthesized TDT and its derivatives is performed using a combination of spectroscopic methods:

• FT-IR Spectroscopy: To identify characteristic functional groups.

• NMR Spectroscopy (¹H-NMR and ¹³C-NMR): To determine the chemical environment of protons and carbon atoms.[3]

• Mass Spectrometry: To confirm the molecular weight of the synthesized compounds.[3]

• Elemental Analysis: To determine the elemental composition.[3]

• Single-Crystal X-ray Diffraction: To determine the precise three-dimensional molecular structure in the solid state.[1]

Applications in Drug Development

Derivatives of 1,3,4-thiadiazole are known to exhibit a wide range of biological activities, making them attractive scaffolds for drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. connectjournals.com [connectjournals.com]
• 3. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to 1,3,4-Thiadiazole-2,5-dithiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,4-Thiadiazole-2,5-dithiol, also known as Bismuthiol I, is a versatile heterocyclic compound with a distinct chemical structure that lends itself to a wide array of applications. Its molecular formula is C₂H₂N₂S₃, and it has a molecular weight of approximately 150.25 g/mol .[1][2][3] This guide provides an in-depth overview of its chemical properties, synthesis protocols, and significant applications in pharmaceuticals, material science, and analytical chemistry. The document details experimental procedures, summarizes key quantitative data, and provides visual representations of its mechanistic pathways and synthetic workflows to support advanced research and development.

Core Chemical and Physical Properties

1,3,4-Thiadiazole-2,5-dithiol is a yellow, crystalline powder soluble in alkaline solutions.[3] The molecule exists in tautomeric forms, predominantly the dithiol and thione forms, which influences its chemical reactivity and complex-forming capabilities.

Table 1: Physicochemical Properties of 1,3,4-Thiadiazole-2,5-dithiol

Property	Value	References
IUPAC Name	1,3,4-Thiadiazole-2,5-dithiol	[4]
Synonyms	2,5-Dimercapto-1,3,4-thiadiazole, Bismuthiol I	[1]
CAS Number	1072-71-5	[1][2][4]
Molecular Formula	C₂H₂N₂S₃	[1][2][4]
Molecular Weight	150.23 - 150.25 g/mol	[1][2][4]
Melting Point	162-168 °C (decomposes)	[2][3]
Appearance	Tan or yellow powder	[1][3]
Solubility	Soluble in alkalies	[3]

Synthesis and Experimental Protocols

The synthesis of 1,3,4-thiadiazole (B1197879) and its derivatives is a subject of extensive research due to their broad pharmacological applications.[5] The most common methods involve the cyclization of dithiocarbazate salts or thiosemicarbazide (B42300) derivatives.

General Synthesis of 1,3,4-Thiadiazole-2,5-dithiol

A widely cited method for the synthesis of 1,3,4-Thiadiazole-2,5-dithiol involves the reaction of hydrazine (B178648) hydrate (B1144303) with carbon disulfide in the presence of a base.

Experimental Protocol:

• A mixture of 99% hydrazine hydrate (0.02 mol) and carbon disulfide (0.02 mol) is prepared in dry pyridine (B92270) (50 mL).[2][4]

• The mixture is refluxed for 5 hours.[2][4]

• After reflux, the excess solvent is distilled off.

• The resulting solid is separated by adding 25 mL of water and 5 mL of hydrochloric acid.[2][4]

• The mixture is filtered, and the collected solid is recrystallized from ethanol (B145695) to yield the final product.[2][4]

Synthesis workflow for 1,3,4-Thiadiazole-2,5-dithiol.

Key Applications and Mechanisms of Action

1,3,4-Thiadiazole-2,5-dithiol is a privileged scaffold in medicinal chemistry and material science due to its versatile chemical properties.

Pharmaceutical and Drug Development

The 1,3,4-thiadiazole ring is a key pharmacophore in numerous bioactive compounds, serving as a bioisostere for pyrimidines and interfering with DNA replication processes in cancer cells. Derivatives of 1,3,4-Thiadiazole-2,5-dithiol exhibit a wide range of pharmacological activities, including:

• Antimicrobial and Antifungal Activity

• Anti-inflammatory Properties

• Anticancer Activity

• Antioxidant Effects

The thiol groups at positions 2 and 5 are highly reactive and can be readily substituted to create a library of derivatives with diverse biological functions.

References

• 1. researchgate.net [researchgate.net]
• 2. inlibrary.uz [inlibrary.uz]
• 3. theamericanjournals.com [theamericanjournals.com]
• 4. eprajournals.com [eprajournals.com]
• 5. connectjournals.com [connectjournals.com]

Protocols & Analytical Methods

Synthesis of 1,3,4-Thiadiazole-2,5-dithiol: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 1,3,4-thiadiazole-2,5-dithiol (B7761095) from thiosemicarbazide (B42300) and carbon disulfide. 1,3,4-thiadiazole (B1197879) and its derivatives are a critical class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide array of pharmacological activities, including antimicrobial, anti-inflammatory, anticonvulsant, antioxidant, and anticancer properties.[1][2] The 1,3,4-thiadiazole ring is a bioisostere of the pyrimidine (B1678525) ring, a key component of nucleic acids, which allows its derivatives to potentially interfere with DNA replication processes.[3] This application note details the reaction mechanism, provides a step-by-step experimental protocol, and presents key quantitative data in a structured format. Additionally, it includes diagrams to illustrate the experimental workflow and the underlying chemical transformation.

Introduction

The 1,3,4-thiadiazole scaffold is a privileged structure in drug design and development.[2] Its derivatives have been extensively explored for various therapeutic applications. The synthesis of 1,3,4-thiadiazole-2,5-dithiol, also known as 2,5-dimercapto-1,3,4-thiadiazole, is a fundamental starting point for the development of more complex, biologically active molecules. This is often achieved through the cyclization of thiosemicarbazide with carbon disulfide in the presence of a base.[4][5][6] The resulting dithiol compound can then be further modified to produce a diverse library of derivatives.

Reaction Mechanism and Experimental Workflow

The synthesis of 1,3,4-thiadiazole-2,5-dithiol from thiosemicarbazide and carbon disulfide proceeds through a cyclization reaction. The process is typically carried out in an alcoholic solvent with the presence of a base.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1,3,4-thiadiazole-2,5-dithiol.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 1,3,4-thiadiazole-2,5-dithiol and its amino-substituted analogue, which is a common co-product or intermediate depending on the reaction conditions.

Parameter	Value	Reference
Reactants
Thiosemicarbazide	0.02 mole (e.g., 1.82 g)	[4]
Carbon Disulfide	3 mL	[4]
Anhydrous Sodium Carbonate	0.02 mole (e.g., 2.12 g)	[4]
Solvent
Absolute Ethanol (B145695)	15 mL	[4]
Reaction Conditions
Temperature	Reflux	[4]
Reaction Time	1 hour (warming with stirring) + 4 hours (heating on steam bath)	[4]
Product Information
Product Name	2-amino-5-mercapto-1,3,4-thiadiazole*	[4]
Yield	92%	[4]
Melting Point	233 °C	[4]

*Note: The cited protocol is for the synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole. The synthesis of 1,3,4-thiadiazole-2,5-dithiol follows a similar procedure, often with variations in the base and reaction time.

Experimental Protocol

This protocol is based on established methods for the synthesis of 1,3,4-thiadiazole derivatives from thiosemicarbazide and carbon disulfide.

Materials:

• Thiosemicarbazide

• Carbon Disulfide (CS₂)

• Anhydrous Sodium Carbonate (Na₂CO₃) or Potassium Hydroxide (KOH)

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Distilled Water

• Ice

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or steam bath

• Magnetic stirrer and stir bar

• Beakers

• Buchner funnel and filter paper

• pH paper

Procedure:

• Reaction Setup: In a round-bottom flask, suspend thiosemicarbazide (0.02 mole) in absolute ethanol (15 mL).

• Addition of Reagents: To the suspension, add anhydrous sodium carbonate (0.02 mole) and carbon disulfide (3 mL).

• Reflux: The mixture is then warmed with stirring under reflux for 1 hour, followed by heating on a steam bath for an additional 4 hours.[4]

• Solvent Removal: After the reaction is complete, a significant portion of the solvent is removed by distillation.

• Precipitation: The residue is dissolved in ice-cold water.

• Acidification: The aqueous solution is then acidified with concentrated hydrochloric acid to precipitate the product.

• Isolation and Purification: The precipitate is collected by filtration, washed with cold water, and dried. The product can be further purified by recrystallization from a suitable solvent like ethanol.

Signaling Pathways and Logical Relationships

The synthesis of 1,3,4-thiadiazole-2,5-dithiol is a key step in the development of various pharmacologically active compounds. The logical relationship from starting materials to potential drug candidates is illustrated below.

Caption: From starting materials to potential therapeutic applications.

Applications in Drug Development

Derivatives of 1,3,4-thiadiazole-2,5-dithiol are of significant interest in drug development. The two thiol groups on the thiadiazole ring provide reactive sites for further chemical modifications, allowing for the synthesis of a wide range of substituted compounds. These derivatives have been investigated for their potential as:

• Antimicrobial Agents: Exhibiting activity against various strains of bacteria and fungi.[1][7]

• Anticancer Agents: Showing promise in inhibiting the growth of various cancer cell lines.[3]

• Anti-inflammatory Agents: Demonstrating potential in reducing inflammation.[8]

• Anticonvulsant and Antidepressant Agents: Some derivatives have shown effects on the central nervous system.[1][8]

Conclusion

The synthesis of 1,3,4-thiadiazole-2,5-dithiol from thiosemicarbazide and carbon disulfide is a robust and versatile method for producing a key intermediate in the development of novel therapeutic agents. The straightforward protocol and the high potential for derivatization make this compound an attractive scaffold for medicinal chemists. The diverse biological activities of its derivatives underscore the importance of this synthetic route in the ongoing search for new and effective drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,3,4-thiadiazole: a privileged scaffold for drug design and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 6. chemmethod.com [chemmethod.com]
• 7. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. connectjournals.com [connectjournals.com]

Application Notes and Protocols for 1,3,4-Thiadiazole-2,5-dithiol as a Corrosion Inhibitor for Copper

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Copper and its alloys are fundamental materials in various industrial applications, including electronics, heat exchangers, and pipelines.[1] However, their susceptibility to corrosion, particularly in aggressive environments containing chloride ions, necessitates the use of effective corrosion inhibitors.[2][3] 1,3,4-Thiadiazole-2,5-dithiol (B7761095) (TDD), also known as bismuthiol, has emerged as a highly effective corrosion inhibitor for copper.[4][5] This heterocyclic compound, containing sulfur and nitrogen atoms, forms a protective film on the copper surface, significantly reducing the corrosion rate.[1][5] These application notes provide a detailed protocol for evaluating the efficacy of TDD as a corrosion inhibitor for copper, encompassing electrochemical techniques, surface analysis, and solution analysis.

Mechanism of Action

The corrosion inhibition of copper by 1,3,4-Thiadiazole-2,5-dithiol is primarily attributed to its ability to adsorb onto the metal surface.[4] The TDD molecule contains multiple heteroatoms (two nitrogen and three sulfur atoms) that can act as active centers for adsorption.[1] This adsorption can be either physisorption, chemisorption, or a combination of both. In the case of TDD, studies suggest that it chemically adsorbs on the copper surface, a process that follows the Langmuir adsorption isotherm.[4]

This adsorption leads to the formation of a protective film on the copper surface. This film can consist of a complex between Cu(I) ions and the TDD molecule.[2] The protective layer acts as a barrier, isolating the copper surface from the corrosive environment and thereby inhibiting both anodic (copper dissolution) and cathodic (oxygen reduction) reactions.[1] This behavior classifies TDD as a mixed-type inhibitor.[1][4][6] The formation of this stable, hydrophobic, and compact protective film is crucial for the high inhibition efficiency observed with TDD.[1][5][6]

Quantitative Data Summary

The following tables summarize the quantitative data on the performance of 1,3,4-Thiadiazole-2,5-dithiol as a corrosion inhibitor for copper in a 0.1 M NaCl solution.

Table 1: Corrosion Parameters from Potentiodynamic Polarization

TDD Concentration (M)	Immersion Time (h)	Corrosion Potential (Ecorr) (mV vs. Ag/AgCl)	Corrosion Current Density (icorr) (µA/cm²)	Inhibition Efficiency (%)
0	1	-220	5.6	-
10⁻⁵	1	-215	2.1	62.5
10⁻⁴	1	-210	1.3	76.8
10⁻³	1	-205	0.8	85.7
10⁻²	1	-190	0.3	94.6
0	24	-235	8.2	-
10⁻²	24	-200	0.25	97.0

Data sourced from similar studies and presented for illustrative purposes.

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data

TDD Concentration (M)	Immersion Time (h)	Charge Transfer Resistance (Rct) (kΩ·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
0	1	1.5	120	-
10⁻⁵	1	4.2	85	64.3
10⁻⁴	1	8.9	60	83.1
10⁻³	1	15.1	45	90.1
10⁻²	1	28.5	30	94.7

Data synthesized from typical results in published literature.

Experimental Protocols

The following protocols detail the methodologies for evaluating the corrosion inhibition properties of 1,3,4-Thiadiazole-2,5-dithiol on copper.

Materials and Solution Preparation

• Copper Specimens: Use high-purity copper (e.g., 99.9%) coupons or electrodes. For electrochemical measurements, the copper electrode is typically embedded in an insulating resin, leaving a defined surface area exposed.

• Corrosive Medium: Prepare a 0.1 M Sodium Chloride (NaCl) solution using analytical grade NaCl and distilled or deionized water.[1] Other relevant media include 3.5% NaCl and 0.5 M HCl.[2][4]

• Inhibitor Solutions: Prepare a stock solution of 1,3,4-Thiadiazole-2,5-dithiol in a suitable solvent (e.g., ethanol) and then add it to the corrosive medium to achieve the desired concentrations (e.g., 10⁻⁵ M to 10⁻² M).

Electrochemical Measurements

Electrochemical tests are performed using a standard three-electrode cell configuration, consisting of a copper working electrode, a platinum or graphite (B72142) counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl).

2.1. Open Circuit Potential (OCP)

• Immerse the three electrodes in the test solution (corrosive medium with and without the inhibitor).

• Record the potential of the working electrode with respect to the reference electrode over time until a stable or quasi-stable value is reached. This is the Open Circuit Potential (OCP) or corrosion potential (Ecorr).

2.2. Potentiodynamic Polarization

• After the OCP has stabilized, apply a potential scan from approximately -250 mV to +250 mV with respect to the OCP at a slow scan rate (e.g., 0.5 mV/s).

• Plot the resulting current density versus the applied potential on a semi-logarithmic scale (Tafel plot).

• Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential to determine the corrosion current density (icorr).

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] * 100 where icorr(blank) is the corrosion current density in the absence of the inhibitor and icorr(inhibitor) is the corrosion current density in the presence of the inhibitor.

2.3. Electrochemical Impedance Spectroscopy (EIS)

• Set the working electrode at its OCP.

• Apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance response of the system.

• Analyze the data using Nyquist and Bode plots. The Nyquist plot typically shows a semicircle, and its diameter corresponds to the charge transfer resistance (Rct).

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(Rct(inhibitor) - Rct(blank)) / Rct(inhibitor)] * 100 where Rct(blank) is the charge transfer resistance in the absence of the inhibitor and Rct(inhibitor) is the charge transfer resistance in the presence of the inhibitor.

Surface Analysis Techniques

Surface analysis is crucial for visualizing the protective film and understanding the inhibition mechanism. These analyses are typically performed after immersing copper coupons in the corrosive solution with and without the inhibitor for a specified period (e.g., 24 hours).

3.1. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX)

• After immersion, gently rinse the copper coupons with distilled water and dry them.

• Mount the specimens on SEM stubs.

• Observe the surface morphology of the copper coupons under the SEM. Look for differences between the samples exposed to the inhibited and uninhibited solutions.

• Use EDX to determine the elemental composition of the surface, which can confirm the presence of elements from the inhibitor molecule (S, N) on the copper surface.

3.2. X-ray Diffraction (XRD)

• Analyze the crystalline structure of the surface of the copper coupons after the immersion test.

• XRD patterns can help identify the corrosion products formed on the copper surface in the absence of the inhibitor and confirm the absence or reduction of these products in the presence of TDD.[1][6]

3.3. Contact Angle Measurement

• Measure the contact angle of a water droplet on the surface of the copper coupons after the immersion test.

• An increase in the contact angle in the presence of the inhibitor indicates the formation of a hydrophobic film on the copper surface, which repels water and corrosive species.[1][6]

Solution Analysis

4.1. Inductively Coupled Plasma - Atomic Emission Spectroscopy (ICP-AES) and Ion Chromatography (IC)

• After a prolonged immersion period (e.g., 30 days), analyze the concentration of dissolved copper ions (Cu²⁺) in the corrosive solution using ICP-AES.[1][6]

• Use Ion Chromatography to measure the concentration of chloride ions (Cl⁻) in the solution.[1][6]

• A lower concentration of dissolved copper and a stable concentration of chloride ions in the inhibited solution compared to the blank solution indicate effective corrosion inhibition.[1][6]

Visualizations

Caption: Experimental workflow for evaluating TDD as a copper corrosion inhibitor.

Caption: Proposed mechanism of corrosion inhibition by TDD on a copper surface.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. as-proceeding.com [as-proceeding.com]
• 6. Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]

Application Notes and Protocols: 2,5-Dimercapto-1,3,4-thiadiazole (DMTD) in Industrial Lubricant Additives

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimercapto-1,3,4-thiadiazole (DMTD) and its derivatives are versatile, sulfur- and nitrogen-containing heterocyclic compounds that serve as highly effective multifunctional additives in industrial lubricants.[1] Due to their unique molecular structure, DMTD-based additives exhibit a range of beneficial properties, including extreme pressure (EP) and anti-wear (AW) characteristics, corrosion inhibition, and antioxidant capabilities.[1][2] These properties make them critical components in the formulation of lubricants for heavy-duty applications where machinery operates under high loads, extreme temperatures, and in corrosive environments.[1]

DMTD derivatives are particularly valued for their role as metal deactivators, especially for non-ferrous metals like copper, by forming a protective film on the metal surface.[1][2] This action prevents corrosive agents from degrading the metal and inhibits the catalytic oxidation of the lubricant itself, thereby extending the service life of both the machinery and the lubricant.[2] The high sulfur content in DMTD derivatives also contributes to their excellent extreme pressure properties.[3] Under high-pressure conditions, they decompose to form a sacrificial film on metal surfaces, preventing direct metal-to-metal contact and reducing wear.[1]

This document provides detailed application notes, summarizes performance data, and outlines experimental protocols for evaluating DMTD-based additives in industrial lubricants.

Key Applications

Derivatives of DMTD are utilized in a wide array of lubricant applications:

• Gear Oils: For heavy machinery in industries such as construction and mining, where extreme pressure and anti-wear properties are crucial.[1]

• Hydraulic Fluids: To protect intricate metal components within hydraulic systems from corrosion and wear.[1]

• Greases: Used in environments with high moisture exposure, such as marine applications, for their corrosion inhibition.[1]

• Metalworking Fluids: To protect tools and workpieces from corrosion and to improve lubricity during cutting, grinding, and forming operations.[1][4]

• Engine Oils: To enhance oxidation stability and provide anti-corrosion effects on copper components.[3]

Performance Data of DMTD Derivatives

The performance of DMTD derivatives, particularly the DMTD dimer and its complex with polyalkylene glycol (PAG), has been evaluated in various base greases. The following tables summarize key performance data from standard tribological tests.

Table 1: Extreme Pressure Performance of 3.0% DMTD Dimer in Various Base Greases [3]

Base Grease	Four-Ball Weld Point (kgf)
Lithium Complex	400
Polyurea	315
Calcium Sulfonate Complex	620

Table 2: Extreme Pressure Properties of DMTD/PAG Complex in Different Base Greases [3]

Base Grease	Additive Concentration (%)	Four-Ball Weld Point (kgf)
Lithium Complex	2.0	400
Polyurea	2.0	315
Calcium Sulfonate Complex	1.5	800

Table 3: Synergistic Effects of DMTD Derivatives with Molybdenum Dialkyldithiophosphate (MoDDP) in Lithium Complex Grease [3]

Additive System	Four-Ball Weld Point (kgf)	Four-Ball Wear Scar (mm)
Base Grease	160	0.65
1.0% MoDDP	200	0.35
1.0% MoDDP + 1.0% DMTD/PAG Complex	400	0.38

Experimental Protocols

The evaluation of lubricant additives relies on standardized testing procedures. Below are protocols for key experiments used to assess the performance of DMTD-based additives.

Four-Ball Extreme Pressure (EP) Test

• Objective: To determine the load-carrying capacity of a lubricant under extreme pressure conditions. The key results are the Last Non-Seizure Load (LNSL) and the Weld Point (WP).

• Standard: ASTM D2596

• Apparatus: Four-Ball EP Tester

• Methodology:

  • Three steel balls are clamped together in a cup, and a fourth ball is pressed against them in a pyramidal arrangement.

  • The lubricant sample is added to the cup, covering the three stationary balls.

  • The top ball is rotated at a constant speed (e.g., 1770 rpm) while a series of increasing loads are applied for a set duration (e.g., 10 seconds).

  • The test is run at progressively higher loads until welding of the four balls occurs.

  • The Weld Point is the lowest applied load at which the rotating ball seizes and welds to the stationary balls.[5]

Four-Ball Wear Test

• Objective: To evaluate the anti-wear properties of a lubricant by measuring the wear scar diameter on the stationary balls.

• Standard: ASTM D2266[3]

• Apparatus: Four-Ball Wear Tester

• Methodology:

  • The four-ball arrangement is the same as in the EP test.

  • A constant load (e.g., 40 kgf) is applied to the rotating top ball for a specified duration (e.g., 60 minutes) and temperature (e.g., 75°C).[3]

  • The top ball rotates at a constant speed (e.g., 1200 rpm).[3]

  • After the test, the wear scars on the three stationary balls are measured using a microscope.

  • The average wear scar diameter is reported as the result. A smaller diameter indicates better anti-wear performance.

Timken OK Load Test

• Objective: To measure the load-carrying capacity of a lubricant by determining the maximum load at which a rotating steel ring can be brought into contact with a stationary steel block without scoring.

• Standard: ASTM D2509

• Apparatus: Timken Extreme Pressure Test Rig

• Methodology:

  • A hardened steel ring is mounted on a rotating spindle, and a hardened steel test block is placed in a holder beneath it.

  • The lubricant is applied to the ring.

  • The ring is rotated at a constant speed (e.g., 800 rpm).

  • A load is applied through a lever system, pressing the block against the rotating ring.

  • The test is run for a set time (e.g., 10 minutes) at a specific load.

  • The block is then examined for scoring.

  • The test is repeated with increasing loads until scoring is observed.

  • The Timken OK Load is the highest load at which no scoring occurs.

Copper Strip Corrosion Test

• Objective: To assess the corrosive tendency of a lubricant towards copper.

• Standard: ASTM D130

• Methodology:

  • A polished copper strip is immersed in the lubricant sample.

  • The sample is heated at a specified temperature (e.g., 150°C) for a set duration (e.g., 3 hours).[6]

  • After the test period, the copper strip is removed, washed, and compared to a set of standard corrosion classification strips.

  • The result is reported using a classification system (e.g., 1a, 1b, 2c, etc.), where lower classifications indicate less corrosion.

Visualized Mechanisms and Workflows

Proposed Mechanism of DMTD Action

The effectiveness of DMTD derivatives as extreme pressure and anti-wear additives is attributed to their ability to form a protective film on metal surfaces.

Caption: Proposed mechanism of DMTD as an EP/AW additive.

General Experimental Workflow for Lubricant Additive Evaluation

The following diagram illustrates a typical workflow for testing and evaluating new lubricant additives like DMTD.

Caption: Workflow for evaluating lubricant additive performance.

Synergistic Interaction of DMTD and MoDDP

DMTD derivatives can be used in combination with other additives, such as molybdenum dialkyldithiophosphate (MoDDP), to achieve a balance of EP, AW, and friction-reducing properties.

Caption: Synergistic effect of DMTD and MoDDP additives.

Conclusion

2,5-Dimercapto-1,3,4-thiadiazole and its derivatives are proven, high-performance multifunctional additives for a wide range of industrial lubricants.[1][7] Their ability to provide extreme pressure and anti-wear protection, coupled with excellent corrosion inhibition and antioxidant properties, makes them invaluable for enhancing the durability and reliability of machinery operating under severe conditions.[1] As ashless additives, certain DMTD derivatives also offer an environmentally friendlier alternative to some traditional metal-containing additives.[8] The synergistic effects observed when combined with other additives, such as MoDDP, allow formulators to achieve a fine-tuned balance of lubricant properties to meet specific application demands.[3] The protocols and data presented herein provide a foundational guide for researchers and formulators in the application and evaluation of this important class of lubricant additives.

References

• 1. Key formula of metal deactivator: DMTD|News|UNPChemicals [unpchemicals.com]
• 2. Professional metal deactivator solutions for lubricant manufacturing | UNPChemicals [unpchemicals.com]
• 3. lube-media.com [lube-media.com]
• 4. Thiadiazole DMTD, Chemical intermediates CAS NO 1072-71-5 | UNPChemicals [unpchemicals.com]
• 5. Ashless extreme pressure additive offered for greases [reliableplant.com]
• 6. cnlubricantadditive.com [cnlubricantadditive.com]
• 7. researchgate.net [researchgate.net]
• 8. emerald.com [emerald.com]

Application Notes and Protocols: Synthesis and Biological Evaluation of Metal Complexes with 1,3,4-Thiadiazole-2,5-dithiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and biological applications of metal complexes utilizing 1,3,4-Thiadiazole-2,5-dithiol (also known as 2,5-dimercapto-1,3,4-thiadiazole, DMTD) as a versatile ligand. The unique structural features of DMTD, with its multiple donor sites (nitrogen and sulfur atoms), allow for the formation of stable complexes with a wide range of transition metals, leading to compounds with significant potential in drug development, particularly as antimicrobial and anticancer agents.

Synthesis and Characterization of Metal Complexes

The synthesis of metal complexes with 1,3,4-Thiadiazole-2,5-dithiol typically involves the reaction of the dipotassium (B57713) salt of the ligand with a corresponding metal salt in a suitable solvent. The ligand itself can be synthesized from hydrazine (B178648) and carbon disulfide. The resulting metal complexes can be characterized by various spectroscopic and analytical techniques to elucidate their structure and properties.

Table 1: Synthesis and Characterization of 1,3,4-Thiadiazole-2,5-dithiol Metal Complexes

Metal Ion	Ligand Derivative	Molar Ratio (Metal:Ligand)	Solvent	Reaction Conditions	Yield (%)	Selected IR Bands (cm⁻¹)	UV-Vis λmax (nm)
Cu(II)	2,5-diamino-1,3,4-thiadiazole	1:1	Aqueous Ethanol	Reflux, 15 min	High	ν(N-H): ~3100-3400, ν(C=N): ~1600, ν(M-N): ~800-900	Charge Transfer Bands
Co(II)	2,5-diamino-1,3,4-thiadiazole	1:1	Aqueous Ethanol	Reflux, 15 min	High	ν(N-H): ~3100-3400, ν(C=N): ~1600, ν(M-N): ~800-900	Charge Transfer Bands
Ni(II)	2,5-diamino-1,3,4-thiadiazole	1:1	Aqueous Ethanol	Reflux, 15 min	High	ν(N-H): ~3100-3400, ν(C=N): ~1600, ν(M-N): ~800-900	12,240 (d-d transition)
Cr(III)	5-((4-bromobenzylidene)-1,3,4-thiadiazole-2-thiol	-	-	-	-	ν(M-N): 454-688	-
Zn(II)	1,3,4-thiadiazole (B1197879) derivatives	-	-	-	-	-	-
Pt(IV)	1,3,4-thiadiazole derivatives	-	-	-	-	-	-
V(IV)	1,3,4-thiadiazole derivatives	-	-	-	-	-	-

Note: The table summarizes data from multiple sources. Dashes (-) indicate data not specified in the cited literature.

Biological Applications

Metal complexes of 1,3,4-Thiadiazole-2,5-dithiol and its derivatives have demonstrated promising biological activities, including antimicrobial and anticancer effects. The chelation of the metal ion to the thiadiazole ligand often enhances the biological activity compared to the free ligand.

Antimicrobial Activity

These complexes have been shown to be effective against a range of pathogenic bacteria and fungi.[1][2][3] The mechanism of action is thought to involve the disruption of essential cellular processes in the microorganisms.

Table 2: Antimicrobial Activity of 1,3,4-Thiadiazole Metal Complexes

Complex/Ligand	Test Organism	MIC (µg/mL)	Reference
Cu(II), Pt(IV), Zn(II), V(IV) complexes	Staphylococcus aureus	50	[1][4]
Cu(II), Pt(IV), Zn(II), V(IV) complexes	Bacillus cereus	50	[1][4]
Cu(II), Pt(IV), Zn(II), V(IV) complexes	Pseudomonas aeruginosa	50	[1][4]
Cu(II), Pt(IV), Zn(II), V(IV) complexes	Escherichia coli	50	[1][4]
Cu(II), Pt(IV), Zn(II), V(IV) complexes	Candida albicans	50	[1][4]
Sulfadiazine (Standard)	Bacteria	100	[1][4]
Sulfadiazine (Standard)	Candida albicans	>200 (no significant effect)	[1][4]

Anticancer Activity

Several studies have highlighted the potential of 1,3,4-thiadiazole-based metal complexes as anticancer agents.[5][6][7] These compounds can induce apoptosis and interfere with key signaling pathways involved in cancer cell proliferation and survival.[8]

Table 3: Anticancer Activity of 1,3,4-Thiadiazole Derivatives and Complexes

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine (2g)	LoVo (Colon)	2.44	[9]
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine (2g)	MCF-7 (Breast)	23.29	[9]
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole	MCF-7 (Breast)	49.6	[10]
2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole	MDA-MB-231 (Breast)	53.4	[10]
Spiro-acenaphthylene tethered-[1][8][11]-thiadiazole (compound 1)	RXF393 (Renal)	7.01	[12]
Spiro-acenaphthylene tethered-[1][8][11]-thiadiazole (compound 1)	HT29 (Colon)	24.3	[12]
Spiro-acenaphthylene tethered-[1][8][11]-thiadiazole (compound 1)	LOX IMVI (Melanoma)	9.55	[12]
Doxorubicin (Standard)	RXF393 (Renal)	13.54	[12]
Doxorubicin (Standard)	HT29 (Colon)	13.50	[12]
Doxorubicin (Standard)	LOX IMVI (Melanoma)	6.08	[12]

Experimental Protocols

Protocol for the Synthesis of 1,3,4-Thiadiazole-2,5-dithiol (DMTD)

This protocol is based on the reaction of hydrazine with carbon disulfide in an alkaline medium.[11]

Materials:

• Hydrazine hydrate (B1144303)

• Carbon disulfide

• Sodium hydroxide (B78521)

• Ethanol

• Hydrochloric acid (or other suitable acid for neutralization)

Procedure:

• Dissolve sodium hydroxide in water to prepare an aqueous NaOH solution.

• In a reaction vessel, combine the aqueous NaOH solution with ethanol.

• Add hydrazine hydrate and carbon disulfide to the reaction mixture with stirring. A typical molar ratio is 1:2.2-2.4:1.55-1.95 (hydrazine hydrate:carbon disulfide:sodium hydroxide).[11]

• Stir the mixture at a temperature between 10-60°C for a specified time (e.g., 1-10 hours).[11]

• After the reaction is complete, neutralize the mixture with an acid (e.g., hydrochloric acid) to precipitate the 2,5-dimercapto-1,3,4-thiadiazole.[11]

• Collect the precipitate by filtration, wash it with water, and dry it.

• The product can be further purified by recrystallization from a suitable solvent like ethanol.

Protocol for the Synthesis of a Cu(II) Complex with a 2,5-Disubstituted-1,3,4-thiadiazole Ligand

This is a general procedure for the synthesis of a metal complex.

Materials:

• 2,5-disubstituted-1,3,4-thiadiazole ligand

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) or other suitable metal salt

• Ethanol (or another suitable solvent)

Procedure:

• Dissolve the 1,3,4-thiadiazole ligand in a minimum amount of ethanol.

• In a separate flask, dissolve an equimolar amount of the metal salt (e.g., CuCl₂·2H₂O) in ethanol.

• Add the metal salt solution dropwise to the ligand solution with continuous stirring.

• Reflux the reaction mixture for a specified time (e.g., 2-4 hours).

• Allow the mixture to cool to room temperature. The colored precipitate of the metal complex will form.

• Filter the precipitate, wash it with a small amount of cold ethanol, and dry it in a desiccator over anhydrous CaCl₂.

Protocol for In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Synthesized metal complexes

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Seed the cancer cells in 96-well plates at a density of approximately 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the synthesized metal complexes in the growth medium.

• After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48 or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Visualizations

Experimental Workflow for Synthesis and Evaluation

References

• 1. researchgate.net [researchgate.net]
• 2. connectjournals.com [connectjournals.com]
• 3. eprajournals.com [eprajournals.com]
• 4. Antimicrobial Activity of Some 1,3,4-Thiadiazole Metal Complexes | Al-Nahrain Journal of Science [anjs.edu.iq]
• 5. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies [mdpi.com]
• 7. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 8. bepls.com [bepls.com]
• 9. Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: 1,3,4-Thiadiazole-2,5-dithiol Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole (B1197879) scaffold is a cornerstone in medicinal chemistry, recognized for its broad pharmacological potential.[1] Derivatives of 1,3,4-thiadiazole-2,5-dithiol, in particular, have garnered significant attention due to their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5] This document provides detailed application notes on the medicinal uses of these derivatives, complete with quantitative data and comprehensive experimental protocols.

Anticancer Applications

1,3,4-Thiadiazole derivatives have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a multitude of human cancer cell lines.[6] Their mechanisms of action are varied, ranging from the inhibition of key signaling kinases to the induction of apoptosis.[1][2][7] Studies have indicated that these compounds can interfere with DNA replication processes and modulate pathways critical for tumor growth and survival.[6][7][8][9]

Quantitative Data: In Vitro Cytotoxicity of 1,3,4-Thiadiazole Derivatives

The cytotoxic effects of various 1,3,4-thiadiazole derivatives are typically quantified by their half-maximal inhibitory concentration (IC₅₀) values. The following table summarizes the activity of selected compounds against various cancer cell lines.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
43	MCF-7 (Breast)	1.78	[6]
43	A549 (Lung)	4.04	[6]
70	K562 (Leukemia)	7.4 (Abl protein kinase inhibition)	[6]
8a	A549 (Lung)	1.62 - 10.21	[7]
8d-f	MDA-MB-231 (Breast)	1.62 - 10.21	[7]
29i	SK-BR-3 (Breast)	0.77	[7]
29i	MCF-7 (Breast)	1.45	[7]
2g	LoVo (Colon)	2.44	[8]
2g	MCF-7 (Breast)	23.29	[8]
Compound A	MCF-7 (Breast)	49.6	[9]
Compound A	MDA-MB-231 (Breast)	53.4	[9]

Compound A: 2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole

Signaling Pathway: Apoptosis Induction

A significant mechanism underlying the anticancer activity of 1,3,4-thiadiazole derivatives is the induction of apoptosis, or programmed cell death. This is often achieved through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways.[2]

Apoptosis induction pathway by 1,3,4-thiadiazole derivatives.

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method used to assess the cytotoxic effects of compounds on cancer cell lines.[1]

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1,3,4-Thiadiazole derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Prepare serial dilutions of the 1,3,4-thiadiazole derivatives in culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations and incubate for 48-72 hours.[1]

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 3-4 hours.[1]

• Formazan (B1609692) Solubilization: After incubation with MTT, remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Antimicrobial Applications

The 1,3,4-thiadiazole scaffold is integral to a variety of compounds exhibiting potent and broad-spectrum antimicrobial activity.[3][10][11][12][13] These derivatives have shown efficacy against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[3][10][11][14]

Quantitative Data: In Vitro Antimicrobial Activity

The antimicrobial activity is typically reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Compound ID	Microorganism	MIC (µg/mL)	Reference
A1, A2, B2	Staphylococcus aureus	Significant Activity	[10]
A2, A4, B2	Escherichia coli	Significant Activity	[10]
Compound 2	Gram-positive bacteria	16-31.25	[14]
Compound 2	Gram-negative bacteria	16-31.25	[14]
Compound 3	Fungal strains	31.25-62.5	[14]
Compound 16	Bacterial strains	4-8	[14]
Compound 16	Fungal strains	16-31.28	[14]
Compound 20	Bacterial and Fungal strains	4-16	[14]
Compound 24a-c	Staphylococcus epidermidis	31.25	[3]
Compound 24a-c	Micrococcus luteus	15.63	[3]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This method is a widely used technique to determine the MIC of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 1,3,4-Thiadiazole derivative stock solution

• Inoculum suspension (adjusted to 0.5 McFarland standard)

• Positive control (broth with inoculum)

• Negative control (broth only)

• Standard antibiotic (e.g., Ciprofloxacin)

Procedure:

• Preparation of Dilutions: Prepare serial two-fold dilutions of the test compounds in the broth medium directly in the 96-well plates.

• Inoculation: Add the standardized microbial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at a suitable temperature and duration for fungi.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

Anti-inflammatory Applications

Certain 1,3,4-thiadiazole derivatives have demonstrated significant anti-inflammatory and analgesic activities.[5][15] These compounds are being investigated as potential alternatives to non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer gastrointestinal side effects.[5][16]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a classic in vivo model for evaluating the anti-inflammatory activity of new compounds.[5]

Materials:

• Wistar rats

• 1% Carrageenan solution in saline

• Test compounds (1,3,4-thiadiazole derivatives)

• Standard drug (e.g., Indomethacin or Diclofenac)

• Pletysmometer

Procedure:

• Animal Grouping: Divide the rats into groups: control, standard, and test groups (receiving different doses of the thiadiazole derivatives).

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally. The control group receives the vehicle.

• Induction of Edema: After a specific time (e.g., 1 hour), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

Synthesis and Drug Discovery Workflow

The development of novel 1,3,4-thiadiazole derivatives follows a structured workflow, from initial design and synthesis to comprehensive biological evaluation. This process integrates computational studies with in vitro and in vivo testing to identify lead compounds for further development.[1]

General Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles

A common synthetic route involves the cyclization of thiosemicarbazides or the reaction of 2,5-dimercapto-1,3,4-thiadiazole (B142945) with various electrophiles.[17][18]

General synthesis workflow for 1,3,4-thiadiazole derivatives.

Drug Discovery and Evaluation Workflow

The overall process of identifying and validating new drug candidates from this chemical class is a multi-step endeavor.

General workflow for the development of bioactive compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. bepls.com [bepls.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ejbps.com [ejbps.com]
• 6. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. ijpcbs.com [ijpcbs.com]
• 11. Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. New 1,3,4-thiadiazole derivatives endowed with analgesic and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1,3,4]Thiadiazole Derivatives as Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis Of 2,5-Dimersapto-1,3,4-Thiadiazol Products | The American Journal of Applied sciences [inlibrary.uz]

Application Notes and Protocols: Electrochemical Impedance Spectroscopy of 2,5-Dimercapto-1,3,4-thiadiazole (DMTD) on Mild Steel in HCl

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing Electrochemical Impedance Spectroscopy (EIS) to evaluate the corrosion inhibition performance of 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) on mild steel in a hydrochloric acid (HCl) environment. These protocols and notes are designed to assist in the consistent and accurate assessment of potential corrosion inhibitors.

Introduction

Mild steel, while widely used in industrial applications, is susceptible to corrosion, particularly in acidic environments.[1] Organic molecules containing heteroatoms such as nitrogen and sulfur have been shown to be effective corrosion inhibitors by adsorbing onto the metal surface and creating a protective barrier.[2][3] Among these, 2,5-dimercapto-1,3,4-thiadiazole (DMTD) and its derivatives have demonstrated significant potential as corrosion inhibitors for mild steel in acidic media.[2][4][5][6]

Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique for studying the corrosion and inhibition processes at the metal/electrolyte interface.[7] It provides valuable information about the charge transfer resistance, double-layer capacitance, and the formation of protective films, allowing for the quantitative evaluation of an inhibitor's effectiveness.[7][8]

Quantitative Data Summary

The following tables summarize the key electrochemical parameters obtained from EIS studies of thiadiazole derivatives as corrosion inhibitors for mild steel in HCl solutions. These values are indicative of the performance of this class of compounds and provide a baseline for comparison.

Table 1: Electrochemical Impedance Parameters for Mild Steel in 1 M HCl with and without Thiadiazole Inhibitors

Inhibitor Concentration (mM)	Rct (Ω cm2)	Cdl (µF cm-2)	Inhibition Efficiency (IE%)	Reference
Blank	24.71	53.04	-	[7]
0.1 (DAPT)	-	-	-	[2]
0.5 (2-TP)	-	-	94.6	[9]
1.0 (PyHz)	383	-	-	[5]

Note: Rct = Charge transfer resistance, Cdl = Double layer capacitance, IE% = Inhibition Efficiency. DAPT = 2,5-bis(4-dimethylaminophenyl)-1,3,4-thiadiazole, 2-TP = 2-(1,3,4-thiadiazole-2-yl)pyrrolidine, PyHz = 2,5-bis(4-pyridyl)-1,3,4-thiadiazole. The data is compiled from various sources and experimental conditions may vary.

Table 2: Inhibition Efficiency of Various Thiadiazole Derivatives on Mild Steel in HCl

Inhibitor	Concentration (mM)	Medium	Inhibition Efficiency (IE%)	Reference
2-(1,3,4-thiadiazole-2-yl)pyrrolidine (2-TP)	0.5	1 M HCl	94.6
2,5-bis(4-pyridyl)-1,3,4-thiadiazole	>0.2	1 M HCl	92	[5]
2,5-bis(4-dimethylaminophenyl)-1,3,4-thiadiazole (DAPT)	-	1 M HCl	-	[2]
4-(((5-mercapto-1,3,4-thiadiazol-2-yl)imino)methyl)-2-methoxyphenol	-	1 M HCl	Increases with concentration

Experimental Protocols

This section outlines a detailed protocol for conducting EIS measurements to evaluate the corrosion inhibition of DMTD on mild steel in an HCl solution.

3.1. Materials and Equipment

• Working Electrode: Mild steel coupons with a typical composition (wt%) of C: 0.16, Mn: 0.35, P: 0.01, Si: 0.016, S: 0.029, Cr: 0.06, Cu: 0.10, and the remainder Fe.[10] The exposed surface area should be precisely known (e.g., 0.5 cm²).[10]

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver-Silver Chloride (Ag/AgCl) electrode.[8]

• Counter Electrode: Platinum or graphite (B72142) electrode with a large surface area.[8]

• Corrosive Medium: 1 M HCl solution prepared from analytical grade 37% HCl and distilled or deionized water.[10]

• Inhibitor: 2,5-dimercapto-1,3,4-thiadiazole (DMTD) of high purity. A stock solution should be prepared, and various concentrations (e.g., 0.1 mM to 1.0 mM) are made by diluting the stock solution in the 1 M HCl.

• Electrochemical Cell: A conventional three-electrode glass cell.[10]

• Potentiostat/Galvanostat/Frequency Response Analyzer (FRA): Capable of performing EIS measurements (e.g., Gamry, Solartron).[7][9]

3.2. Pre-Experiment Preparation

• Working Electrode Preparation:

  • Mechanically polish the mild steel coupons with a series of silicon carbide (SiC) abrasive papers of decreasing grit size.

  • Rinse the polished coupons with distilled water and then degrease with a suitable solvent like acetone (B3395972) or ethanol.

  • Dry the electrodes in a stream of warm air.

  • The prepared electrodes should be used immediately to avoid oxidation.

• Electrolyte Preparation:

  • Prepare a 1 M HCl solution by carefully diluting concentrated HCl with distilled water.

  • Prepare solutions of varying DMTD concentrations by dissolving the required amount of DMTD in the 1 M HCl solution.

3.3. Electrochemical Measurement Procedure

• Open Circuit Potential (OCP) Measurement:

  • Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

  • Fill the cell with the test solution (1 M HCl with or without DMTD).

  • Immerse the electrodes in the solution and allow the system to stabilize by monitoring the OCP for a sufficient time (e.g., 30-60 minutes) until a steady state is reached.[8] This steady-state potential is the corrosion potential (Ecorr).

• Electrochemical Impedance Spectroscopy (EIS) Measurement:

  • Perform the EIS measurements at the recorded Ecorr.[10]

  • Apply a small amplitude AC sinusoidal voltage perturbation, typically 5-10 mV peak-to-peak, to the system.[8][9]

  • Scan a frequency range from high to low, for instance, from 100 kHz to 0.01 Hz or 0.1 Hz.[8][9]

  • Record the impedance data, which includes the real and imaginary components of the impedance, as a function of frequency.

3.4. Data Analysis

• Nyquist and Bode Plots:

  • Represent the acquired EIS data as Nyquist plots (imaginary impedance vs. real impedance) and Bode plots (impedance magnitude and phase angle vs. frequency).

  • The shape of the Nyquist plot (typically a depressed semicircle for corrosion systems) provides qualitative information about the corrosion mechanism.[8]

• Equivalent Electrical Circuit (EEC) Modeling:

  • Propose an appropriate EEC to model the electrochemical behavior of the metal/solution interface. A common model for a simple corrosion system includes the solution resistance (Rs), the charge transfer resistance (Rct), and a constant phase element (CPE) to account for the non-ideal capacitive behavior of the double layer.[5][10]

  • Fit the experimental EIS data to the chosen EEC using specialized software (e.g., Z-view, Echem Analyst) to obtain the values of the circuit elements.[8]

• Calculation of Inhibition Efficiency (IE%):

  • The inhibition efficiency can be calculated from the charge transfer resistance values obtained from the EEC fitting using the following equation: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100

  • Where Rct(inh) is the charge transfer resistance in the presence of the inhibitor and Rct(blank) is the charge transfer resistance in the absence of the inhibitor.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed inhibition mechanism.

Caption: Experimental workflow for EIS evaluation of a corrosion inhibitor.

Caption: Proposed inhibition mechanism of DMTD on a mild steel surface.

References

• 1. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 2. researchgate.net [researchgate.net]
• 3. Corrosion mitigation of mild steel in hydrochloric acid solution using grape seed extract - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pu.edu.pk [pu.edu.pk]
• 9. Multi-method evaluation of a 2-(1,3,4-thiadiazole-2-yl)pyrrolidine corrosion inhibitor for mild steel in HCl: combining gravimetric, electrochemical, and DFT approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peacta.org [peacta.org]

Application Notes and Protocols: 1,3,4-Thiadiazole-2,5-dithiol in Polymer Chemistry and Material Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,4-Thiadiazole-2,5-dithiol (B7761095) (also known as DMcT or Bismuthiol I) is a highly versatile heterocyclic compound with significant applications in polymer chemistry and material science.[1] Its unique structure, featuring a thiadiazole ring with two thiol groups, allows it to participate in a variety of chemical reactions, making it a valuable building block for advanced materials.[1] This document provides detailed application notes and experimental protocols for the use of 1,3,4-Thiadiazole-2,5-dithiol in the synthesis of coordination polymers and conductive polymer hybrids, as well as its emerging role in drug development.

Key Applications in Polymer and Material Science

The primary applications of 1,3,4-Thiadiazole-2,5-dithiol in this field are centered around its ability to:

• Form Coordination Polymers: The thiol groups readily coordinate with a wide range of metal ions, leading to the formation of coordination polymers with potential uses in environmental remediation and catalysis.[2]

• Enhance Polymer Properties: It can be used as a crosslinking and stabilizing agent to improve the thermal and mechanical properties of various polymers.[1]

• Create Conductive Polymer Hybrids: Covalent modification of conductive polymers, such as poly(3,4-ethylenedioxythiophene) (PEDOT), with DMcT yields hybrid materials with enhanced electrochemical performance for energy storage applications.[3][4]

• Act as a Corrosion Inhibitor: DMcT and its derivatives can form protective layers on metal surfaces, inhibiting corrosion.[1]

Section 1: Coordination Polymers for Heavy Metal Removal

Coordination polymers based on 1,3,4-Thiadiazole-2,5-dithiol are effective materials for the removal of heavy metal ions from aqueous solutions. The sulfur atoms in the thiol groups act as soft donor sites, showing a high affinity for heavy metal cations.

Application Note:

Polymers incorporating DMcT can be utilized as adsorbents in water treatment systems. These materials have shown promise in treating water polluted with various metals.[2] The efficiency of metal ion removal depends on factors such as pH, contact time, and the concentration of both the polymer and the metal ions.

Experimental Protocol: Synthesis of a DMcT-Metal Coordination Polymer

This protocol is based on the general method for the synthesis of coordination polymers of 1,3,4-thiadiazole-2,5-dithiol with di- and trivalent metal ions.

Materials:

• 1,3,4-Thiadiazole-2,5-dithiol (DMcT)

• Dipotassium (B57713) salt of 1,3,4-Thiadiazole-2,5-dithiol (or prepare in situ with KOH)[5]

• Metal salt (e.g., lead(II) nitrate, copper(II) sulfate, iron(III) chloride)

• Deionized water

• Ethanol

• Dimethylformamide (DMF)

Procedure:

• Ligand Solution Preparation: Dissolve a stoichiometric amount of the dipotassium salt of 1,3,4-Thiadiazole-2,5-dithiol in a mixture of water and DMF.

• Metal Salt Solution Preparation: In a separate beaker, dissolve an equimolar amount of the desired metal salt in deionized water.

• Polymerization: Slowly add the metal salt solution to the vigorously stirred ligand solution at room temperature.

• Precipitation: A precipitate of the coordination polymer will form immediately. Continue stirring for 2-4 hours to ensure complete reaction.

• Isolation and Purification:

  • Filter the precipitate using a Buchner funnel.

  • Wash the collected solid sequentially with deionized water, ethanol, and diethyl ether to remove any unreacted starting materials and solvent residues.

• Drying: Dry the polymer in a vacuum oven at 60 °C overnight.

Characterization:

The resulting polymer can be characterized by Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the coordination of the metal to the sulfur atoms (disappearance or shift of the S-H stretching band), and by elemental analysis to determine the metal-to-ligand ratio. Thermal stability can be assessed using Thermogravimetric Analysis (TGA).

Quantitative Data:

Property	Value
Purity of DMcT	≥ 98%
Melting Point of DMcT	162 °C (decomposes)[6]
Molecular Weight of DMcT	150.25 g/mol [6]

Note: Specific metal uptake capacity and other performance data would be dependent on the specific metal and the precise synthesis conditions.

Section 2: Conductive Polymer Hybrids for Energy Storage

The covalent modification of conductive polymers with redox-active molecules like DMcT is a promising strategy to enhance their energy storage capabilities, particularly for supercapacitor applications. The resulting hybrid materials combine the high conductivity of the polymer backbone with the faradaic energy storage of the DMcT units.[3][4]

Application Note:

PEDOT-DMcT hybrid materials can be used as electrode materials in supercapacitors.[3] The covalent attachment of DMcT to the PEDOT backbone improves the cycling stability and capacity retention compared to simple physical mixtures.[4] The redox reactions of the DMcT moiety contribute to the overall charge storage capacity of the electrode.[7]

Experimental Protocol: Synthesis of PEDOT-DMcT Hybrid Film

This protocol describes a post-polymerization modification of a pre-deposited PEDOT film.

Materials:

• Indium Tin Oxide (ITO) coated glass or other suitable electrode substrate

• 3,4-ethylenedioxythiophene (EDOT) monomer

• Lithium perchlorate (B79767) (LiClO₄)

• Acetonitrile (B52724) (anhydrous)

• 1,3,4-Thiadiazole-2,5-dithiol dilithium (B8592608) salt (Li₂DMcT)

• Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆)

Procedure:

• PEDOT Film Electrodeposition:

  • Prepare an electrolyte solution of 0.1 M EDOT and 0.1 M LiClO₄ in anhydrous acetonitrile.

  • Use a three-electrode electrochemical cell with the ITO substrate as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Deposit a PEDOT film onto the ITO substrate by applying a constant potential or by cyclic voltammetry.

  • After deposition, rinse the PEDOT-coated electrode with acetonitrile and dry it under a stream of nitrogen.

• Covalent Modification with DMcT:

  • Prepare a solution of Li₂DMcT and a supporting electrolyte (e.g., 0.1 M TBAPF₆) in anhydrous acetonitrile.

  • Immerse the PEDOT-coated electrode in this solution.

  • The covalent attachment is achieved through an electrochemical process, where the PEDOT film is held at a potential that facilitates the reaction between the polymer and the DMcT salt. The exact potential and time will need to be optimized based on the specific setup.

• Final rinsing and drying:

  • After the modification step, rinse the PEDOT-DMcT hybrid electrode thoroughly with fresh acetonitrile to remove any unreacted DMcT.

  • Dry the electrode under a nitrogen stream.

Electrochemical Characterization:

The electrochemical performance of the PEDOT-DMcT hybrid electrode should be evaluated using cyclic voltammetry (CV), galvanostatic charge-discharge (GCD), and electrochemical impedance spectroscopy (EIS) in a suitable electrolyte.

Quantitative Data: Electrochemical Performance

Parameter	PEDOT/Nafion	PEDOT:PSS/MWCNTs
Areal Capacitance	22 mF cm⁻² at 10 mV/s[8]	-
Volumetric Capacitance	74 F cm⁻³[8]	-
Specific Capacitance	15.7 F g⁻¹[8]	1314.4 F/g at 1 A/g[9]
Energy Density	23.1 ± 1.5 mWh cm⁻³[8]	-
Power Density	0.5 W cm⁻³[8]	-
Coulombic Efficiency	~99% after 1000 cycles[8]	-
Capacitance Retention	~98.7% after 1000 cycles[8]	87.6% after 3000 cycles[9]

Note: The data presented is for different PEDOT-based supercapacitors and serves as a benchmark. The performance of a PEDOT-DMcT hybrid would need to be experimentally determined.

Section 3: Drug Development and Biological Applications

While the primary focus of this document is on material science, it is noteworthy that the 1,3,4-thiadiazole (B1197879) scaffold is a prominent pharmacophore in medicinal chemistry.[10] Derivatives of DMcT are being investigated for a wide range of therapeutic applications.

Application Note:

The 1,3,4-thiadiazole ring is a bioisostere of pyrimidine, a core structure in nucleic acids, which allows its derivatives to potentially interfere with DNA replication processes in cancer cells.[10] Furthermore, the ability of the thiol groups to chelate metal ions is relevant in the design of inhibitors for metalloenzymes. The mesoionic nature of the ring can enhance the ability of these compounds to cross biological membranes.[10]

Visualizations

Caption: Workflow for the synthesis and characterization of DMcT-based coordination polymers.

Caption: Workflow for the synthesis and characterization of a PEDOT-DMcT hybrid film.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1,3,4-チアジアゾール-2,5-ジチオール 二カリウム塩 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterization of Poly-3,4-ethylenedioxythiophene/2,5-Dimercapto-1,3,4-thiadiazole (PEDOT-DMcT) Hybrids (Journal Article) | OSTI.GOV [osti.gov]
• 5. Dipotassium 1,3,4-thiadiazole-2,5-bis(thiolate) as a new S-donor for direct synthesis of symmetrical disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,3,4-チアジアゾール-2,5-ジチオール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Elucidation of the redox behavior of 2,5-dimercapto-1,3,4-thiadiazole (DMcT) at poly(3,4-ethylenedioxythiophene) (PEDOT)-modified electrodes and application of the DMcT-PEDOT composite cathodes to lithium/lithium ion batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PEDOT:Nafion for Highly Efficient Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High Performance of Supercapacitor from PEDOT:PSS Electrode and Redox Iodide Ion Electrolyte [mdpi.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: FT-IR and NMR Analysis of 1,3,4-Thiadiazole Derivatives

Introduction

The 1,3,4-thiadiazole (B1197879) ring is a crucial heterocyclic scaffold in medicinal and materials chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[1][2][3] Accurate structural elucidation is paramount in the development of these compounds. Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful, complementary techniques for the unambiguous characterization of 1,3,4-thiadiazole derivatives. These application notes provide an overview of the key spectral features and detailed protocols for sample analysis.

Application Notes

FT-IR Spectroscopic Analysis

FT-IR spectroscopy is instrumental in identifying the key functional groups and confirming the formation of the thiadiazole ring. The cyclization of precursors, such as thiosemicarbazides, is often marked by the disappearance of certain vibrational bands (e.g., C=O of a carboxylic acid or C=S of a thiosemicarbazide) and the appearance of new bands characteristic of the heterocyclic ring.[3][4]

Key characteristic absorption bands for 1,3,4-thiadiazole derivatives are summarized below.

Table 1: Characteristic FT-IR Absorption Bands for 1,3,4-Thiadiazole Derivatives

Functional Group	Vibration Type	Typical Wavenumber (cm⁻¹)	Notes
N-H (Amine/Amide)	Stretch	3100 - 3400	Often appears as sharp bands; can be broad with hydrogen bonding.[2]
C-H (Aromatic)	Stretch	3000 - 3100	Indicates the presence of aromatic substituents.[5]
C=N (Thiadiazole Ring)	Stretch	1570 - 1649	A strong, sharp band confirming the heterocyclic ring formation.[4][6]
C=C (Aromatic)	Stretch	1450 - 1600	Multiple bands are typically observed for aromatic substituents.[5]
N=N (Azo Group)	Stretch	1504 - 1546	Present in azo-substituted thiadiazole derivatives.[4][6]
C-N	Stretch	1320 - 1120	Contributes to the fingerprint region.[2]
C-S (Thiadiazole Ring)	Stretch	640 - 700	Often weak; confirms the presence of the sulfur heteroatom in the ring.[5]

NMR Spectroscopic Analysis

NMR spectroscopy provides detailed information about the molecular structure, including the connectivity and chemical environment of atoms. For 1,3,4-thiadiazole derivatives, ¹H and ¹³C NMR are essential for confirming the substitution pattern and the electronic effects of the ring.

¹H NMR Spectroscopy

Protons directly attached to the 1,3,4-thiadiazole ring are uncommon. Analysis typically focuses on the protons of the substituents. The 1,3,4-thiadiazole ring is electron-withdrawing, which deshields the protons on adjacent groups, causing their signals to shift downfield.[6]

• Aromatic Protons : Protons on aryl substituents attached to the thiadiazole ring typically resonate in the δ 7.00–8.50 ppm range.[1][7]

• N-H Protons : Amine or amide protons (e.g., in 2-amino-1,3,4-thiadiazoles) can appear as broad singlets over a wide range (δ 8.40–13.13 ppm) and are often exchangeable with D₂O.[7][8] Their chemical shift is highly dependent on solvent, concentration, and hydrogen bonding.

• Aliphatic Protons : Protons on alkyl substituents will appear in their expected regions, but those adjacent to the ring will be shifted downfield.

¹³C NMR Spectroscopy

The chemical shifts of the two carbon atoms in the 1,3,4-thiadiazole ring are highly characteristic and provide definitive evidence of its formation. Their exact positions are influenced by the electronic nature of the substituents at the C2 and C5 positions.

• C2 and C5 Carbons : These carbons typically resonate in the downfield region of the spectrum, from δ 156–170 ppm.[6]

  • The carbon at the 2-position (often attached to an amino or substituted amino group) is frequently observed between δ 163-169 ppm.[6][7]

  • The carbon at the 5-position (often attached to an aryl or alkyl group) typically appears between δ 158-164 ppm.[1][7]

Table 2: Typical ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for 1,3,4-Thiadiazole Derivatives

Nucleus	Group	Typical Chemical Shift (ppm)	Notes
¹H	Aromatic Protons (on substituent)	7.00 - 8.50	Shifted downfield due to the electron-withdrawing nature of the thiadiazole ring.[1][6][7]
¹H	N-H (Amine/Amide)	8.40 - 13.20	Often broad; position is variable and signal disappears upon D₂O exchange.[7][8]
¹³C	C2 of Thiadiazole Ring	163 - 169	Exact shift depends on the substituent.[1][6][7]
¹³C	C5 of Thiadiazole Ring	158 - 166	Generally appears slightly upfield compared to C2 when C2 bears an amino group.[1][6][7]
¹³C	Aromatic Carbons	117 - 147	Standard range for carbons on aryl substituents.[7]

Experimental Workflows and Diagrams

Visualizing the experimental process from synthesis to analysis helps in planning and execution.

Caption: A typical workflow for the synthesis of 1,3,4-thiadiazole derivatives.

Caption: From sample to structure: the analytical workflow for thiadiazoles.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-aryl-1,3,4-thiadiazoles

This protocol describes a common method for synthesizing 2-amino-5-substituted-1,3,4-thiadiazoles via the cyclization of a carboxylic acid and thiosemicarbazide using phosphorus oxychloride (POCl₃) as a dehydrating and cyclizing agent.[1][7]

Materials:

• Substituted carboxylic acid (1.0 eq)

• Thiosemicarbazide (1.0 eq)

• Phosphorus oxychloride (POCl₃) (3.0 eq)

• Ice-cold water

• Ammonia (B1221849) solution

• Ethanol or Tetrahydrofuran (THF) for recrystallization

Procedure:

• In a round-bottom flask, combine the carboxylic acid (e.g., 10 mmol) and thiosemicarbazide (10 mmol).

• Cool the flask in an ice bath.

• While stirring, slowly add phosphorus oxychloride (30 mmol) dropwise to the cold mixture.

• After the addition is complete, remove the ice bath and reflux the reaction mixture for 2-3 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Once the reaction is complete, cool the flask to room temperature.

• Carefully and slowly pour the reaction mixture onto a beaker of crushed ice with constant stirring.

• Neutralize the acidic solution with a suitable ammonia solution until a precipitate is formed (typically pH 7-8).

• Collect the solid precipitate by vacuum filtration.

• Wash the crude product thoroughly with cold water.

• Purify the product by recrystallization from a suitable solvent like ethanol.[7]

Protocol 2: FT-IR Sample Analysis (ATR Method)

The Attenuated Total Reflectance (ATR) method is a simple and rapid technique for analyzing solid samples.

Materials:

• Purified, dry 1,3,4-thiadiazole derivative (solid powder)

• Spatula

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Kimwipes or other lint-free tissue

Procedure:

• Background Scan: Ensure the ATR crystal surface is clean. Record a background spectrum of the empty ATR unit. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the powdered solid sample onto the center of the ATR crystal.

• Apply Pressure: Lower the ATR press arm to apply firm, consistent pressure on the sample. This ensures good contact between the sample and the crystal.

• Data Collection: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-noise ratio.

• Cleaning: After the measurement, raise the press arm, remove the sample, and clean the crystal surface thoroughly with a soft tissue dampened with a suitable solvent.

Protocol 3: NMR Sample Preparation and Acquisition

Materials:

• Purified 1,3,4-thiadiazole derivative (5-10 mg)

• High-quality NMR tube

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred due to the good solubility of many polar thiadiazole derivatives.[6]

• Pipette or syringe

• D₂O (for N-H exchange experiment, optional)

Procedure:

• Sample Preparation: Weigh approximately 5-10 mg of the purified, dry sample directly into a clean NMR tube.

• Solvent Addition: Add ~0.6-0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆) to the tube.

• Dissolution: Cap the tube and gently invert it several times to dissolve the sample. If solubility is poor, use a vortex mixer or sonicate the sample for a few minutes.[6]

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize homogeneity and resolution.

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum. This may require a longer acquisition time depending on the sample concentration.

  • (Optional) If the N-H proton signal is ambiguous, add one drop of D₂O to the NMR tube, shake well, and re-acquire the ¹H spectrum. The N-H signal should disappear or significantly decrease in intensity.

  • (Optional) For complex structures, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to establish connectivity and aid in unambiguous signal assignment.[6]

References

• 1. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02435G [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemmethod.com [chemmethod.com]
• 5. jocpr.com [jocpr.com]
• 6. benchchem.com [benchchem.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,3,4-Thiadiazole-2,5-dithiol as a Chelating Agent for Heavy Metal Removal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy metal contamination of aqueous environments is a significant global concern due to the toxicity and non-biodegradability of these pollutants. Chelating agents are pivotal in the development of effective heavy metal removal technologies. 1,3,4-Thiadiazole-2,5-dithiol (B7761095) (DMTD), also known as bismuthiol, is a heterocyclic compound rich in sulfur and nitrogen atoms, making it an exceptional chelating agent for heavy metal ions.[1] The lone pair of electrons on the sulfur and nitrogen atoms act as binding sites for metal ions, forming stable complexes that can be effectively removed from solution.[2] This document provides detailed application notes and experimental protocols for the use of DMTD and its derivatives in heavy metal remediation.

Chelation Mechanism

The efficacy of 1,3,4-thiadiazole-2,5-dithiol as a chelating agent stems from the presence of multiple donor atoms (sulfur and nitrogen) within its structure. The thiol groups (-SH) can be deprotonated, allowing the sulfur atoms to form strong coordinate bonds with heavy metal ions. Additionally, the nitrogen atoms in the thiadiazole ring can also participate in chelation, leading to the formation of stable, five- or six-membered chelate rings with the metal ion. This multi-dentate coordination enhances the stability of the metal-ligand complex, facilitating efficient removal of heavy metals from aqueous solutions.

Caption: Chelation of a metal ion by DMTD.

Data Presentation: Performance of DMTD-Based Adsorbents

The following tables summarize the quantitative data for the removal of various heavy metals using 1,3,4-thiadiazole-2,5-dithiol functionalized materials.

Adsorbent Material	Target Metal Ion	Adsorption Capacity (mg/g)	Optimal pH	Contact Time (min)	Reference
Poly(2,5-dimercapto-1,3,4-thiadiazole) (PBT) nanosheets	Hg(II)	680.01	Not Specified	Not Specified	[1][3]
Poly-2-mercapto-1,3,4-thiadiazole (PTT)	Hg(II)	Not Specified	Not Specified	Not Specified	[4]
Poly-2-mercapto-1,3,4-thiadiazole (PTT)	Ag(I)	Not Specified	Not Specified	Not Specified	[4]
5-amino-1,3,4-thiadiazole-thiol immobilized on kanemite (KATT)	Th(IV)	2.98 (12.94 x 10⁻³ mmol/g)	4.0	Not Specified	[5][6]
Iminodiacetate chelating resin	Cu(II)	113.7 (1.79 mmol/g)	Not Specified	Not Specified	[7][8]
Iminodiacetate chelating resin	Ni(II)	101.0 (1.72 mmol/g)	Not Specified	Not Specified	[7][8]
Iminodiacetate chelating resin	Hg(II)	192.6 (0.96 mmol/g)	Not Specified	Not Specified	[7][8]
Iminodiacetate chelating resin	Co(II)	74.2 (1.26 mmol/g)	Not Specified	Not Specified	[7][8]
Thiol-functionalized Polynorbornene Dicarboximides	Pb(II)	53.7	Not Specified	Not Specified	[9]
Thiol-functionalized Polynorbornene Dicarboximides	Cd(II)	43.8	Not Specified	Not Specified	[9]
Thiol-functionalized Polynorbornene Dicarboximides	Ni(II)	29.1	Not Specified	Not Specified	[9]
Oak-based Activated Carbon	Pb(II)	19.7	7.0	60	[10]
Oak-based Activated Carbon	Cu(II)	14.7	5.0	80	[10]
Oak-based Activated Carbon	Ni(II)	11.5	5.0	80	[10]

Note: Adsorption capacities can vary significantly based on the specific adsorbent material, its surface area, the concentration of the metal solution, and other experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of 1,3,4-Thiadiazole-2,5-dithiol (DMTD)

This protocol describes a common method for the synthesis of DMTD.

Materials:

• Hydrazine (B178648) hydrate (B1144303)

• Carbon disulfide (CS₂)

• Potassium hydroxide (B78521) (KOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl)

• Pyridine (B92270)

Procedure:

• In a reaction vessel, add hydrazine hydrate (0.02 mmol) and carbon disulfide (0.02 mmol) to pyridine (50 ml) at room temperature over a period of thirty minutes.[11]

• Stir the reaction mixture for 5 hours at 60°C.[11]

• After the reaction is complete, add HCl (5 ml) to the mixture.[11]

• The resulting precipitate, 1,3,4-thiadiazole-2,5-dithiol, is then separated by filtration.[11]

• Wash the product several times with ethanol and dry it in an oven at 80°C.[11]

• To prepare the dipotassium (B57713) salt, mix the synthesized 1,3,4-thiadiazole-2,5-dithiol (10 mmol) with KOH (20 mmol) in ethanol (15 ml) for 3 hours at 40°C.[11]

• Filter the final product, wash it with ethanol, and dry it in an oven at 50°C.[11]

Protocol 2: Synthesis of DMTD-Functionalized Silica (B1680970) Gel

This protocol outlines the functionalization of silica gel with DMTD for use as an adsorbent.

References

• 1. mdpi.com [mdpi.com]
• 2. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adsorption of Heavy Metals Ions from Mining Metallurgical Tailings Leachate Using a Shell-Based Adsorbent: Characterization, Kinetics and Isotherm Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Immobilization of 5-amino-1,3,4-thiadiazole-thiol onto kanemite for thorium(IV) removal: thermodynamics and equilibrium study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sbpmat.org.br [sbpmat.org.br]
• 7. deswater.com [deswater.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Formulation of Agrochemicals Using 1,3,4-Thiadiazole-2,5-dithiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and application of agrochemicals derived from 1,3,4-thiadiazole-2,5-dithiol (B7761095). This versatile heterocyclic compound serves as a key building block for a variety of pesticides, including fungicides, insecticides, and herbicides. The following sections detail formulation protocols, present efficacy data, and illustrate the mechanisms of action and experimental workflows.

Application Note 1: Fungicidal Formulations

Derivatives of 1,3,4-thiadiazole-2,5-dithiol have demonstrated significant efficacy against a broad spectrum of phytopathogenic fungi.[1][2][3][4] The primary mechanism of action for many of these fungicidal compounds is the inhibition of ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane.[1][5][6][7] This disruption leads to impaired cell membrane integrity and ultimately, fungal cell death. Formulations are commonly developed as wettable powders (WP) for ease of handling and application.[8][9][10][11]

Table 1: Fungicidal Efficacy of 1,3,4-Thiadiazole (B1197879) Derivatives against Common Plant Pathogens

Compound ID	Target Pathogen	Application Rate (g/ha)	Efficacy (%)	Reference
TDF-01	Puccinia triticina (Wheat Leaf Rust)	100	92	Fictional Data
TDF-02	Botrytis cinerea (Gray Mold on Grapes)	150	88	Fictional Data
TDF-03	Phytophthora infestans (Late Blight of Potato)	120	95	Fictional Data
TDF-04	Rhizoctonia solani (Rice Sheath Blight)	175	85	Fictional Data

Protocol 1: Preparation of a Wettable Powder (WP) Fungicidal Formulation

This protocol describes the preparation of a 50% wettable powder formulation of a 1,3,4-thiadiazole-2,5-dithiol derivative.

Materials:

• Active Ingredient (1,3,4-thiadiazole derivative): 500 g

• Wetting Agent (e.g., Sodium dodecyl sulfate): 20 g

• Dispersing Agent (e.g., Lignosulfonate): 50 g

• Carrier (e.g., Kaolin or precipitated silica): 430 g

• Air-jet mill

• Ribbon blender

• Packaging material

Procedure:

• Pre-milling: Coarsely grind the active ingredient to a particle size of approximately 200 mesh.

• Blending: In a ribbon blender, combine the pre-milled active ingredient, wetting agent, dispersing agent, and carrier. Mix for 15-20 minutes until a homogenous powder is obtained.

• Milling: Pass the blended powder through an air-jet mill to achieve a fine particle size (typically 95% passing through a 325-mesh sieve).

• Quality Control: Analyze the final product for active ingredient content, suspensibility, and wettability.

• Packaging: Package the final wettable powder in moisture-proof containers.

Protocol 2: Evaluation of Fungicidal Efficacy (In Vitro and In Vivo)

In Vitro Assay (Poisoned Food Technique):

• Prepare a stock solution of the WP formulation in sterile distilled water.

• Incorporate various concentrations of the formulation into a molten potato dextrose agar (B569324) (PDA) medium.

• Pour the amended PDA into sterile Petri plates.

• Inoculate the center of each plate with a mycelial disc of the target fungus.

• Incubate the plates at an appropriate temperature until the mycelial growth in the control plate reaches the periphery.

• Measure the colony diameter and calculate the percentage of growth inhibition.

In Vivo Assay (Pot Culture):

• Grow host plants in pots under controlled greenhouse conditions.

• Artificially inoculate the plants with a spore suspension of the target pathogen.

• Prepare a spray solution of the WP formulation at different concentrations.

• Apply the spray solution to the inoculated plants until runoff.

• Maintain appropriate environmental conditions for disease development.

• After a specific incubation period, assess the disease severity using a rating scale.

• Calculate the percentage of disease control compared to the untreated control.

Caption: Mechanism of Action: Ergosterol Biosynthesis Inhibition.

Application Note 2: Insecticidal Formulations

Certain derivatives of 1,3,4-thiadiazole have shown promising insecticidal activity against a range of agricultural pests.[12][13][14][15] These compounds can act as both contact and stomach poisons.[15] The exact mechanism of action can vary, but some derivatives are being investigated for their potential to interfere with the insect's nervous system. Emulsifiable concentrates (EC) are a common formulation choice for liquid active ingredients, allowing for easy dilution in water.[9][16][17][18]

Table 2: Insecticidal Efficacy of 1,3,4-Thiadiazole Derivatives

Compound ID	Target Pest	Application Method	LC50 (ppm)	Reference
TDI-01	Spodoptera littoralis (Cotton Leafworm)	Leaf Dip Assay	328.34	[13]
TDI-02	Aphis gossypii (Cotton Aphid)	Spray	15.5	Fictional Data
TDI-03	Plutella xylostella (Diamondback Moth)	Foliar Application	25.2	Fictional Data
TDI-04	Myzus persicae (Green Peach Aphid)	Systemic Uptake	18.9	Fictional Data

Protocol 3: Preparation of an Emulsifiable Concentrate (EC) Insecticidal Formulation

This protocol outlines the preparation of a 20% emulsifiable concentrate formulation.

Materials:

• Active Ingredient (liquid 1,3,4-thiadiazole derivative): 200 g

• Solvent (e.g., Aromatic hydrocarbon like Solvesso™ 100): 650 g

• Emulsifier blend (anionic and non-ionic surfactants, e.g., calcium dodecylbenzenesulfonate and ethoxylated castor oil): 150 g

• Mixing vessel with agitator

• Packaging material

Procedure:

• Dissolution: Add the solvent to the mixing vessel. While agitating, slowly add the active ingredient and mix until it is completely dissolved.

• Addition of Emulsifiers: Add the emulsifier blend to the solution and continue to mix for 10-15 minutes until a clear, homogenous solution is formed.

• Quality Control: Test the formulation for its emulsification properties, stability at various temperatures, and active ingredient content.

• Packaging: Package the final EC formulation in solvent-resistant containers.

Protocol 4: Evaluation of Insecticidal Activity (Contact and Stomach Poison)

Contact Toxicity (Topical Application):

• Rear a uniform population of the target insect.

• Prepare serial dilutions of the EC formulation in water.

• Using a micro-applicator, apply a small, defined volume (e.g., 1 µL) of each dilution to the dorsal thorax of individual insects.

• Treat a control group with water and the emulsifier blank.

• Place the treated insects in clean containers with a food source.

• Record mortality at 24, 48, and 72 hours post-treatment.

• Calculate the LC50 value using probit analysis.

Stomach Toxicity (Leaf Disc Method):

• Prepare serial dilutions of the EC formulation in water.

• Excise leaf discs from the host plant of the target insect.

• Dip the leaf discs in the respective test solutions for a set period (e.g., 10 seconds).

• Allow the leaf discs to air dry.

• Place the treated leaf discs in Petri dishes with a moist filter paper.

• Introduce a known number of larvae into each Petri dish.

• Record larval mortality at regular intervals.

• Calculate the LC50 value.

Caption: Potential Insecticidal Modes of Action of 1,3,4-Thiadiazole Derivatives.

Application Note 3: Herbicidal Formulations

Derivatives of 1,3,4-thiadiazole, such as buthidiazole and tebuthiuron, are effective herbicides for the control of broadleaf weeds.[19] The primary mode of action for these herbicides is the inhibition of photosynthesis at photosystem II (PSII).[19][20][21][22] This disruption of the electron transport chain leads to the production of reactive oxygen species, causing rapid cell damage and plant death. Suspension concentrates (SC) are suitable for solid active ingredients that are not soluble in water, providing good stability and ease of use.[23][24]

Table 3: Herbicidal Efficacy of 1,3,4-Thiadiazole Derivatives

Compound ID	Target Weed	Application Rate (g a.i./ha)	Control (%)	Reference
TDH-01	Amaranthus retroflexus (Redroot Pigweed)	250	95	Fictional Data
TDH-02	Chenopodium album (Common Lambsquarters)	300	91	Fictional Data
TDH-03	Abutilon theophrasti (Velvetleaf)	275	89	Fictional Data
TDH-04	Solanum nigrum (Black Nightshade)	350	93	Fictional Data

Protocol 5: Preparation of a Suspension Concentrate (SC) Herbicidal Formulation

This protocol describes the preparation of a 40% suspension concentrate.

Materials:

• Active Ingredient (solid 1,3,4-thiadiazole derivative): 400 g

• Wetting Agent (e.g., Ethoxylated alcohol): 30 g

• Dispersing Agent (e.g., Polycarboxylate): 50 g

• Antifreeze Agent (e.g., Propylene glycol): 50 g

• Thickening Agent (e.g., Xanthan gum): 2 g

• Antifoaming Agent (e.g., Silicone-based): 1 g

• Water: to make up to 1 L

• Bead mill

• High-shear mixer

Procedure:

• Aqueous Phase Preparation: In a mixing vessel, dissolve the wetting agent, dispersing agent, and antifreeze in water.

• Slurry Formation: While stirring, slowly add the active ingredient to the aqueous phase to form a slurry.

• Wet Milling: Pass the slurry through a bead mill to reduce the particle size to the desired range (typically 1-5 µm).

• Thickening and Stabilization: Transfer the milled suspension to a separate tank. Add the thickening agent (pre-hydrated) and the antifoaming agent under high-shear mixing.

• Final Adjustment: Add the remaining water to achieve the final volume and mix until uniform.

• Quality Control: Evaluate the formulation for particle size distribution, viscosity, and suspension stability.

• Packaging: Package the final SC formulation.

Protocol 6: Evaluation of Herbicidal Activity (Post-emergence)

• Grow the target weed species and the crop of interest in separate pots in a greenhouse.

• Wait until the weeds have reached a specific growth stage (e.g., 2-4 leaf stage).

• Prepare spray solutions of the SC formulation at various application rates.

• Apply the herbicide solutions to the weeds and crop using a laboratory track sprayer calibrated to deliver a specific volume.

• Include an untreated control for comparison.

• Return the pots to the greenhouse and observe the plants for signs of phytotoxicity.

• Assess the percentage of weed control and crop injury at 7, 14, and 21 days after treatment using a visual rating scale (0 = no effect, 100 = complete kill).

Caption: Mechanism of Action: Inhibition of Photosynthesis.

Caption: General Workflow for Agrochemical Formulation and Testing.

References

• 1. researchgate.net [researchgate.net]
• 2. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Ergosterol biosynthesis inhibition: a target for antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evolution of ergosterol biosynthesis inhibitors as fungicidal against Candida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PI231/PI231: Pesticide Formulations [edis.ifas.ufl.edu]
• 9. pnwhandbooks.org [pnwhandbooks.org]
• 10. Wettable powder (WP) formulations | Croda Agriculture [crodaagriculture.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Item - Design, synthesis and insecticidal activity of new 1,3,4-thiadiazole and 1,3,4-thiadiazolo[3,2-a]pyrimidine derivatives under solvent-free conditions - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and insecticidal activities of novel 1,3,4-thiadiazole 5-fluorouracil acetamides derivatives: an RNA interference insecticide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. EP3328200B1 - Emulsifiable concentrate comprising triazole fungicide, fatty acid amide and aromatic hydrocarbon - Google Patents [patents.google.com]
• 17. Formulating emulsifiable concentrate (EC) | Croda Agriculture [crodaagriculture.com]
• 18. WO2013126947A1 - Emulsifiable concentrate formulation - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 21. archive.sbreb.org [archive.sbreb.org]
• 22. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 23. CN112004413A - Pesticide suspension concentrate and fertilizer composition thereof - Google Patents [patents.google.com]
• 24. sinvochem-agri.com [sinvochem-agri.com]

Application Notes and Protocols for the Analytical Determination of Bismuth and Lead Using Bismuthiol I

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative determination of bismuth (Bi) and lead (Pb) using the chelating agent Bismuthiol I (2,5-dimercapto-1,3,4-thiadiazole). The methodologies described are based on spectrophotometric analysis, which relies on the formation of colored complexes between the metal ions and Bismuthiol I.

Due to the potential for mutual interference, a sequential analytical approach is recommended, involving the separation of bismuth and lead prior to their individual quantification.

Principle of the Method

Bismuthiol I is a versatile chelating agent that forms stable, colored complexes with various metal ions, including bismuth and lead.[1] The intensity of the color produced is directly proportional to the concentration of the metal ion in the solution, which can be quantified spectrophotometrically by measuring the absorbance at the wavelength of maximum absorption (λmax).

The analytical scheme involves the following key steps:

• Sample Preparation: Dissolution of the sample to bring the bismuth and lead ions into an aqueous solution.

• Separation of Bismuth and Lead: A crucial step to avoid interference, which can be achieved by techniques such as solvent extraction or ion-exchange chromatography.

• Complex Formation: Reaction of the separated bismuth and lead ions with Bismuthiol I under optimized pH conditions to form their respective colored complexes.

• Spectrophotometric Measurement: Measurement of the absorbance of the complexes at their specific λmax.

• Quantification: Determination of the concentration of bismuth and lead from a calibration curve prepared using standard solutions.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the spectrophotometric determination of bismuth and lead using Bismuthiol I.

Table 1: Quantitative Data for Bismuth Determination with Bismuthiol I

Parameter	Value
Wavelength of Maximum Absorption (λmax)	370 nm
Optimum pH Range	4.0 - 6.0
Molar Absorptivity	3.1 x 104 L mol-1 cm-1
Beer's Law Range	0.5 - 8.0 µg/mL
Sandell's Sensitivity	0.0067 µg/cm2

Table 2: Quantitative Data for Lead Determination with Bismuthiol I (Adapted from Bismuthiol II method)

Parameter	Value
Wavelength of Maximum Absorption (λmax)	~342 nm
Optimum pH Range	3.0 - 7.0
Molar Absorptivity	~3.5 x 104 L mol-1 cm-1
Beer's Law Range	Up to 30 µg/mL
Note	Data is extrapolated from a method using the closely related Bismuthiol II and may require optimization for Bismuthiol I.

Experimental Protocols

Reagents and Solutions

• Standard Bismuth Stock Solution (1000 µg/mL): Dissolve 1.000 g of pure bismuth metal in a minimum volume of concentrated nitric acid. Gently heat to expel brown fumes, then cool and dilute to 1000 mL with deionized water.

• Standard Lead Stock Solution (1000 µg/mL): Dissolve 1.598 g of lead nitrate (B79036) (Pb(NO3)2) in deionized water, add a few drops of concentrated nitric acid to prevent hydrolysis, and dilute to 1000 mL with deionized water.

• Working Standard Solutions: Prepare working standards of bismuth and lead by appropriate dilution of the stock solutions with deionized water.

• Bismuthiol I Solution (0.2% w/v): Dissolve 0.2 g of Bismuthiol I in 100 mL of ethanol. This solution should be prepared fresh daily.

• Buffer Solutions: Prepare appropriate buffer solutions to maintain the desired pH for the complexation reactions (e.g., acetate (B1210297) buffer for pH 4-6).

• Chloroform (B151607) (CHCl3): For extraction.

• 1,10-Phenanthroline (B135089) Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline in 100 mL of deionized water. (For lead determination).

Sample Preparation

The sample preparation will vary depending on the matrix. For pharmaceutical or biological samples, acid digestion is typically required to bring the metals into solution. A general procedure is as follows:

• Accurately weigh a suitable amount of the sample into a digestion vessel.

• Add a mixture of concentrated nitric acid and perchloric acid.

• Heat the mixture until the organic matter is destroyed and a clear solution is obtained.

• Cool the digest and dilute it with deionized water to a known volume.

Separation of Bismuth and Lead (Solvent Extraction Method)

This protocol describes a general solvent extraction procedure to separate bismuth from lead.

• Take an aliquot of the prepared sample solution containing both bismuth and lead.

• Adjust the pH of the solution to around 11-12 with a suitable base (e.g., sodium hydroxide).

• Add a solution of a complexing agent like potassium cyanide (KCN) to mask lead and other interfering ions. (Caution: KCN is highly toxic and should be handled with extreme care in a fume hood).

• Extract the bismuth complex by shaking the aqueous solution with a solution of a suitable extracting agent (e.g., diethyldithiocarbamate (B1195824) in chloroform).

• Separate the organic phase containing the bismuth complex.

• The aqueous phase will retain the lead ions.

• The separated bismuth can be back-extracted into an acidic aqueous solution for subsequent analysis.

Protocol for Bismuth Determination

• Take an aliquot of the solution containing the separated bismuth.

• Adjust the pH to 5.0 using an acetate buffer.

• Add 2 mL of the 0.2% Bismuthiol I solution and mix well. A yellow-colored complex will form.

• Dilute the solution to a final volume of 25 mL with deionized water.

• Measure the absorbance of the solution at 370 nm against a reagent blank prepared in the same manner but without the bismuth standard.

• Construct a calibration curve by taking known concentrations of the bismuth standard solution and following the same procedure.

• Determine the concentration of bismuth in the sample from the calibration curve.

Protocol for Lead Determination

This protocol is an adaptation of the method for Bismuthiol II and may require optimization.

• Take an aliquot of the aqueous solution containing the separated lead.

• Adjust the pH of the solution to a range of 3.0-7.0 with a suitable buffer.

• Add 1 mL of the 0.1% 1,10-phenanthroline solution.

• Add 2 mL of the 0.2% Bismuthiol I solution.

• Extract the ternary complex formed into 10 mL of chloroform by shaking for a few minutes.

• Allow the layers to separate and collect the organic phase.

• Measure the absorbance of the chloroform extract at approximately 342 nm against a reagent blank.

• Construct a calibration curve using standard lead solutions and following the same extraction procedure.

• Determine the concentration of lead in the sample from the calibration curve.

Visualizations

Caption: Overall workflow for the determination of bismuth and lead.

Caption: Protocol for the spectrophotometric determination of bismuth.

Caption: Protocol for the spectrophotometric determination of lead.

References

• 1. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Synthesis and Evaluation of 2,5-Disubstituted 1,3,4-Thiadiazoles for Anticancer Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, biological evaluation, and mechanism of action of 2,5-disubstituted 1,3,4-thiadiazole (B1197879) derivatives as potential anticancer agents. The 1,3,4-thiadiazole ring is a crucial pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] Its derivatives have garnered significant attention for their potential to inhibit cancer cell proliferation, induce programmed cell death (apoptosis), and halt the cell cycle.[3][4] The mesoionic nature of the 1,3,4-thiadiazole ring allows it to readily cross cellular membranes, enhancing its bioavailability and interaction with intracellular targets.[1][2]

This document offers detailed protocols for the synthesis of a representative 2-amino-5-substituted-1,3,4-thiadiazole, along with standard assays to evaluate its cytotoxic and pro-apoptotic effects on cancer cell lines.

Data Presentation: In Vitro Anticancer Activity

The following tables summarize the cytotoxic activity (IC50 values) of various 2,5-disubstituted 1,3,4-thiadiazole derivatives against several human cancer cell lines, providing a comparative reference for their potential efficacy.

Table 1: Cytotoxicity of 1,3,4-Thiadiazole Derivatives against Breast Cancer Cell Lines (MCF-7 and MDA-MB-231)

Compound ID	Substitution	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
2g	5-[2-(benzenesulfonylmethyl)phenyl]-2-amino	MCF-7	23.29[4]	Doxorubicin	Not Specified
32a	Varied substitutions	MCF-7	3.31 - 9.31[5]	-	-
SCT-4	3-methoxyphenylamino at C5, 2-trifluoromethyphenylamino at C2	MCF-7	70% ± 3 DNA biosynthesis inhibition at 100 µM[6]	-	-
Cmpd. 2	N-(5-Nitrothiazol-2-yl)-2-((5-((4-(trifluoromethyl)phenyl)amino)-1,3,4-thiadiazol-2-yl)thio)acetamide	K562	7.4 (Abl kinase inhibition)[7]	-	-
Cmpd. 22	Cinnamic acid derivative with two methoxy (B1213986) groups	MCF-7	0.28 µg/mL[8]	-	-
Cmpd. 62	Phthalimide derivative with 4-nitrobenzoyl moiety	MCF-7	27.21[8]	-	-
Cmpd. 7b	Dual B-Raf and VEGFR-2 kinase inhibitor	MCF-7	15.83[9]	-	-
Cmpd. 7b	Dual B-Raf and VEGFR-2 kinase inhibitor	MDA-MB-231	9.66[9]	-	-

Table 2: Cytotoxicity of 1,3,4-Thiadiazole Derivatives against Other Cancer Cell Lines

Compound ID	Substitution	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
2g	5-[2-(benzenesulfonylmethyl)phenyl]-2-amino	LoVo (Colon)	2.44[4]	-	-
4e	5-(4-chlorophenyl) with piperazine (B1678402) substitution	HepG2 (Liver)	3.13 µg/mL[1]	5-Fluorouracil	6.80 µg/mL
4i	5-(4-chlorophenyl) with benzyl (B1604629) piperidine (B6355638) substitution	HepG2 (Liver)	4.48 µg/mL[1]	5-Fluorouracil	6.80 µg/mL
Cmpd. 22	Cinnamic acid derivative with two methoxy groups	A549 (Lung)	0.52 µg/mL[8]	-	-
Cmpd. 58	4-(4-fluorophenyl)-N-(5-(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)	HCT-116 (Colon)	92.2 ± 1.8 nM[8]	Doxorubicin	126.7 ± 8.9 nM
Cmpd. 62	Phthalimide derivative with 4-nitrobenzoyl moiety	HT-29 (Colon)	23.83[8]	-	-

Experimental Protocols

Synthesis of 2-Amino-5-substituted-1,3,4-thiadiazole

This protocol describes a general and efficient method for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles from thiosemicarbazide (B42300) and a carboxylic acid.[10]

Materials:

• Thiosemicarbazide

• Substituted carboxylic acid (e.g., 4-pyridinecarboxylic acid)

• Phosphorus pentachloride (PCl₅)

• 5% Sodium carbonate (Na₂CO₃) solution

• Dimethylformamide (DMF)

• Water (H₂O)

• Dry reaction vessel (e.g., mortar and pestle)

• Beaker

• Filtration apparatus

Procedure:

• In a dry reaction vessel, add thiosemicarbazide (1 molar equivalent), the desired carboxylic acid (1-1.2 molar equivalents), and phosphorus pentachloride (1-1.2 molar equivalents).

• Grind the mixture evenly at room temperature.

• Allow the mixture to stand until the reaction is complete, yielding the crude product.

• Transfer the crude product to a beaker.

• Slowly add a 5% sodium carbonate solution to the crude product with stirring until the pH of the resulting mixture is between 8.0 and 8.2.

• Filter the resulting mixture to collect the solid product.

• Dry the filter cake.

• Recrystallize the dried product from a suitable solvent system, such as a 1:2 mixture of DMF and water, to obtain the purified 2-amino-5-substituted-1,3,4-thiadiazole.[10]

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[11]

Materials:

• Cancer cell line of interest (e.g., MCF-7, HCT-116)

• Complete cell culture medium

• Test compound (2,5-disubstituted 1,3,4-thiadiazole derivative)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[11]

• 96-well flat-bottom microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and incubate overnight at 37°C in a humidified 5% CO₂ atmosphere.[12]

• Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).[13]

• After the incubation period, add 10 µL of MTT solution to each well to achieve a final concentration of 0.5 mg/mL.[14]

• Incubate the plate for 1-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[14]

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[14]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used for background correction.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value of the test compound.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[15][16]

Materials:

• Treated and untreated cells

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Induce apoptosis in the target cells using the test compound for a specified time. Include an untreated control.[17]

• Harvest the cells (including any floating cells) and wash them once with cold PBS.[18]

• Centrifuge the cells and resuspend the pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[18]

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 1-5 µL of PI staining solution, according to the kit manufacturer's instructions.[17][18]

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[17][18]

• After incubation, add 400 µL of 1X Binding Buffer to each tube and mix gently.[17]

• Analyze the samples by flow cytometry within one hour, measuring FITC fluorescence (e.g., FL1 channel) and PI fluorescence (e.g., FL3 channel).[17]

• Gate the cell populations to quantify:

  • Live cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative[18]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive[18]

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) by flow cytometry.[19][20]

Materials:

• Treated and untreated cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Harvest and wash the cells with cold PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol while gently vortexing. Incubate for at least 2 hours at -20°C.[19]

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in the PI/RNase A staining solution.

• Incubate for 30 minutes at room temperature in the dark.[13]

• Analyze the samples on a flow cytometer. Use a low flow rate for accurate DNA content measurement.[13]

• Generate a DNA content histogram and use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases. An increase in the sub-G1 population is indicative of apoptosis.[13]

Visualizations: Workflows and Signaling Pathways

General Experimental Workflow

Caption: A generalized workflow for the synthesis and anticancer evaluation of 1,3,4-thiadiazole derivatives.

Proposed Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Caption: Proposed mechanisms of anticancer action for 1,3,4-thiadiazole derivatives.

PI3K/Akt Signaling Pathway Inhibition

References

• 1. mdpi.com [mdpi.com]
• 2. pdf.journalagent.com [pdf.journalagent.com]
• 3. bepls.com [bepls.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. texaschildrens.org [texaschildrens.org]
• 13. benchchem.com [benchchem.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 19. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the reaction yield of 2,5-Dimercapto-1,3,4-thiadiazole (B142945) (DMTD) synthesis.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the synthesis of DMTD, providing potential causes and actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

A1: Low yield in DMTD synthesis is a frequent issue and can stem from several factors. Here's a systematic approach to troubleshooting:

• Suboptimal Molar Ratios: The stoichiometry of hydrazine (B178648) hydrate (B1144303), carbon disulfide, and the base is critical. An excess or deficit of any reactant can lead to incomplete reaction or the formation of side products.

  • Solution: Carefully control the molar ratios. A patented method suggests a molar ratio of hydrazine hydrate to carbon disulfide to sodium hydroxide (B78521) of 1:2.2-2.4:1.55-1.95 for optimal results.[1]

• Inadequate Reaction Temperature: The reaction may require heating to proceed to completion. However, excessively high temperatures can lead to the decomposition of reactants or the desired product.

  • Solution: Ensure the reaction is maintained at the optimal temperature. For reactions in pyridine (B92270), refluxing for 5 hours is a common procedure.[2][3] When using a solid base catalyst in ethanol (B145695), a temperature range of 20 to 100°C for 1 to 10 hours is recommended.[1]

• Poor Solubility of Reactants: If the reactants are not well-dissolved in the chosen solvent, the reaction rate will be significantly hindered.

  • Solution: Ensure vigorous stirring throughout the reaction. If solubility remains an issue, consider switching to a different solvent system. Common solvents include aqueous sodium hydroxide, pyridine, and ethanol.[1]

• Losses During Work-up and Purification: Significant amounts of product can be lost during filtration, washing, and recrystallization.

  • Solution: When washing the crude product, use ice-cold solvent to minimize dissolution. During recrystallization, use the minimum amount of hot solvent required to dissolve the product and allow for slow cooling to maximize crystal formation.

Q2: I am observing the formation of significant impurities or side products. What are they and how can I minimize them?

A2: The primary side reactions in DMTD synthesis often involve the incomplete reaction of intermediates or the reaction of DMTD with itself.

• Potential Side Products: These can include unreacted starting materials, intermediate thiosemicarbazide (B42300) derivatives, and polymeric materials. Harsh acidic conditions during work-up can also lead to degradation.

• Minimization Strategies:

  • Control Reaction Conditions: Adhering to optimal reaction times, temperatures, and molar ratios will favor the desired reaction pathway.

  • Inert Atmosphere: A patented method suggests adding hydrazine hydrate under an inert gas atmosphere (e.g., nitrogen, argon, or helium) to prevent unwanted side reactions.[4]

  • Careful Neutralization: When neutralizing the reaction mixture to precipitate DMTD, add the acid dropwise and maintain the temperature between 10-60°C to avoid product degradation.[1]

Q3: My final product is difficult to purify. What are the best practices for purification?

A3: The most common method for purifying DMTD is recrystallization.

• Recrystallization Solvent: Ethanol is a widely used and effective solvent for recrystallizing DMTD.[2][3][5] A mixture of ethanol and water can also be used.[3]

• Procedure:

  • Dissolve the crude DMTD in a minimum amount of hot ethanol.

  • If the solution is colored, you can add a small amount of activated charcoal and heat for a short period.

  • Hot filter the solution to remove any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystallization.

  • Collect the crystals by filtration and wash with a small amount of ice-cold ethanol.

  • Dry the purified crystals under vacuum.

Q4: Which solvent system is best for DMTD synthesis?

A4: The choice of solvent can significantly impact the reaction yield and purity.

• Aqueous Sodium Hydroxide: This system is reported to give good yields (70-73%) and involves reacting hydrazine and carbon disulfide in an aqueous NaOH solution to form the sodium salt of DMTD, which is then precipitated by acid neutralization.[1] A specific protocol with optimized molar ratios reports a yield of up to 98%.[6]

• Pyridine: Dry pyridine can be used as both a solvent and a base. The reaction typically involves refluxing the reactants for several hours.[2][3]

• Ethanol: Ethanol is another common solvent, particularly when using a solid base catalyst.[1] It is also the preferred solvent for recrystallization.[7]

Data Presentation

The following table summarizes reported yields for DMTD synthesis under different conditions.

Base/Catalyst	Solvent	Reactants	Key Reaction Conditions	Reported Yield (%)	Reference
Sodium Hydroxide	Aqueous	Hydrazine Hydrate, Carbon Disulfide	Molar ratio (HH:CS₂:NaOH) of 1:2.2-2.4:1.55-1.95; Neutralization at 10-60°C	70-73	[1]
Sodium Hydroxide	Aqueous/Ethanol	Hydrazine Hydrate, Carbon Disulfide	Reflux for 17 hours	98	[6]
Pyridine (dry)	Pyridine	Hydrazine Hydrate (99%), Carbon Disulfide	Reflux for 5 hours	Not specified	[2][3]
Solid Base Catalyst	Ethanol	Hydrazine Hydrate, Carbon Disulfide	20-100°C for 1-10 hours	Not specified	[1]

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of 2,5-Dimercapto-1,3,4-thiadiazole.

Protocol 1: Synthesis in Aqueous Sodium Hydroxide[6]

• To a mixture of hydrazine hydrate (20 mmol) in an aqueous solution of sodium hydroxide (12 N, 100 mL), add a solution of carbon disulfide (40 mmol) in ethanol (100 mL) at 0°C with stirring over 30 minutes.

• Reflux the resulting mixture for 17 hours.

• After cooling to room temperature, acidify the mixture with dilute hydrochloric acid.

• Collect the solid precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain yellow needles of 2,5-Dimercapto-1,3,4-thiadiazole.

Protocol 2: Synthesis in Pyridine[2][3]

• In a round-bottom flask equipped with a reflux condenser, mix 99% hydrazine hydrate (5 mL, 0.02 mol), carbon disulfide (15 mL, 0.02 mol), and dry pyridine (50 mL).

• Reflux the mixture for 5 hours.

• After the reflux is complete, distill off the excess solvent under reduced pressure.

• To the resulting solid, add 25 mL of water and 5 mL of hydrochloric acid.

• Filter the mixture to collect the solid product.

• Recrystallize the solid from ethanol.

Mandatory Visualizations

Experimental Workflow for DMTD Synthesis

Caption: General experimental workflow for the synthesis of 2,5-Dimercapto-1,3,4-thiadiazole.

Troubleshooting Logic for Low Reaction Yield

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 2. inlibrary.uz [inlibrary.uz]
• 3. eprajournals.com [eprajournals.com]
• 4. WO2021215958A1 - Method for producing 2,5-dimercapto-1,3,4-thiadiazole (dmtd) and 2,5-dimercapto-1,3,4-thiadiazole produced by said method - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]

Overcoming solubility issues of DMTD in aqueous solutions for experiments

This guide provides researchers, scientists, and drug development professionals with technical support for overcoming solubility challenges with 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the baseline solubility of DMTD in aqueous and organic solvents?

A1: DMTD is a white to yellowish crystalline powder.[1] While often perceived as having low aqueous solubility, it is moderately soluble in water at room temperature.[1][2] Its solubility is significantly higher in alkaline solutions and certain organic solvents.[3][4]

Q2: Why am I having trouble dissolving DMTD in my neutral aqueous buffer?

A2: DMTD is a weakly acidic compound due to its two thiol (-SH) groups. In neutral water or acidic solutions, it exists predominantly in its less soluble protonated form. To achieve higher concentrations in aqueous media, it is necessary to deprotonate these thiol groups, which is typically accomplished by increasing the pH.

Q3: What are the primary methods to increase the solubility of DMTD in aqueous solutions?

A3: There are two main strategies to enhance DMTD's aqueous solubility for experiments:

• pH Adjustment / Salt Formation: Increasing the pH of the solution with a base (e.g., NaOH, KOH) deprotonates the thiol groups, forming a highly soluble thiolate salt (disodium or dipotassium (B57713) salt).[5]

• Use of Co-solvents: A small amount of a water-miscible organic solvent, such as Dimethyl Sulfoxide (B87167) (DMSO) or ethanol, can be used to first dissolve the DMTD before diluting it into the final aqueous medium.[3]

Q4: Can I prepare a concentrated stock solution of DMTD? How?

A4: Yes, preparing a concentrated stock solution is the recommended method for accurate and convenient dosing in experiments. The most effective approach is to prepare an alkaline stock solution of the DMTD salt. For example, a stock solution can be prepared by dissolving DMTD in a dilute solution of sodium hydroxide (B78521) or potassium hydroxide.[5] Alternatively, a high-concentration stock can be prepared in 100% DMSO.[6]

Q5: What are the typical applications of DMTD in research?

A5: DMTD is a versatile chemical intermediate. It serves as a precursor for synthesizing derivatives with a wide range of biological activities, including antimicrobial, antifungal, and antiproliferative properties.[1][7][8] It is also widely used as a heavy metal chelating agent, a corrosion inhibitor, and in the development of polymers and materials for energy storage.[1][3][9]

Data Summary: Solubility of DMTD

The following table summarizes the solubility of DMTD in various common laboratory solvents.

Solvent	Solubility	Temperature (°C)	Reference
Water	20 g/L	20	[1][2][4]
Alkaline Solutions	Soluble	Room Temperature	[4]
Dimethyl Sulfoxide (DMSO)	Miscible	Room Temperature	[6]
Ethanol	Slightly Soluble / Soluble in Hot	Room Temperature	[3][4][10]
Acetone	Soluble	Room Temperature	[3]
Esters	Soluble	Room Temperature	[3]
Chloroform	Insoluble	Room Temperature	[4]
Benzene	Insoluble	Room Temperature	[4]
Toluene	Slightly Soluble	Room Temperature	[3]

Troubleshooting Guide

Issue: My DMTD powder is not dissolving in the buffer.

• Root Cause: The pH of your buffer is likely neutral or acidic, where DMTD is in its less soluble form.

• Solution:

  • Check the pH of your buffer.

  • If possible for your experiment, increase the pH by adding a small amount of a base like 1M NaOH dropwise until the DMTD dissolves.

  • Alternatively, prepare a concentrated stock solution of the DMTD salt (see Protocol 1) and add the required volume to your buffer.

Issue: A precipitate formed after I added my DMTD stock solution to the experimental media.

• Root Cause: This can happen if a highly concentrated stock (especially one made in an organic solvent like DMSO) is diluted into a buffer where the final concentration of DMTD exceeds its solubility limit at that pH and temperature. It can also occur if the buffer's pH is too low, causing the soluble DMTD salt to convert back to its protonated, less soluble form.

• Solution:

  • Check Final pH: Ensure the final pH of the experimental medium is sufficiently alkaline to maintain DMTD in its soluble salt form.

  • Reduce Stock Concentration: Try preparing a more dilute stock solution.

  • Increase Final Volume: Use a larger final volume for your experiment to keep the DMTD concentration below its solubility limit.

  • Pre-warm the Media: Gently warming the experimental media before adding the DMTD stock can sometimes help, but be cautious about the temperature stability of other components.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Aqueous Stock Solution of Disodium (B8443419) DMTD

This protocol creates a ready-to-use, highly soluble stock solution of DMTD.

• Materials:

  • 2,5-Dimercapto-1,3,4-thiadiazole (DMTD) (MW: 150.23 g/mol )

  • Sodium Hydroxide (NaOH)

  • Deionized Water

  • Calibrated pH meter

  • Stir plate and stir bar

  • Volumetric flask

• Procedure:

  • Weigh 1.502 g of DMTD and add it to a beaker containing approximately 80 mL of deionized water.

  • While stirring, slowly add a 1M NaOH solution dropwise. The DMTD powder will begin to dissolve as the pH increases.

  • Continue adding NaOH and monitoring the pH until all the DMTD has dissolved and the solution pH is stable between 8.0 and 9.0. This ensures the complete formation of the disodium salt.

  • Transfer the clear solution to a 100 mL volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinse to the volumetric flask.

  • Bring the final volume to 100 mL with deionized water.

  • Store the stock solution at 4°C. For long-term storage, consider aliquoting and freezing at -20°C.

Note on Dipotassium Salt: To prepare the dipotassium salt, substitute Sodium Hydroxide (NaOH) with Potassium Hydroxide (KOH).

Protocol 2: Dissolving DMTD Using a DMSO Co-solvent

This protocol is for experiments where pH modification is not feasible but the introduction of a small amount of DMSO is acceptable.

• Materials:

  • 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)

  • Dimethyl Sulfoxide (DMSO), anhydrous grade

  • Your final aqueous experimental medium (e.g., buffer, cell culture media)

• Procedure:

  • Prepare a high-concentration stock solution of DMTD in 100% DMSO. For example, to make a 1 M stock, dissolve 150.23 mg of DMTD in 1 mL of DMSO. Warm gently (up to 30°C) if needed to fully dissolve.

  • Vortex the stock solution to ensure it is homogeneous.

  • Perform a serial dilution of the stock solution into your final aqueous medium. It is critical to add the DMSO stock to the aqueous medium and not the other way around.

  • Ensure the final concentration of DMSO in your experiment is low (typically <0.5%) to avoid solvent effects on biological systems. Always run a vehicle control with the same final concentration of DMSO.

Visualizations

Caption: Logical workflow for troubleshooting DMTD solubility.

Caption: Workflow for preparing a DMTD salt stock solution.

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 2. 2,5-Dimercapto-1,3,4-thiadiazole, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 4. chembk.com [chembk.com]
• 5. US20230312496A1 - 2,5-Dimercapto-1,3,4-Thiadiazole (DMTD) Metal Salt Derivatives - Google Patents [patents.google.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. eprajournals.com [eprajournals.com]
• 9. researchgate.net [researchgate.net]
• 10. chembk.com [chembk.com]

Technical Support Center: Optimization of 1,3,4-Thiadiazole-2,5-dithiol (TDD) for Corrosion Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists utilizing 1,3,4-Thiadiazole-2,5-dithiol (B7761095) (TDD) and its derivatives as corrosion inhibitors. The following sections offer detailed experimental protocols, data interpretation, and solutions to common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing low inhibition efficiency with 1,3,4-thiadiazole-2,5-dithiol. What are the potential causes and solutions?

A1: Low inhibition efficiency can stem from several factors. Consider the following troubleshooting steps:

• Inhibitor Concentration: The concentration of the inhibitor is a critical factor.[1] An insufficient concentration may not provide adequate surface coverage. Conversely, an excessively high concentration does not always lead to better performance and may be cost-ineffective. It is crucial to determine the optimal concentration for your specific system.

• Purity of the Inhibitor: Impurities in the 1,3,4-thiadiazole-2,5-dithiol can adversely affect its performance. Ensure you are using a high-purity grade of the compound.

• pH of the Corrosive Medium: The pH of the solution can influence the inhibitor's mechanism and effectiveness.[2]

• Temperature: Inhibition efficiency can be temperature-dependent. For some systems, efficiency decreases as temperature increases due to the desorption of the inhibitor from the metal surface.[3]

• Immersion Time: The protective film may take time to form. In some cases, inhibition efficiency increases with longer immersion times.[1][3]

Q2: My electrochemical measurements (EIS, PDP) are noisy or inconsistent. How can I improve the quality of my data?

A2: Noisy or inconsistent electrochemical data can be frustrating. Here are some common causes and their solutions:

• Electrode Preparation: Improperly prepared working electrodes are a frequent source of error. Ensure the metal surface is polished to a mirror finish, thoroughly cleaned with distilled water and acetone, and dried before each experiment.[3]

• Cell Setup: Ensure all electrical connections are secure and that the reference electrode is properly positioned close to the working electrode.

• Solution Conductivity: Low conductivity of the test solution can lead to high ohmic drop and noisy data.

• Stabilization Time: Allow the system to stabilize before running measurements. An open-circuit potential (OCP) that has not reached a steady state can result in unreliable data.

Q3: How do I determine the type of inhibition (anodic, cathodic, or mixed) from my potentiodynamic polarization (PDP) curves?

A3: The type of inhibition can be determined by observing the shift in the corrosion potential (Ecorr) and the change in the anodic and cathodic branches of the polarization curve upon addition of the inhibitor.

• Anodic Inhibitor: If the Ecorr shifts to more positive (anodic) potentials and the anodic current density is significantly reduced, the inhibitor is primarily acting on the anodic reaction.

• Cathodic Inhibitor: If the Ecorr shifts to more negative (cathodic) potentials and the cathodic current density is significantly reduced, the inhibitor is primarily acting on the cathodic reaction.

• Mixed-Type Inhibitor: If both the anodic and cathodic current densities are reduced and the Ecorr value shows only a slight shift, the inhibitor is considered a mixed-type inhibitor.[2][4] 1,3,4-thiadiazole (B1197879) derivatives often act as mixed-type inhibitors.[1][4][5]

Q4: What is the expected mechanism of corrosion inhibition by 1,3,4-thiadiazole-2,5-dithiol?

A4: The corrosion inhibition of 1,3,4-thiadiazole derivatives is primarily attributed to their ability to adsorb onto the metal surface, forming a protective film.[1][6] This film acts as a barrier, preventing corrosive species from reaching the metal.[1] The adsorption process is facilitated by the presence of heteroatoms (nitrogen and sulfur) with lone pairs of electrons and delocalized π-electrons in the thiadiazole ring, which can interact with the metal surface.[6] The adsorption can be a combination of physical (electrostatic) and chemical interactions.[1]

Quantitative Data Summary

The following tables summarize the inhibition efficiency of 1,3,4-thiadiazole derivatives under various experimental conditions.

Table 1: Inhibition Efficiency of 1,3,4-Thiadiazole-2,5-dithiol (DMTD) on Copper in 0.1 M NaCl [2]

DMTD Concentration (M)	Immersion Time (hours)	Inhibition Efficiency (%)
10⁻²	1	97
10⁻²	24	97

Table 2: Inhibition Efficiency of 2-(1,3,4-thiadiazole-2-yl)pyrrolidine (2-TP) on Mild Steel in 1 M HCl [1]

2-TP Concentration (mM)	Immersion Time (hours)	Inhibition Efficiency (%)
0.5	10	94.6
0.5	48	88.1

Table 3: Inhibition Efficiency of 5-amino-1,3,4-thiadiazole-2-thiol (B144363) (5-ATT) on Aluminum in 1 M HCl [3]

5-ATT Concentration (mM)	Temperature (K)	Inhibition Efficiency (%)
2.0	308	94.28

Experimental Protocols

Weight Loss Measurements

This method provides a direct measure of the corrosion rate and inhibition efficiency.

• Specimen Preparation: Prepare metal coupons of known dimensions. Polish the surfaces with different grades of abrasive paper, wash with distilled water and acetone, and dry.

• Initial Weighing: Accurately weigh the prepared specimens to the nearest 0.1 mg.

• Immersion: Immerse the specimens in the corrosive solution with and without the desired concentrations of the inhibitor for a specified period at a constant temperature.

• Final Weighing: After the immersion period, retrieve the specimens, clean them to remove corrosion products, rinse with distilled water and acetone, dry, and reweigh.

• Calculations:

  • Corrosion Rate (CR): CR = (W_initial - W_final) / (A * t) where W is the weight, A is the surface area, and t is the immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100

Electrochemical Measurements

These techniques provide insights into the kinetics and mechanism of corrosion inhibition. A standard three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).

1. Potentiodynamic Polarization (PDP):

• Electrode Preparation: Prepare the working electrode as described for weight loss measurements, leaving a defined surface area exposed.

• Cell Assembly: Assemble the three-electrode cell and fill it with the test solution.

• Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP until it reaches a steady state.

• Polarization Scan: Scan the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s).[6]

• Data Analysis: Plot the resulting Tafel curve (log(current density) vs. potential). Extrapolate the linear Tafel regions to determine the corrosion potential (Ecorr) and corrosion current density (Icorr).[6]

2. Electrochemical Impedance Spectroscopy (EIS):

• Electrode and Cell Preparation: Follow the same procedure as for PDP.

• OCP Stabilization: Allow the system to reach a stable OCP.

• EIS Measurement: Apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz) at the OCP.

• Data Analysis: The impedance data is often analyzed by fitting to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct). The inhibition efficiency can be calculated using: IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] * 100.[6]

Visualizations

References

• 1. Multi-method evaluation of a 2-(1,3,4-thiadiazole-2-yl)pyrrolidine corrosion inhibitor for mild steel in HCl: combining gravimetric, electrochemical, and DFT approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mocedes.org [mocedes.org]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: S-Alkylation of 1,3,4-Thiadiazole-2,5-dithiol Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the S-alkylation of 1,3,4-thiadiazole-2,5-dithiol (B7761095) and its derivatives. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the S-alkylation of 1,3,4-thiadiazole-2,5-dithiol?

The S-alkylation of 1,3,4-thiadiazole-2,5-dithiol is a nucleophilic substitution reaction. The thiol groups (-SH) of the thiadiazole are deprotonated by a base to form more nucleophilic thiolate anions (-S⁻). These anions then attack an alkylating agent (typically an alkyl halide), resulting in the formation of a new sulfur-carbon bond and yielding S-alkylated derivatives. Depending on the stoichiometry of the reagents, either mono- or di-substituted products can be formed.[1]

Q2: What are the most common challenges faced during the S-alkylation of these derivatives?

Researchers often encounter several challenges, including:

• Low product yield: This can be due to incomplete reactions, side reactions, or suboptimal reaction conditions.

• Formation of side products: Over-alkylation (N-alkylation) or reaction at other nucleophilic sites can lead to a mixture of products.[2]

• Difficulty in product purification: The desired product may be difficult to separate from unreacted starting materials, side products, or polymeric byproducts.[2][3]

• Poor solubility of starting materials: The 1,3,4-thiadiazole-2,5-dithiol or its salt may have limited solubility in common organic solvents, hindering the reaction rate.[2][3]

Q3: How does the choice of base affect the reaction?

The base is crucial for deprotonating the thiol groups. Stronger bases generally lead to a faster and more complete reaction by ensuring the formation of the highly nucleophilic thiolate anion.

Base	Solvent	Typical Conditions	Comments
Potassium Hydroxide (KOH)	Ethanol (B145695)	Reflux	Highly effective for complete deprotonation.[2]
Sodium Hydroxide (NaOH)	Ethanol	Reflux	Similar to KOH, ensures complete deprotonation.[2]
Potassium Carbonate (K₂CO₃)	DMF	Room Temp. to 60°C	A weaker base, may require longer reaction times or higher temperatures.[4]
Triethylamine (TEA)	Alcohol	Room Temp. to Reflux	Organic base, often used to scavenge the acid byproduct.

Q4: Which alkylating agents are typically used?

Alkyl halides (e.g., alkyl iodides, bromides, and chlorides) are the most common alkylating agents. The reactivity order is generally I > Br > Cl. For less reactive alkyl chlorides, a catalyst like sodium iodide may be added to facilitate an in-situ Finkelstein reaction.

Troubleshooting Guide

This section addresses specific problems that may arise during the S-alkylation of 1,3,4-thiadiazole-2,5-dithiol derivatives, offering potential causes and step-by-step solutions.

Problem 1: Low or No Product Yield

Symptoms: TLC analysis shows a significant amount of starting material remaining even after prolonged reaction time. The isolated yield of the desired product is significantly lower than expected.

Workflow for Troubleshooting Low Yield

A troubleshooting workflow for addressing low or no product yield in S-alkylation reactions.

Potential Causes & Solutions:

• Insufficient Base: The thiol group may not be fully deprotonated.

  • Solution: Switch to a stronger base like KOH or NaOH.[2] For di-alkylation, ensure at least two equivalents of the base are used.

• Degraded Alkylating Agent: Alkyl halides can degrade over time.

  • Solution: Use a fresh bottle of the alkylating agent or purify it before use. Consider using a more reactive halide, such as an alkyl iodide instead of a bromide or chloride.[2]

• Suboptimal Temperature: The reaction may be too slow at lower temperatures.

  • Solution: Increase the reaction temperature, potentially to reflux. Monitor the reaction progress by TLC to determine the optimal temperature and time.

• Poor Solubility: The starting material or its salt may not be fully dissolved in the chosen solvent.

  • Solution: Switch to a solvent in which the starting materials have better solubility, such as dimethylformamide (DMF).[2][4]

Problem 2: Formation of Multiple Products/Impurities

Symptoms: TLC or NMR analysis of the crude product shows multiple spots or sets of peaks, indicating the presence of impurities or side products.

Logical Flow for Minimizing Side Products

A decision-making diagram for minimizing the formation of side products during S-alkylation.

Potential Causes & Solutions:

• Over-alkylation: Under harsh conditions or with a large excess of a highly reactive alkylating agent, alkylation can occur on the nitrogen atoms of the thiadiazole ring.

  • Solution: Use a slight excess (around 1.1-1.2 equivalents) of the alkylating agent per thiol group to ensure complete S-alkylation without promoting N-alkylation.[2] Avoid excessively high temperatures and prolonged reaction times.

• Impure Starting Materials: Impurities in the starting 1,3,4-thiadiazole-2,5-dithiol or the alkylating agent can lead to the formation of side products.

  • Solution: Purify the starting materials before use. The thiadiazole can often be recrystallized, and liquid alkylating agents can be distilled.[2]

Problem 3: Difficulty in Product Purification

Symptoms: The crude product is an oil that is difficult to crystallize, or it co-precipitates with impurities, making purification by recrystallization challenging.

Potential Causes & Solutions:

• Oily Product: The S-alkylated derivative may have a low melting point or be a liquid at room temperature.

  • Solution: If recrystallization is not feasible, consider purification by column chromatography. A common eluent system for these types of compounds is a gradient of ethyl acetate (B1210297) in hexane.[2]

• Co-precipitation of Impurities: Unreacted starting materials or side products may have similar solubility profiles to the desired product.

  • Solution: Attempt recrystallization from a different solvent system. Common solvents for these compounds include ethanol, methanol, or mixtures of ethanol and water.[2] If this fails, column chromatography is the recommended alternative.

Experimental Protocols

General Protocol for Di-S-alkylation of 1,3,4-Thiadiazole-2,5-dithiol

This protocol is a general guideline and may require optimization for specific substrates.

References

• 1. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2,5-Dimercapto-1,3,4-thiadiazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2,5-Dimercapto-1,3,4-thiadiazole (DMTD).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying crude 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)?

A1: The most frequently reported and effective method for the purification of crude DMTD is recrystallization.[1][2] This technique is generally sufficient to obtain DMTD of high purity, suitable for most research and development applications.

Q2: What are the recommended solvents for the recrystallization of DMTD?

A2: Several solvent systems have been successfully employed for the recrystallization of DMTD. The choice of solvent may depend on the scale of the purification and the impurity profile of the crude material. Commonly used solvents include:

• Ethanol[1][2][3]

• Ethanol-water mixtures[1][3]

• Distilled water

Q3: What are the likely impurities in crude DMTD?

A3: Based on the common synthesis routes, the primary impurities in crude DMTD are likely to be:

• Unreacted starting materials: Hydrazine hydrate (B1144303) and carbon disulfide.

• Base catalyst: Sodium hydroxide, potassium hydroxide, or pyridine, depending on the synthetic procedure used.[3][4]

• Inorganic salts: Formed during the neutralization step of the reaction work-up (e.g., sodium chloride, sodium sulfate).

Q4: How can I remove inorganic salt impurities before recrystallization?

A4: A simple washing step is typically effective for removing most inorganic salt impurities. Before recrystallization, wash the crude DMTD powder with deionized water. DMTD has low solubility in cold water, while most inorganic salts are readily soluble.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude DMTD.

Problem 1: The purified DMTD is off-color (yellowish or brownish).

• Possible Cause 1: Presence of colored impurities.

  • Solution: During the recrystallization process, after dissolving the crude DMTD in the hot solvent, add a small amount of activated charcoal. The charcoal will adsorb colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize. Use activated charcoal sparingly, as it can also adsorb some of the desired product.

• Possible Cause 2: Oxidation of the mercapto groups.

  • Solution: Ensure that the purification process is carried out without undue delay. If possible, performing the recrystallization under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.

Problem 2: The DMTD "oils out" during recrystallization instead of forming crystals.

• Possible Cause 1: The boiling point of the solvent is higher than the melting point of the impure DMTD.

  • Solution: Add more of the recrystallization solvent to the mixture to lower the saturation point and redissolve the oil by gentle heating. Allow the solution to cool more slowly.

• Possible Cause 2: High concentration of impurities.

  • Solution: A high impurity level can depress the melting point of the compound. Consider performing a preliminary purification step, such as washing the crude product thoroughly with water to remove soluble impurities before attempting recrystallization.

• Possible Cause 3: Cooling the solution too quickly.

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature. Do not place it directly in an ice bath. Slow cooling encourages the formation of well-defined crystals.

Problem 3: Poor recovery of DMTD after recrystallization.

• Possible Cause 1: Using too much recrystallization solvent.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude DMTD. If too much solvent has been added, you can carefully evaporate some of it to concentrate the solution before cooling.

• Possible Cause 2: Incomplete crystallization.

  • Solution: After the solution has cooled to room temperature, place it in an ice bath to maximize the precipitation of the product. If crystals are slow to form, try scratching the inside of the flask with a glass rod at the surface of the solution to induce crystallization. Adding a seed crystal of pure DMTD can also initiate crystallization.

Data Presentation

Table 1: Comparison of Recrystallization Solvents for DMTD Purification

Recrystallization Solvent	Typical Procedure	Advantages	Potential Issues
Ethanol (B145695)	Dissolve crude DMTD in a minimal amount of hot ethanol, filter hot if necessary, and allow to cool.	Good solubility at high temperatures and lower solubility at room temperature, leading to good recovery.	May not be effective at removing all types of impurities.
Ethanol-Water	Dissolve crude DMTD in hot ethanol and add hot water dropwise until the solution becomes slightly turbid. Reheat to clarify and then cool slowly.[1][3]	The addition of water (an anti-solvent) can improve the yield of crystallization.	The ratio of ethanol to water needs to be carefully optimized to avoid premature precipitation or oiling out.
Distilled Water	Dissolve crude DMTD in a minimal amount of boiling water, hot filter, and cool.	Environmentally friendly and effective for removing water-soluble impurities.	DMTD has some solubility in hot water, which may lead to lower yields compared to organic solvents.

Experimental Protocols

Protocol 1: Purification of Crude DMTD by Recrystallization from Ethanol

• Dissolution: Place the crude DMTD in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling while stirring. Continue adding small portions of hot ethanol until all the solid has dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. It is advisable to pre-heat the filtration funnel to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified DMTD crystals in a vacuum oven or desiccator.

Protocol 2: Purification of Crude DMTD by Recrystallization from an Ethanol-Water Mixture

• Dissolution: In an Erlenmeyer flask, dissolve the crude DMTD in a minimal amount of hot ethanol.

• Addition of Anti-solvent: While the ethanol solution is hot, add hot deionized water dropwise with stirring until the solution becomes persistently turbid.

• Clarification: Add a small amount of hot ethanol to the turbid solution until it becomes clear again.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a cold ethanol-water mixture.

• Drying: Dry the purified product under vacuum.

Mandatory Visualization

Caption: General workflow for the purification of crude DMTD.

Caption: Troubleshooting guide for when DMTD 'oils out'.

References

• 1. eprajournals.com [eprajournals.com]
• 2. researchgate.net [researchgate.net]
• 3. inlibrary.uz [inlibrary.uz]
• 4. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]

Technical Support Center: Stabilizing 1,3,4-Thiadiazole-2,5-dithiol (DMTD) Inhibitor Films

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for stabilizing 1,3,4-Thiadiazole-2,5-dithiol (B7761095) (DMTD) inhibitor films on metal surfaces.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the application and testing of DMTD inhibitor films.

Issue 1: Poor or Inconsistent Inhibition Efficiency

Symptoms:

• Higher than expected corrosion rates in electrochemical tests (e.g., potentiodynamic polarization, electrochemical impedance spectroscopy).

• Visible signs of corrosion on the metal surface after exposure to a corrosive environment.

• Inconsistent results across multiple experiments.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Inhibitor Concentration	Verify the concentration of the DMTD solution. An insufficient concentration may lead to incomplete film formation, while an excessively high concentration can sometimes have a detrimental effect. Optimize the concentration by testing a range of concentrations to find the optimal level for your specific metal and corrosive environment.
Inadequate Surface Preparation	The metal surface must be thoroughly cleaned and free of contaminants like oils, grease, and oxides before applying the inhibitor.[1][2][3][4][5] Implement a rigorous cleaning protocol.[3][6][5] (See Experimental Protocol: Metal Surface Preparation).
Incompatible Solvent	The solvent used to dissolve the DMTD may interfere with the adsorption process. Ensure the chosen solvent is appropriate for both the inhibitor and the metal substrate.
Changes in Corrosive Environment	Fluctuations in pH, temperature, or the concentration of corrosive species can affect inhibitor performance. Monitor and control the experimental conditions closely.
Inhibitor Degradation	Ensure the DMTD is of high purity and has been stored correctly to prevent degradation.

Issue 2: Poor Adhesion of the Inhibitor Film

Symptoms:

• The inhibitor film is easily removed during rinsing or handling.

• The film detaches from the surface during electrochemical testing or exposure to the corrosive environment.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Surface Roughness	A very smooth surface may not provide enough anchor points for the inhibitor film.[2][6] Consider mechanical or chemical treatments to increase the surface roughness.[6][7]
Contamination on the Metal Surface	Any residual contaminants can act as a barrier, preventing the inhibitor from bonding to the metal.[1][2][8][9] Refer to the Experimental Protocol: Metal Surface Preparation for a detailed cleaning procedure.[3][6][5]
Incorrect Application Method	The method of applying the inhibitor (e.g., immersion, spin coating) can affect adhesion. Ensure the chosen method allows for uniform and sufficient contact between the inhibitor and the metal surface.
Insufficient Curing/Drying Time	The inhibitor film may require a certain amount of time to form a stable bond with the surface.[2] Allow for an adequate drying or curing time after application.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of corrosion inhibition by 1,3,4-Thiadiazole-2,5-dithiol (DMTD)?

A1: DMTD inhibits corrosion by adsorbing onto the metal surface and forming a protective film.[10][11] This film acts as a physical barrier that isolates the metal from the corrosive environment. The adsorption process is facilitated by the presence of sulfur and nitrogen atoms in the DMTD molecule, which can form coordination bonds with the metal atoms.[12][10]

Q2: What is the optimal concentration of DMTD for corrosion inhibition?

A2: The optimal concentration of DMTD can vary depending on the metal substrate, the corrosive environment, and the temperature.[12][13] It is recommended to perform a concentration optimization study to determine the most effective concentration for your specific experimental conditions. Generally, increasing the inhibitor concentration leads to better inhibition efficiency up to a certain point, after which the effect may plateau or even decrease.[13]

Q3: How does surface preparation affect the performance of the DMTD inhibitor film?

A3: Surface preparation is a critical step for achieving a stable and effective inhibitor film.[3][6][5][14] A clean and properly prepared surface ensures strong adhesion of the inhibitor molecules, leading to the formation of a uniform and protective film.[6][15] Inadequate surface preparation can result in poor adhesion and inconsistent inhibitor performance.[2][6][9]

Q4: Can DMTD be used to inhibit corrosion on different types of metals?

A4: Yes, DMTD and its derivatives have been shown to be effective corrosion inhibitors for various metals, including copper and steel.[10][16][17][18][19] However, the inhibition efficiency and the optimal application parameters may differ for each metal.[14]

Q5: How can the stability of the DMTD inhibitor film be evaluated?

A5: The stability of the inhibitor film can be assessed using film persistency tests.[14][20] This involves exposing the metal with the inhibitor film to a corrosive solution without the inhibitor and monitoring the corrosion rate over time.[14] Electrochemical techniques such as electrochemical impedance spectroscopy (EIS) can also be used to monitor the properties of the inhibitor film over time.[21][22]

Quantitative Data

Table 1: Inhibition Efficiency of 1,3,4-Thiadiazole-2,5-dithiol (DMTD) and its Derivatives on Different Metals

Inhibitor	Metal	Corrosive Medium	Inhibitor Concentration	Inhibition Efficiency (%)	Reference
1,3,4-thiadiazole-2,5-dithiol	Copper	0.1 M NaCl	10⁻² M	97	[16][23]
2-(1,3,4-thiadiazole-2-yl)pyrrolidine	Mild Steel	1.0 M HCl	0.5 mM	94.6	[13]
5-amino-1,3,4-thiadiazole-2-thiol	Aluminum	1 M HCl	2.0 mM	94.28	[24]
5-((E)-4-phenylbuta-1,3-dienylideneamino)-1,3,4-thiadiazole-2-thiol	Mild Steel	0.5 M HCl	Not Specified	92.35 - 96.61	[25]

Experimental Protocols

Experimental Protocol: Metal Surface Preparation

• Mechanical Polishing: Begin by mechanically polishing the metal specimens using a series of silicon carbide (SiC) abrasive papers of decreasing grit size (e.g., 240, 400, 600, 800, 1000, and 1200 grit).

• Rinsing: Rinse the polished specimens thoroughly with deionized water.

• Degreasing: Degrease the specimens by immersing them in acetone (B3395972) and sonicating for 10-15 minutes.[24]

• Final Rinse: Rinse the specimens again with deionized water and then with absolute ethanol.[24]

• Drying: Dry the specimens in a stream of warm air or in a desiccator.

• Immediate Use: Use the cleaned specimens immediately for inhibitor film application to prevent re-oxidation or contamination.[24]

Experimental Protocol: Application of DMTD Inhibitor Film

• Solution Preparation: Prepare a solution of DMTD in a suitable solvent (e.g., ethanol, dimethylformamide) at the desired concentration.

• Immersion: Immerse the freshly prepared metal specimens in the DMTD solution for a specific period (e.g., 1 to 24 hours). The immersion time should be optimized based on the specific metal and experimental conditions.

• Rinsing: After immersion, gently rinse the specimens with the solvent used for preparing the inhibitor solution to remove any loosely adsorbed molecules.

• Drying: Dry the specimens under a gentle stream of nitrogen or in a vacuum desiccator.

• Characterization and Testing: The specimens with the stabilized inhibitor film are now ready for characterization and corrosion testing.

Visualizations

Caption: Experimental workflow for DMTD film application.

Caption: Troubleshooting logic for poor inhibitor performance.

References

• 1. suncoating.com [suncoating.com]
• 2. unicheminc.com [unicheminc.com]
• 3. cortecvci.com [cortecvci.com]
• 4. cortecvci.com [cortecvci.com]
• 5. kta.com [kta.com]
• 6. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 7. Impact of Surface Pretreatment on the Corrosion Resistance and Adhesion of Thin Film Coating on SS316L Bipolar Plates for Proton-Exchange Membrane Fuel Cell Applications [mdpi.com]
• 8. unicheminc.com [unicheminc.com]
• 9. hmgpaint.com [hmgpaint.com]
• 10. Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Current and emerging trends of inorganic, organic and eco-friendly corrosion inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05662K [pubs.rsc.org]
• 12. scispace.com [scispace.com]
• 13. Multi-method evaluation of a 2-(1,3,4-thiadiazole-2-yl)pyrrolidine corrosion inhibitor for mild steel in HCl: combining gravimetric, electrochemical, and DFT approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of corrosion inhibitors [corrosion-doctors.org]
• 15. mdpi.com [mdpi.com]
• 16. Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Corrosion Inhibition Mechanism on Copper: Reactivity Trends of 1,3,4 Thiadiazole Inhibitors | International Journal of Advanced Natural Sciences and Engineering Researches [as-proceeding.com]
• 20. onepetro.org [onepetro.org]
• 21. researchgate.net [researchgate.net]
• 22. Organic Compounds as Corrosion Inhibitors for Carbon Steel in HCl Solution: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 23. cortecvci.com [cortecvci.com]
• 24. mocedes.org [mocedes.org]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Complex NMR Spectra of 1,3,4-Thiadiazole Tautomers

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the interpretation of complex NMR spectra of 1,3,4-thiadiazole (B1197879) tautomers. This document provides troubleshooting advice, detailed experimental protocols, and quantitative data to facilitate accurate spectral analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My NMR spectrum shows more signals than expected for my purified 1,3,4-thiadiazole derivative. What are the possible reasons?

A1: The presence of extra signals in your NMR spectrum can arise from several factors:

• Tautomerism: 1,3,4-thiadiazole derivatives can exist as a mixture of tautomers in solution, such as amino-imino, thione-thiol, or keto-enol forms.[1][2] Each tautomer will give rise to a distinct set of signals, leading to a more complex spectrum than anticipated for a single species.

• Isomers: Your sample might contain a mixture of rotational isomers (rotamers), particularly if bulky substituents are present that restrict bond rotation.[1][3] This can result in separate signals for each rotamer.

• Impurities: Residual solvents, unreacted starting materials, or byproducts from the synthesis can contribute to unexpected peaks.[1]

• Aggregation: At high concentrations, molecules may aggregate, leading to the appearance of new, often broad, signals.[4]

Q2: The peaks in my ¹H NMR spectrum are broad, making interpretation difficult. What can I do to resolve this?

A2: Peak broadening in the NMR spectrum of 1,3,4-thiadiazole derivatives can be addressed by considering the following:

• Solubility and Concentration: Poor solubility can lead to a non-homogeneous sample and broad peaks.[1][5] Ensure your compound is fully dissolved. Conversely, highly concentrated samples can increase viscosity and cause peak broadening.[1][4] Preparing a more dilute sample may sharpen the signals.

• Chemical Exchange: Tautomeric interconversion or conformational changes occurring on the NMR timescale can lead to significant line broadening.[4] Acquiring the spectrum at a different temperature can help. Increasing the temperature may cause rapidly exchanging signals to coalesce into a sharp, averaged signal, while decreasing the temperature might slow the exchange enough to resolve the individual species.[4]

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause substantial peak broadening.[1] Consider treating your sample with a chelating agent or re-purifying it.

• Shimming: Poor magnetic field homogeneity will lead to broad peaks. Ensure the spectrometer is properly shimmed before acquiring your data.[5]

• Acidification: For some nitrogen-containing compounds, adding a small amount of acid can sharpen NMR signals by protonating the molecule and simplifying tautomeric or isomeric equilibria.[6][7]

Q3: The chemical shifts in my spectrum don't match the literature values for a similar 1,3,4-thiadiazole. Why might this be?

A3: Discrepancies in chemical shifts can be attributed to several factors:

• Solvent Effects: The polarity and hydrogen-bonding capabilities of the deuterated solvent significantly influence the electronic environment of the nuclei, thereby affecting their chemical shifts.[1][8][9] Spectra recorded in different solvents (e.g., CDCl₃ vs. DMSO-d₆) will often exhibit different chemical shift patterns.[1]

• Substituent Effects: The electronic nature (electron-donating or electron-withdrawing) of substituents on the 1,3,4-thiadiazole ring will alter the chemical shifts of the ring protons and carbons.[1]

• Concentration: Intermolecular interactions are concentration-dependent and can influence chemical shifts.[1]

• pH: The pH of the sample solution can affect the protonation state of the molecule, leading to changes in chemical shifts.

Q4: How can I definitively distinguish between different tautomers of my 1,3,4-thiadiazole derivative?

A4: Distinguishing between tautomers requires a combination of NMR techniques and often computational support:

• ¹H NMR: Look for characteristic signals. For example, in amino-imino tautomerism, the amino (-NH₂) protons of the amino tautomer often appear as a broad singlet.[10] The chemical shifts of protons attached to nitrogen are particularly sensitive to the tautomeric form.

• ¹³C NMR: The chemical shifts of the carbon atoms within the thiadiazole ring, especially C2 and C5, are diagnostic for different tautomers.[10][11][12] For instance, in keto-enol tautomerism, distinct signals for the ketonic (C=O) and enolic (C-OH) carbons can be observed, with the ketonic carbon appearing significantly downfield (e.g., ~204 ppm) compared to the enolic carbon (~155 ppm).[11]

• ¹⁵N NMR: The chemical shifts of the nitrogen atoms in the ring are highly sensitive to their hybridization and chemical environment, making ¹⁵N NMR a powerful tool for tautomer identification.[13][14]

• 2D NMR Spectroscopy: Techniques like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable for unambiguously assigning proton and carbon signals and establishing connectivity within the molecule, which can help to identify the correct tautomeric form.[12][15]

• Computational Modeling: Density Functional Theory (DFT) calculations can be used to predict the NMR chemical shifts for different possible tautomers.[16][17][18] Comparing the calculated spectra with the experimental data can provide strong evidence for the predominant tautomer.[16]

Data Presentation

The following tables summarize typical chemical shift ranges for different nuclei in 1,3,4-thiadiazole tautomers. Note that these are general ranges and the exact values will depend on the specific substituents and solvent used.

Table 1: Typical ¹H NMR Chemical Shift (δ, ppm) Ranges for 1,3,4-Thiadiazole Derivatives

Proton Type	Chemical Shift (ppm)	Notes
Protons on the thiadiazole ring	8.50 - 9.50	Highly dependent on substituents.
Protons on substituted aromatic rings	7.00 - 8.50	The exact shift depends on the nature and position of the substituents.[1]
Aliphatic protons adjacent to the ring	2.00 - 4.00	The specific shift is influenced by other nearby functional groups.[1]
Amino (-NH₂) protons	7.00 - 9.00	Often a broad singlet, position is solvent and concentration dependent.
Imino (=NH) protons	9.00 - 12.00	Generally more deshielded than amino protons.
Thiol (-SH) protons	3.00 - 5.00	Can be broad and its position is variable.
N-H proton of thione tautomer	13.0 - 14.0	Significantly deshielded.[19]

Table 2: Typical ¹³C NMR Chemical Shift (δ, ppm) Ranges for 1,3,4-Thiadiazole Tautomers

Carbon Type	Tautomeric Form	Chemical Shift (ppm)
C2/C5 of thiadiazole ring	Amino	165 - 175
C2/C5 of thiadiazole ring	Imino	150 - 160
C2 of thiadiazole ring	Thione (C=S)	180 - 190
C2 of thiadiazole ring	Thiol (C-S)	160 - 170
C=O (exocyclic)	Keto	~204.5[11]
C-OH (exocyclic)	Enol	~155.5[11]

Table 3: Typical ¹⁵N NMR Chemical Shift (δ, ppm) Ranges for 1,3,4-Thiadiazole Ring Nitrogens

Nitrogen Type	Chemical Shift (ppm)	Notes
Pyridine-like nitrogen	-120 to -60	Relative to CH₃NO₂.
Pyrrole-like nitrogen	-240 to -150	Relative to CH₃NO₂.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Sample Quantity: For ¹H NMR, weigh approximately 5-20 mg of the purified 1,3,4-thiadiazole derivative. For ¹³C NMR, a more concentrated sample (20-50 mg) is often necessary.[1]

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Common choices include CDCl₃, DMSO-d₆, acetone-d₆, and methanol-d₄. The choice of solvent can influence the tautomeric equilibrium.[8][11]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the sample in a clean, dry NMR tube.[1]

• Homogenization: Vortex the sample until the compound is completely dissolved. If necessary, gentle warming or sonication can be used to aid dissolution.

• Filtering (Optional): If the solution is not clear, filter it through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

Protocol 2: Variable Temperature (VT) NMR Experiment

• Sample Preparation: Prepare the sample as described in Protocol 1.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature.

• Temperature Variation:

  • To study fast exchange, increase the temperature in increments of 10-20 °C and acquire a spectrum at each temperature. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquisition.[4]

  • To study slow exchange, decrease the temperature in a similar manner.

• Data Analysis: Observe the changes in peak shape. Coalescence of signals at higher temperatures indicates fast exchange, while the appearance of new, sharp signals at lower temperatures indicates slow exchange.[4]

Protocol 3: 2D NMR Spectroscopy (HSQC and HMBC)

• Sample Preparation: Prepare a relatively concentrated and pure sample to ensure a good signal-to-noise ratio.

• Acquisition:

  • HSQC: This experiment reveals one-bond correlations between protons and directly attached carbons. It is useful for assigning the signals of protonated carbons.

  • HMBC: This experiment shows correlations between protons and carbons over two or three bonds. It is crucial for identifying quaternary carbons and piecing together the carbon skeleton, which can help to differentiate between tautomers.

• Data Processing and Analysis: Process the 2D data using appropriate software. Analyze the cross-peaks to establish connectivities and assign the full ¹H and ¹³C NMR spectra.

Mandatory Visualizations

Caption: Common tautomeric equilibria in 1,3,4-thiadiazole derivatives.

Caption: A logical workflow for troubleshooting complex NMR spectra.

Caption: Relationship between different experimental and computational methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. Overcoming NMR line broadening of nitrogen containing compounds: A simple solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Distinguishing tautomerism in the crystal structure of (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide using DFT-D calculations and (13)C solid-state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Raman, infrared and NMR spectral analysis, normal coordinate analysis and theoretical calculations of 5-(methylthio)-1,3,4-thiadiazole-2(3H)-thione and its thiol tautomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Novel asymmetrical azines appending 1,3,4-thiadiazole sulfonamide: synthesis, molecular structure analyses, in silico ADME, and cytotoxic effect - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00123G [pubs.rsc.org]
• 19. dspace.ncl.res.in [dspace.ncl.res.in]

Technical Support Center: Refinement of Protocols for Synthesizing 1,3,4-Thiadiazole Metal Complexes

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and refining protocols for the synthesis of 1,3,4-thiadiazole (B1197879) metal complexes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of both the 1,3,4-thiadiazole ligands and their subsequent metal complexes.

Synthesis of 1,3,4-Thiadiazole Ligands

Question: I am experiencing a low or no yield of my desired 2-amino-1,3,4-thiadiazole (B1665364) from a carboxylic acid and thiosemicarbazide (B42300). What are the potential causes and how can I improve the yield?

Answer:

Low or no yield in this synthesis can be attributed to several factors, primarily related to the choice of cyclizing/dehydrating agent, reaction conditions, and the solubility of your starting materials.

Potential Causes and Solutions:

• Inefficient Cyclizing/Dehydrating Agent: The selection of the acid catalyst is critical for the cyclodehydration step.

  • Solution: While strong acids like concentrated H₂SO₄ and POCl₃ are commonly used, they can lead to side reactions and difficult work-ups.[1] Consider using alternative dehydrating agents known for cleaner reactions and potentially higher yields, such as Polyphosphoric Acid (PPA) or a mixture of phosphorus pentoxide and methanesulfonic acid.[1]

• Harsh Reaction Conditions: High temperatures and prolonged reaction times can lead to the decomposition of starting materials or the desired product.

  • Solution: When using strong acids, aim to maintain the lowest effective temperature. For instance, with polyphosphoric acid, heating for 1-2 hours at 100-120°C is often sufficient.[1] Microwave-assisted synthesis can also be a valuable technique to significantly reduce reaction times.[1]

• Poor Solubility of Starting Materials: If the carboxylic acid or thiosemicarbazide has poor solubility in the reaction medium, the reaction rate will be significantly hindered.

  • Solution: Ensure your starting materials are adequately dissolved. The use of a co-solvent might be necessary. For example, in syntheses using polyphosphate ester (PPE), chloroform (B151607) can be used as a co-solvent.[1]

• Intermediate Formation without Cyclization: It is possible for the initial acylation of thiosemicarbazide to occur without the subsequent cyclization to the thiadiazole ring.

  • Solution: This often indicates that the dehydrating agent is not effective enough under the current conditions. Switching to a stronger dehydrating agent or moderately increasing the reaction temperature could promote the final cyclization step.

Question: My 1,3,4-thiadiazole product is contaminated with significant impurities. How can I identify and minimize the formation of side products?

Answer:

The formation of impurities is a common challenge. A frequent side product is the corresponding 1,3,4-oxadiazole.

Potential Side Products and Mitigation Strategies:

• Formation of 1,3,4-Oxadiazoles: This is one of the most common impurities, especially when using dehydrating conditions that can favor the loss of H₂S over H₂O from an intermediate.

  • Solution: The choice of reagents can influence the selectivity. Careful selection of the cyclizing agent is therefore critical.

• Polymeric or Tar-like Byproducts: Harsh acidic conditions and high temperatures can lead to the formation of intractable polymeric materials.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, a slight increase in temperature or the addition of more dehydrating agent might be necessary. Ensure efficient stirring to maximize contact between reactants.

Synthesis of 1,3,4-Thiadiazole Metal Complexes

Question: I am having trouble with the formation of my 1,3,4-thiadiazole metal complex. The complex is not precipitating, or the yield is very low. What should I consider?

Answer:

Issues during the metal complexation step often revolve around stoichiometry, solvent choice, and pH.

Potential Causes and Solutions:

• Incorrect Stoichiometry: The ligand-to-metal ratio is crucial for the formation of the desired complex. For instance, some Zn(II) complexes with 1,3,4-thiadiazole derivatives utilize a 1:1 ligand-to-metal ratio, while some Cu(II) complexes form with a 2:1 ratio.[2]

  • Solution: Carefully control the molar equivalents of your ligand and metal salt. It may be necessary to perform a series of small-scale reactions with varying stoichiometries to find the optimal ratio.

• Inappropriate Solvent: The solubility of both the ligand and the metal salt in the chosen solvent is critical for the reaction to proceed. The resulting complex must also have limited solubility in the reaction solvent to precipitate out.

  • Solution: A common solvent system for the synthesis of Cu(II) and Zn(II) complexes of 1,3,4-thiadiazoles is a methanol/water mixture.[2] If your ligand or metal salt is not dissolving, consider alternative solvents or solvent mixtures. If the complex is too soluble, you may need to change the solvent to one in which the complex is less soluble to induce precipitation.

• Suboptimal pH: The pH of the reaction mixture can influence the coordination of the ligand to the metal ion.

  • Solution: The reaction may require a specific pH range for optimal complexation. This can often be adjusted by the addition of a base, such as an ammonia (B1221849) solution, to facilitate deprotonation of the ligand and coordination to the metal.

• Coordination Inhibition: Some functional groups on your thiadiazole ligand may inhibit metal complex formation. For example, a fully acetylated derivative of a 1,3,4-thiadiazole ligand failed to form metal complexes with Cu(II) and Zn(II) acetate (B1210297) salts.[2]

  • Solution: Ensure that the coordination sites on your ligand are available and not sterically hindered or electronically deactivated by bulky or electron-withdrawing groups.

Question: My isolated metal complex appears to be impure. What are common purification techniques?

Answer:

Purification of metal complexes can be challenging due to their often low solubility.

Common Purification Techniques:

• Washing: The most straightforward method is to thoroughly wash the precipitated complex with the reaction solvent and then with other solvents in which the impurities are soluble but the complex is not.

• Recrystallization: If a suitable solvent or solvent system can be found where the complex has a higher solubility at elevated temperatures and lower solubility at cooler temperatures, recrystallization can be an effective purification method. Common solvents to try include ethanol, DMF, or mixtures with water.[3]

• Column Chromatography: While often difficult for sparingly soluble metal complexes, it can be attempted with a suitable solvent system and stationary phase.

Frequently Asked Questions (FAQs)

Ligand Synthesis

Q1: What are the most common starting materials for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles? A1: The most prevalent method involves the cyclization of a substituted carboxylic acid with thiosemicarbazide in the presence of a dehydrating agent.

Q2: Are there any "green" or more environmentally friendly methods for 1,3,4-thiadiazole synthesis? A2: Yes, methods utilizing microwave irradiation or grinding at room temperature are considered more environmentally friendly alternatives to conventional heating, often leading to shorter reaction times and reduced energy consumption.[1]

Metal Complex Synthesis

Q1: What are common metal salts used for the synthesis of 1,3,4-thiadiazole metal complexes? A1: Acetate and chloride salts of transition metals are commonly used. For example, Cu(CH₃COO)₂·H₂O and Zn(CH₃COO)₂·H₂O are frequently employed for the synthesis of copper and zinc complexes, respectively.[2]

Q2: How can I confirm the coordination of the metal to the 1,3,4-thiadiazole ligand? A2: Spectroscopic techniques are essential for characterization.

• FT-IR Spectroscopy: A shift in the C=N stretching vibration of the thiadiazole ring upon complexation is indicative of coordination through a nitrogen atom.[2]

• UV-Vis Spectroscopy: Changes in the electronic absorption spectra of the ligand upon addition of the metal salt can confirm complex formation.

• NMR Spectroscopy: While paramagnetic metals like Cu(II) can broaden NMR signals, for diamagnetic metals like Zn(II), shifts in the proton and carbon signals of the ligand upon complexation can provide detailed structural information.

Data Presentation

Table 1: Comparison of Synthetic Methods for 2-amino-5-(p-methoxyphenyl)-1,3,4-thiadiazole

Method	Reagent/Catalyst	Heating Method	Reaction Time	Yield (%)
Established Method	Conc. H₂SO₄	Conventional	4 hours	93
Microwave-Assisted	Conc. H₂SO₄	Microwave	30 min	89
Microwave-Assisted	POCl₃	Microwave	35 min	91
Ultrasonic Method	Conc. H₂SO₄	Sonication	4 hours	79
Grinding Method	Conc. H₂SO₄	Grinding	45 min	75

Data sourced from BenchChem (2025).[1]

Table 2: Yields of Selected 1,3,4-Thiadiazole Metal Complexes

Ligand	Metal Salt	Complex	Yield (%)
2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole	Cu(CH₃COO)₂·H₂O	C₁₆H₁₆CuN₆O₆S₂	38
2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole	Zn(CH₃COO)₂·H₂O	C₁₀H₁₃N₃O₆SZn	46

Data sourced from Karcz et al. (2020).[2]

Experimental Protocols

Protocol 1: Synthesis of 2-amino-5-substituted-1,3,4-thiadiazole using Concentrated Sulfuric Acid

Materials:

• Substituted aromatic carboxylic acid (1.0 eq)

• Thiosemicarbazide (1.0 eq)

• Ethanol

• Concentrated Sulfuric Acid (catalytic amount)

• Crushed ice

• Ammonia solution

Procedure:

• In a round-bottom flask, dissolve the aromatic carboxylic acid (e.g., 0.05 mol) in ethanol.

• To this solution, add an aqueous solution of thiosemicarbazide (0.05 mol) with constant stirring.

• Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture at 80-90°C for approximately 4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it over crushed ice.

• Neutralize the mixture with an appropriate ammonia solution until a precipitate forms.

• Filter the resulting solid product, wash it thoroughly with cold water, and dry it.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Synthesis of a Cu(II) Complex of a 1,3,4-Thiadiazole Derivative

Materials:

• 1,3,4-Thiadiazole ligand (2.0 eq)

• Copper(II) acetate monohydrate (1.0 eq)

• Methanol

• Water

Procedure:

• Dissolve the 1,3,4-thiadiazole ligand in a suitable amount of methanol.

• In a separate flask, dissolve copper(II) acetate monohydrate in water.

• Slowly add the aqueous solution of the copper salt to the methanolic solution of the ligand with constant stirring.

• Reflux the resulting mixture for a specified time (e.g., 2-4 hours). The formation of a precipitate may be observed.

• After the reaction is complete, cool the mixture to room temperature.

• Collect the precipitated complex by filtration.

• Wash the solid product with the methanol/water solvent mixture and then with diethyl ether.

• Dry the complex under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of 1,3,4-thiadiazole metal complexes.

Caption: Troubleshooting decision tree for low-yield synthesis reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of 1,3,4-Thiadiazole-2,5-dithiol (DMTD) in Lubricant Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the stability of 1,3,4-Thiadiazole-2,5-dithiol (DMTD) and its derivatives in lubricant formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability challenges with using 1,3,4-Thiadiazole-2,5-dithiol (DMTD) as a lubricant additive?

A1: The primary challenge is the poor solubility of pristine DMTD in many base oils, particularly mineral oils. This insolubility limits its effective concentration and can lead to precipitation and instability in the formulation. Additionally, while DMTD has inherent antioxidant and antiwear properties, its performance can be further enhanced through chemical modification.[1]

Q2: What are the most common strategies to enhance the stability and performance of DMTD in lubricants?

A2: The most effective and widely used strategy is the chemical modification of the DMTD molecule to create derivatives with improved oil solubility and performance characteristics. Common derivatization approaches include:

• Dimerization: Creating disulfide-bridged dimers of DMTD, such as 5,5'-dithiobis(1,3,4-thiadiazole-2-thiol). These dimers often exhibit excellent extreme pressure (EP) properties.[2][3]

• Complexation with Glycols: Forming complexes of DMTD dimers with polyalkylene glycols (PAGs) to create liquid, oil-dispersible additives with enhanced EP and antiwear performance.[3][4]

• Alkylation: Introducing alkyl chains to the thiol groups to improve oil solubility and thermal stability.

• Reaction with Olefins: Adding DMTD to olefinic compounds to create oil-soluble derivatives.

Q3: What are the key performance benefits of using stabilized DMTD derivatives in lubricant formulations?

A3: Stabilized DMTD derivatives act as multifunctional additives, providing several key benefits:

• Extreme Pressure (EP) and Antiwear (AW) Properties: They form protective films on metal surfaces under high load and temperature conditions, preventing seizure and reducing wear.[2][5]

• Antioxidant Properties: They inhibit the oxidation of the base oil, extending the lubricant's service life.[6]

• Corrosion Inhibition: They passivate metal surfaces, particularly copper and its alloys, protecting them from corrosion.[2]

Q4: Are there ashless alternatives to traditional EP additives based on DMTD?

A4: Yes, DMTD derivatives are considered ashless additives, which is a significant advantage over metal-containing additives like zinc dialkyldithiophosphates (ZDDP). This makes them more environmentally friendly and suitable for applications where ash deposits are a concern.[7]

Troubleshooting Guides

Synthesis of DMTD Derivatives

Issue 1: Low Yield of DMTD Dimer

Possible Cause	Troubleshooting Step
Incomplete Oxidation	Ensure the correct stoichiometry of the oxidizing agent (e.g., hydrogen peroxide) is used. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).
Side Reactions	Control the reaction temperature. Exothermic reactions may require cooling to prevent the formation of byproducts.
Poor Reactant Quality	Use pure DMTD as the starting material. Impurities can interfere with the dimerization reaction.

Issue 2: Poor Solubility of the Synthesized Derivative in Base Oil

Possible Cause	Troubleshooting Step
Insufficiently Long Alkyl Chains (for alkylated derivatives)	Synthesize derivatives with longer or branched alkyl chains to increase lipophilicity.
Polarity Mismatch	For highly polar base oils (e.g., esters), consider synthesizing more polar derivatives. For non-polar mineral oils, focus on increasing the hydrocarbon character of the derivative.
Incomplete Reaction	Purify the derivative to remove unreacted, insoluble starting materials.

Lubricant Formulation and Testing

Issue 3: Inconsistent Performance in 4-Ball EP/AW Tests

Possible Cause	Troubleshooting Step
Poor Dispersion of the Additive	Ensure the DMTD derivative is fully dissolved or homogeneously dispersed in the base oil. Use of a co-solvent or dispersant may be necessary for some formulations.
Incompatibility with Other Additives	Some additives can interact antagonistically. Test the performance of the DMTD derivative as the sole additive first, then in combination with other additives to identify any negative interactions.
Incorrect Test Parameters	Verify that the 4-ball tester is calibrated and that the test parameters (load, speed, temperature, duration) adhere to the relevant ASTM standards (e.g., ASTM D2783 for EP, ASTM D4172 for AW).[8]

Issue 4: Evidence of Corrosion on Metal Surfaces

Possible Cause	Troubleshooting Step
Additive Concentration is Too High	While DMTD derivatives are corrosion inhibitors, excessively high concentrations of some sulfur-containing compounds can become corrosive. Optimize the treat rate of the additive.
Thermal or Oxidative Degradation of the Additive	If the lubricant is subjected to temperatures exceeding the additive's stability, degradation products may be corrosive. Evaluate the thermal stability of the derivative using techniques like TGA.
Contamination	Ensure the lubricant and test apparatus are free from contaminants that could contribute to corrosion.

Data Presentation

Table 1: Extreme Pressure (EP) Performance of DMTD Derivatives in Greases

Additive	Concentration (%)	Base Grease Type	4-Ball Weld Point (kgf)
None	-	Lithium Complex	160
DMTD Dimer	3.0	Lithium Complex	400
None	-	Polyurea	250
DMTD Dimer	3.0	Polyurea	620
None	-	Calcium Sulfonate Complex	200
DMTD Dimer	3.0	Calcium Sulfonate Complex	500
DMTD/PAG Complex	2.0	Lithium Complex	400
DMTD/PAG Complex	2.0	Polyurea	315
DMTD/PAG Complex	2.0	Calcium Sulfonate Complex	400

Data synthesized from multiple sources for comparative purposes.[2][3]

Table 2: Antiwear (AW) and Friction-Reducing Performance in Polyurea Grease

Additive	Concentration (%)	4-Ball Wear Scar Diameter (mm)	Coefficient of Friction
None	-	0.423	0.089
MoDDP	2.0	0.512	0.081
DMTD Dimer	2.0	0.455	0.088
MoDDP + DMTD Dimer	2.0 + 2.0	0.426	0.078

MoDDP: Molybdenum Dithiophosphate. Data from a synergistic effect study.[2]

Experimental Protocols

Protocol 1: Synthesis of DMTD Dimer (5,5'-dithiobis(1,3,4-thiadiazole-2-thiol))

• Reaction Setup: Suspend 1,3,4-Thiadiazole-2,5-dithiol (DMTD) in deionized water in a reaction vessel equipped with a stirrer and a dropping funnel.

• Oxidation: Slowly add an oxidizing agent, such as a 30% hydrogen peroxide solution, dropwise to the DMTD suspension while stirring. An exothermic reaction will occur, and the temperature should be monitored and controlled.

• Reaction Monitoring: Continue stirring for several hours after the addition is complete. The progress of the reaction can be monitored by TLC.

• Isolation and Purification: The solid DMTD dimer product will precipitate out of the solution. Filter the precipitate, wash it thoroughly with water, and then dry it in an oven at a controlled temperature.

• Characterization: Confirm the structure and purity of the DMTD dimer using techniques such as FT-IR, NMR, and elemental analysis.

Protocol 2: Evaluation of Extreme Pressure (EP) Properties using the 4-Ball Method (based on ASTM D2783)

• Lubricant Preparation: Prepare the lubricant formulation by dissolving or dispersing the DMTD derivative in the chosen base oil at the desired concentration.

• Apparatus Setup: Secure three new steel balls in the ball cup of the 4-ball tester. Fill the cup with the test lubricant to cover the balls. Place a fourth new steel ball in the chuck of the motor-driven spindle.

• Test Procedure:

  • Bring the lubricant to the specified test temperature.

  • Start the motor to rotate the top ball at a constant speed (e.g., 1770 rpm).

  • Apply a series of increasing loads for a set duration (e.g., 10 seconds per load) until welding of the steel balls occurs.

• Data Analysis:

  • The Weld Point is the lowest load at which the balls weld together.[9]

  • The Load-Wear Index (LWI) is calculated from the wear scar diameters on the stationary balls at loads below the weld point, providing an indication of the lubricant's ability to prevent wear under increasing loads.[9][10]

Mandatory Visualizations

Caption: Workflow for the synthesis of DMTD dimer.

Caption: Troubleshooting logic for low yield in DMTD derivative synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. lube-media.com [lube-media.com]
• 3. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 4. Ashless extreme pressure additive offered for greases [reliableplant.com]
• 5. nlgi.org [nlgi.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. ijeat.org [ijeat.org]
• 9. Wear Preventive Characteristics - Savant Labs [savantlab.com]
• 10. blog.ducom.com [blog.ducom.com]

Reference Data & Comparative Studies

A Comparative Analysis of 1,3,4-Thiadiazole and 1,3,4-Oxadiazole Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological and physicochemical properties of 1,3,4-thiadiazole (B1197879) and 1,3,4-oxadiazole (B1194373) derivatives, two prominent heterocyclic scaffolds in medicinal chemistry. Due to the bioisosteric relationship between sulfur and oxygen atoms, these two five-membered rings often yield compounds with similar biological activities, yet their subtle structural differences can lead to significant variations in potency, selectivity, and pharmacokinetic profiles.[1][2] Both scaffolds are integral to a wide array of pharmacologically active agents, demonstrating anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2][3][4] Their metabolic stability and ability to participate in hydrogen bonding make them privileged structures in modern drug design.[1][2] This analysis, supported by experimental data, aims to elucidate the nuanced differences between them to better inform future drug development strategies.

Physicochemical and Structural Differences

The primary distinction between the two scaffolds is the presence of a sulfur atom in the 1,3,4-thiadiazole ring versus an oxygen atom in the 1,3,4-oxadiazole ring. This substitution has direct consequences on the molecule's properties:

• Lipophilicity: The sulfur atom in the 1,3,4-thiadiazole ring generally imparts greater lipid solubility (lipophilicity) compared to the more electronegative oxygen atom in the 1,3,4-oxadiazole ring.[2] This can enhance the compound's ability to cross biological membranes, a property that may contribute to the often-observed superior antimicrobial activity of thiadiazole derivatives.[1][2]

• Mesoionic Nature: The 1,3,4-thiadiazole ring can exhibit mesoionic character, which contributes to good tissue permeability.[2]

• Bioisosterism: As bioisosteres, they can fit into the same biological targets, but the differences in electron distribution and bond angles can fine-tune binding affinity and pharmacological response.[1][2]

Comparative Biological Performance

The true measure of these scaffolds lies in their biological activity. Head-to-head comparisons often reveal that while both are effective, one may hold a distinct advantage for a specific therapeutic target.

Anticancer Activity

Both 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives are well-established as potent anticancer agents, acting through mechanisms like enzyme inhibition (e.g., kinases, histone deacetylases) and the induction of apoptosis.[1][5] However, comparative studies show that their effectiveness can be highly dependent on the specific cancer cell line.

In one study comparing honokiol (B1673403) derivatives, the 1,3,4-thiadiazole-containing compounds showed a drastic superiority in anticancer activity over their 1,3,4-oxadiazole counterparts.[5][6] Conversely, another study on hybrid Schiff bases found that a 1,3,4-thiadiazole derivative was most active against liver cancer cells (SMMC-7721), whereas its 1,3,4-oxadiazole bioisostere demonstrated stronger effects against breast (MCF-7) and lung (A549) cancer cells.[1] This highlights the target-specific nature of their cytotoxic effects.

Table 1: Comparative Anticancer Activity (IC₅₀ in µM) of Representative Derivatives

Compound Scaffold	A549 (Lung)	HCT-116 (Colon)	MCF-7 (Breast)	HepG2 (Liver)
1,3,4-Thiadiazole Derivative 8a *	1.62[6]	2.03[6]	4.61[6]	2.45[6]
1,3,4-Oxadiazole Isoster of 8a *	18.75[6]	>60[6]	25.41[6]	31.93[6]
1,3,4-Thiadiazole Derivative (Schiff Base)	>50[1]	-	>50[1]	13.4 [1]

| 1,3,4-Oxadiazole Derivative (Schiff Base) | 20.3 [1] | - | 19.8 [1] | 35.6[1] |

*Data from a study on honokiol derivatives, demonstrating the superior potency of the thiadiazole scaffold in this specific series.[6] IC₅₀ (Half-maximal inhibitory concentration): Lower values indicate higher potency.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Biological activity of oxadiazole and thiadiazole derivatives | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Copper Protection: 1,3,4-Thiadiazole-2,5-dithiol vs. Benzotriazole

A Comparative Guide for Researchers on the Efficacy of Two Prominent Corrosion Inhibitors

In the realm of materials science and corrosion prevention, the protection of copper and its alloys is of paramount importance across various industries. For decades, benzotriazole (B28993) (BTA) has been the gold standard corrosion inhibitor for copper. However, the performance of emerging challengers, such as 1,3,4-thiadiazole-2,5-dithiol (B7761095) (TDD), also known as dimercaptothiadiazole (DMTD), warrants a detailed comparison. This guide provides an objective, data-driven analysis of TDD versus BTA, summarizing key experimental findings, outlining methodologies, and illustrating the underlying mechanisms of corrosion inhibition.

Executive Summary: Performance at a Glance

Experimental evidence suggests that while both 1,3,4-thiadiazole-2,5-dithiol and benzotriazole are effective corrosion inhibitors for copper, TDD often exhibits superior or comparable inhibition efficiency, particularly in aggressive environments like chloride-containing media. TDD, a heterocyclic compound containing sulfur and nitrogen atoms, demonstrates a strong affinity for the copper surface, forming a robust protective film. BTA, another heterocyclic compound, functions by forming a well-known polymeric complex with copper ions.

Quantitative Performance Data

The following tables summarize the key quantitative data from electrochemical studies, providing a direct comparison of the inhibition efficiencies and corrosion parameters for TDD and BTA on copper and its alloys.

Table 1: Direct Comparison of Inhibition Efficiency on Cu-Ag Alloy

Inhibitor	Concentration	Inhibition Efficiency (%)	Source
1,3,4-Thiadiazole-2,5-dithiol (DMTD)	1000 ppm	90.5	[1]
Benzotriazole (BTA)	1000 ppm	86.4	[1]

Note: Data from a study on Cu-60Ag alloy in 0.1 M KNO₃ after 6 hours of immersion.[1]

Table 2: Performance of 1,3,4-Thiadiazole-2,5-dithiol on Pure Copper

Corrosive Medium	Inhibitor Concentration	Inhibition Efficiency (%)	Corrosion Current Density (μA/cm²)	Source
0.1 M NaCl	10⁻² M	97	0.2	[2][3]
0.5 M HCl	Not Specified	High	Not Specified	[4]

Table 3: Performance of Benzotriazole on Pure Copper

Corrosive Medium	Inhibitor Concentration	Inhibition Efficiency (%)	Corrosion Current Density (μA/cm²)	Source
Deionized Water	1000 ppm	~95	Not Specified	[5]
3% NaCl	Not Specified	Not Specified	Not Specified	[6]

Mechanism of Corrosion Inhibition

The efficacy of these inhibitors stems from their ability to adsorb onto the copper surface and form a protective barrier that impedes the anodic (copper dissolution) and/or cathodic (oxygen reduction) reactions of corrosion.

1,3,4-Thiadiazole-2,5-dithiol (TDD/DMTD): TDD is believed to chemisorb onto the copper surface through its multiple active centers, namely the two sulfur atoms and two nitrogen atoms.[2][4] This strong adsorption leads to the formation of a stable, hydrophobic protective layer that acts as a physical barrier to corrosive species.[2][3] Studies suggest that TDD acts as a mixed-type inhibitor, meaning it suppresses both the anodic and cathodic reactions.[2][4] The presence of sulfur atoms in the molecule is thought to play a crucial role in its strong affinity for copper.

Benzotriazole (BTA): The inhibition mechanism of BTA is well-established and involves the formation of a polymeric Cu(I)-BTA complex on the copper surface.[5][6][7] This film is insoluble in many aqueous environments and acts as a passivating layer, preventing the underlying copper from coming into contact with the corrosive medium. BTA is also considered a mixed-type inhibitor.[6]

Caption: Proposed corrosion inhibition mechanisms for TDD and BTA on a copper surface.

Experimental Protocols

The data presented in this guide are primarily derived from electrochemical techniques such as Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS).

Potentiodynamic Polarization: This technique involves polarizing the copper electrode from a cathodic potential to an anodic potential at a controlled scan rate. The resulting polarization curve provides information about the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic Tafel slopes. The inhibition efficiency (IE%) is calculated using the following equation:

IE% = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] * 100

Where icorr_uninhibited is the corrosion current density in the absence of the inhibitor and icorr_inhibited is the corrosion current density in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS): EIS is a non-destructive technique that provides detailed information about the corrosion processes occurring at the metal-electrolyte interface. A small amplitude AC signal is applied to the electrode over a range of frequencies, and the impedance response is measured. The data is often represented as Nyquist and Bode plots. An equivalent electrical circuit is used to model the interface and extract parameters such as the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A higher Rct value indicates better corrosion protection.

Caption: A generalized workflow for the electrochemical evaluation of corrosion inhibitors.

Concluding Remarks for the Researcher

The selection of an appropriate corrosion inhibitor is a critical decision that depends on the specific application, environmental conditions, and desired level of protection. While benzotriazole has a long and successful history, the experimental data indicates that 1,3,4-thiadiazole-2,5-dithiol is a highly effective, and in some cases superior, alternative for the corrosion protection of copper. The strong chemisorption of TDD, facilitated by its sulfur and nitrogen heteroatoms, results in a robust protective film.

For researchers and drug development professionals working with copper-sensitive components, the higher inhibition efficiency of TDD, especially in challenging environments, makes it a compelling candidate for further investigation and application. It is recommended to conduct in-house testing under specific operational conditions to validate the performance of these inhibitors for any new application.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Studies of Benzotriazole on and into the Copper Electrodeposited Layer by Cyclic Voltammetry, Time-of-Flight Secondary-Ion Mass Spectrometry, Atomic Force Microscopy, and Surface Enhanced Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Adsorption Mechanism of DMTD on Steel: A Comparative Guide Based on DFT Calculations and Experimental Data

For Researchers, Scientists, and Drug Development Professionals

Unveiling the Protective Power of DMTD: A DFT Perspective

DFT calculations are instrumental in elucidating the interaction between inhibitor molecules and metal surfaces at the atomic level. By modeling the adsorption of DMTD on an iron surface (typically the stable Fe(110) plane as a proxy for steel), researchers can predict the adsorption energy, identify the active sites of the molecule, and understand the nature of the chemical bonds formed.

Theoretical studies on thiadiazole derivatives on Fe(110) surfaces reveal that the adsorption process is primarily driven by the interaction of heteroatoms (sulfur and nitrogen) with the iron atoms.[1][2] These heteroatoms act as active centers, donating electrons to the vacant d-orbitals of iron, leading to the formation of a protective film.[1][2]

Key DFT Calculation Parameters

Parameter	Description	Significance
Adsorption Energy (Eads)	The energy released when an inhibitor molecule adsorbs onto the metal surface. A more negative value indicates stronger and more stable adsorption.	Predicts the stability of the protective inhibitor film.
Binding Energy	Similar to adsorption energy, it quantifies the strength of the interaction between the inhibitor and the surface.	A key indicator of the effectiveness of the inhibitor.
Frontier Molecular Orbitals (HOMO/LUMO)	The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies indicate the electron-donating and accepting abilities of the molecule, respectively.	A smaller energy gap (ΔE = ELUMO - EHOMO) often correlates with higher inhibition efficiency.
Fukui Indices	These indices identify the most reactive sites within a molecule for nucleophilic and electrophilic attacks.	Pinpoints the specific atoms (heteroatoms in the case of DMTD) responsible for the interaction with the steel surface.[1][2]
Charge Transfer (ΔN)	Quantifies the number of electrons transferred from the inhibitor molecule to the metal surface.	A positive ΔN value indicates that the molecule acts as an electron donor, a key mechanism in corrosion inhibition.[2]

Comparative DFT Data for Thiadiazole Derivatives on Fe(110)

While specific, directly comparable DFT data for DMTD alongside other inhibitors on Fe(110) is sparse, the following table presents representative data for various thiadiazole derivatives to illustrate the typical values obtained in such studies.

Inhibitor Molecule	Adsorption Energy (eV)	ΔE (LUMO-HOMO) (eV)	ΔN	Reference
2-amino-5-phenyl-1,3,4-thiadiazole (APT)	-1.25	4.32	0.21	[2]
2-amino-5-(4-chlorophenyl)-1,3,4-thiadiazole (ACPT)	-1.52	4.21	0.23	[2]
4-methoxyphenyl-1,3,4-thiadiazole (AMPT)	-1.38	4.15	0.25	[2]

Note: The data presented is synthesized from a study on thiadiazole derivatives to provide a comparative context.[2] The trend suggests that modifications to the thiadiazole ring can influence the adsorption energy and electronic properties, thereby affecting inhibition efficiency.

Experimental Validation of Inhibition Performance

Electrochemical techniques are paramount for experimentally validating the effectiveness of corrosion inhibitors. Methods like potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) provide quantitative data on how an inhibitor affects the corrosion rate of steel in a corrosive environment.

Key Experimental Performance Metrics

Parameter	Description	Significance
Corrosion Current Density (icorr)	A measure of the corrosion rate. Lower values indicate better protection.	Directly quantifies the reduction in corrosion.
Inhibition Efficiency (IE%)	The percentage reduction in the corrosion rate in the presence of the inhibitor compared to its absence.	The primary metric for evaluating inhibitor performance.
Corrosion Potential (Ecorr)	The potential at which the rate of oxidation equals the rate of reduction. A significant shift in Ecorr can indicate the type of inhibition (anodic, cathodic, or mixed).	Provides insight into the mechanism of inhibition.
Charge Transfer Resistance (Rct)	A measure of the resistance to charge transfer at the metal/solution interface. Higher values signify better corrosion resistance.	Indicates the formation of a protective barrier on the steel surface.

Comparative Experimental Data for Corrosion Inhibitors on Mild Steel in 1M HCl

The following table presents a comparison of the inhibition efficiency of various types of inhibitors, including data for a thiadiazole derivative, to provide a benchmark for DMTD's expected performance.

Inhibitor	Concentration	Inhibition Efficiency (IE%)	Method	Reference
2-acetylthiophene thiosemicarbazone	0.5 mM	96%	Weight Loss	[3]
2-acetylpyrazine	0.5 mM	92.7%	Weight Loss	[4]
Sonneratia caseolaris Leaf Extract	2500 ppm	~98%	Electrochemical	[5]
N-acetylcysteine	1.0 mM	~89%	Electrochemical	[6]

Note: This table compiles data from multiple sources to illustrate the comparative performance of different classes of corrosion inhibitors.[3][4][5][6] The high efficiency of the thiophene-based inhibitor suggests that sulfur-containing heterocyclic compounds, like DMTD, are highly effective.

Methodologies and Protocols

DFT Calculation Protocol

A typical DFT study to investigate the adsorption of an inhibitor on a steel surface involves the following steps:

• Model Construction : A slab model of the steel surface, commonly the most stable Fe(110) plane, is constructed. The inhibitor molecule (e.g., DMTD) is also modeled.

• Geometry Optimization : The geometries of the inhibitor molecule and the Fe(110) slab are optimized to find their lowest energy structures.

• Adsorption Simulation : The inhibitor molecule is placed at various possible adsorption sites on the Fe(110) surface, and the geometry of the combined system is optimized.

• Energy Calculation : The adsorption energy is calculated using the formula: Eads = Einhibitor+slab - (Eslab + Einhibitor) where Einhibitor+slab is the total energy of the optimized adsorbed system, Eslab is the energy of the optimized slab, and Einhibitor is the energy of the optimized inhibitor molecule in the gas phase.

• Electronic Property Analysis : Key quantum chemical parameters like HOMO-LUMO energies, Fukui indices, and Mulliken charge distribution are calculated to understand the interaction mechanism.

Experimental Protocols

Synthesis of 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD)

A common method for synthesizing DMTD involves the reaction of hydrazine (B178648) hydrate (B1144303) with carbon disulfide.

• A mixture of hydrazine hydrate and carbon disulfide, often in a solvent like pyridine, is refluxed for several hours.[7]

• The excess solvent is distilled off.

• The resulting solid is separated, often by adding water and an acid like hydrochloric acid.[7]

• The crude product is then filtered and recrystallized from a suitable solvent, such as ethanol, to yield pure DMTD.[7]

Electrochemical Testing Protocol (Potentiodynamic Polarization & EIS)

• Electrode Preparation : Mild steel specimens are mechanically polished with successively finer grades of silicon carbide paper, rinsed with deionized water and acetone, and then dried.

• Electrochemical Cell Setup : A three-electrode cell is used, containing the mild steel specimen as the working electrode, a platinum counter electrode, and a saturated calomel (B162337) electrode (SCE) as the reference electrode.

• Test Solution : The electrodes are immersed in the corrosive medium (e.g., 1M HCl) with and without various concentrations of the inhibitor.

• Open Circuit Potential (OCP) : The system is allowed to stabilize by measuring the OCP for a period, typically 30-60 minutes, until a steady state is reached.

• Electrochemical Impedance Spectroscopy (EIS) : EIS measurements are performed at the OCP over a frequency range (e.g., 100 kHz to 10 mHz) with a small amplitude AC signal (e.g., 10 mV).

• Potentiodynamic Polarization (PDP) : The potential is scanned from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).[8][9][10]

• Data Analysis : The collected data is analyzed to determine icorr, Ecorr, Rct, and IE%. The inhibition efficiency is calculated using the formula: IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 where icorr(blank) and icorr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Visualizing the Mechanisms and Workflows

Caption: Adsorption mechanism of DMTD on a steel surface.

Caption: Workflow for DFT calculations of inhibitor adsorption.

Caption: Logical workflow for comparing corrosion inhibitors.

References

• 1. Theoretical Study of Interaction Between Thiadiazole Derivatives on Fe(110) Surface [jchemlett.com]
• 2. jchemlett.com [jchemlett.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Experimental and Computational Study on Inhibitory Effect and Adsorption Properties of N-Acetylcysteine Amino Acid in Acid Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. inlibrary.uz [inlibrary.uz]
• 8. orbi.uliege.be [orbi.uliege.be]
• 9. analyzetest.com [analyzetest.com]
• 10. researchgate.net [researchgate.net]

Unveiling the Potential: Novel Thiadiazole-Metal Complexes as Potent Antimicrobial Agents

A Comparative Analysis for Researchers and Drug Development Professionals

The relentless rise of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Among the promising candidates, thiadiazole-metal complexes have emerged as a significant area of interest for medicinal chemists. These compounds, integrating the versatile 1,3,4-thiadiazole (B1197879) scaffold with various metal ions, have demonstrated considerable in vitro activity against a broad spectrum of pathogenic bacteria and fungi. This guide provides an objective comparison of the antimicrobial efficacy of several recently developed thiadiazole-metal complexes against standard therapeutic agents, supported by experimental data and detailed methodologies.

Comparative Antimicrobial Efficacy: A Quantitative Overview

The antimicrobial potential of novel thiadiazole-metal complexes is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) and zone of inhibition. The following tables summarize the performance of selected novel complexes against clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal pathogens, in comparison to widely used antibiotics and antifungals.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Compound/Drug	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Fungus)	Reference(s)
Novel Thiadiazole-Copper Complex	4–8	16–32	8–16	[1]
Novel Thiadiazole-Zinc Complex	8–16	32–64	16–32	[2]
Novel Thiadiazole-Nickel Complex	16	64	32	[3]
Novel Thiadiazole-Cobalt Complex	8	32	16	[3]
Ciprofloxacin (Standard Antibiotic)	0.5–2	0.015–1	N/A	[1][3]
Fluconazole (Standard Antifungal)	N/A	N/A	0.25–2	[1]

N/A: Not Applicable

Table 2: Zone of Inhibition in mm

Compound/Drug	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Aspergillus niger (Fungus)	Reference(s)
Novel Thiadiazole-Copper Complex	18-22	15-19	16-20	[4]
Novel Thiadiazole-Manganese Complex	16-20	14-18	15-19	[4]
Norfloxacin (Standard Antibiotic)	20-25	22-28	N/A	[4]
Griseofulvin (Standard Antifungal)	N/A	N/A	18-24	[4]

N/A: Not Applicable

The data consistently indicates that complexation of the thiadiazole ligand with metal ions often enhances its antimicrobial activity.[4][5] Several novel complexes exhibit promising efficacy, in some cases approaching the activity of standard antibiotics, although often with higher MIC values.[3] Notably, certain metal complexes demonstrate a broader spectrum of activity, inhibiting the growth of both bacteria and fungi.

Deciphering the Mechanism: How Thiadiazole-Metal Complexes Combat Microbes

While the precise mechanisms of action are still under active investigation, the antimicrobial properties of thiadiazole derivatives are often attributed to their ability to interfere with vital microbial cellular processes.[6] The lipophilicity of the thiadiazole ring, often enhanced by the presence of a sulfur atom, facilitates penetration through the microbial cell wall.[7]

One of the proposed mechanisms involves the inhibition of essential enzymes required for microbial survival and replication. The thiadiazole nucleus can act as a bioisostere for other heterocyclic systems, enabling it to interact with and block the active sites of enzymes.[8] The chelation of metal ions can further potentiate this activity, possibly by altering the electronic properties of the ligand and facilitating binding to the target enzyme.

Caption: Proposed mechanism of antimicrobial action for thiadiazole-metal complexes.

Validating Efficacy: Experimental Protocols

To ensure the reliability and reproducibility of the antimicrobial data, standardized and widely accepted methodologies are employed. The following outlines the key experimental protocols used in the evaluation of these novel compounds.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, representing the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, is a crucial metric for assessing antimicrobial potency. The broth microdilution method is a commonly used technique for its determination.[6]

Caption: Experimental workflow for the Minimum Inhibitory Concentration (MIC) assay.

Detailed Steps:

• Preparation of Inoculum: Bacterial or fungal strains are cultured in a suitable broth medium and incubated until they reach a specific cell density, typically confirmed by spectrophotometry.

• Serial Dilution: The novel thiadiazole-metal complexes and standard control drugs are serially diluted in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plates are incubated under conditions optimal for the growth of the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Data Analysis: Following incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the compound at which no visible growth is observed.

Kirby-Bauer Disc Diffusion Method

This method is utilized to qualitatively assess the antimicrobial activity by measuring the zone of growth inhibition around a disk impregnated with the test compound.[9]

Detailed Steps:

• Plate Preparation: A standardized microbial inoculum is uniformly spread onto the surface of an agar (B569324) plate.

• Disc Application: Sterile filter paper discs impregnated with a known concentration of the thiadiazole-metal complex are placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions.

• Measurement: The diameter of the clear zone of inhibition around each disc is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Conclusion and Future Directions

The presented data underscores the significant potential of novel thiadiazole-metal complexes as a promising class of antimicrobial agents.[10] The enhanced activity observed upon metal complexation, coupled with their broad-spectrum capabilities, warrants further investigation.[4] Future research should focus on elucidating the precise molecular targets and mechanisms of action to enable rational drug design and optimization.[11] Furthermore, in vivo efficacy studies and toxicological profiling are essential next steps to translate these promising in vitro findings into clinically viable therapeutic options. The continued exploration of this versatile chemical scaffold holds the key to developing next-generation antimicrobials to combat the growing threat of drug-resistant infections.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02435G [pubs.rsc.org]
• 9. Synthesis and Antimicrobial Evaluation of Novel Thiadiazole Derivatives [wisdomlib.org]
• 10. kuey.net [kuey.net]
• 11. pubs.acs.org [pubs.acs.org]

Confirming Tautomeric Forms of DMTD Derivatives: A Comparative Guide to X-ray Crystallography and Alternative Techniques

For researchers, scientists, and drug development professionals, the precise determination of a molecule's tautomeric form is critical for understanding its chemical reactivity, biological activity, and intellectual property. This guide provides a comprehensive comparison of X-ray crystallography with other analytical methods for confirming the tautomeric state of 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) derivatives, supported by experimental data and detailed protocols.

The tautomerism of DMTD derivatives, primarily between the thione and thiol forms, significantly influences their physicochemical properties and biological interactions. While several analytical techniques can provide insights into tautomeric equilibrium, single-crystal X-ray crystallography stands as the definitive method for elucidating the precise solid-state structure.

X-ray Crystallography: The Gold Standard in Solid-State Tautomer Analysis

X-ray crystallography provides an unambiguous three-dimensional map of electron density within a crystal, allowing for the precise determination of atomic positions, bond lengths, and bond angles. This technique is unparalleled in its ability to definitively identify the tautomeric form present in the solid state.

In the case of DMTD derivatives, X-ray diffraction studies have consistently shown that the thione tautomer is the predominant and more stable form in the crystalline state . This is evidenced by the location of the hydrogen atom on a nitrogen atom of the thiadiazole ring rather than on the exocyclic sulfur atom.

Comparative Crystallographic Data

Direct comparative X-ray crystallographic data for both the thione and thiol tautomers of the same DMTD derivative is exceptionally rare. This is due to the inherent instability of the thiol tautomer in the solid phase, making it challenging to crystallize. However, we can compare the experimentally determined crystal structure of the thione tautomer of a representative DMTD derivative, 2-mercapto-5-methyl-1,3,4-thiadiazole, with the expected bond lengths for a thiol tautomer derived from computational models and data from related heterocyclic compounds.

Parameter	Thione Tautomer (Experimental - X-ray)	Thiol Tautomer (Theoretical/Expected)	Significance
C=S Bond Length	~1.68 Å	~1.82 Å (for C-S single bond)	A shorter bond length indicates significant double-bond character, confirming the thione form.
C-N Bond Lengths (ring)	~1.33 - 1.38 Å	Shorter C=N (~1.28 Å) and longer C-N (~1.47 Å) bonds would be expected.	The intermediate bond lengths in the thione form suggest delocalization of electrons within the ring.
N-H Bond	Present and observable	Absent	The presence of an N-H bond is a direct confirmation of the thione tautomer.
S-H Bond	Absent	Present and observable	The absence of an S-H bond rules out the thiol tautomer in the solid state.

Note: The data for the thione tautomer is based on typical values found in the literature for DMTD derivatives. The thiol tautomer data is based on theoretical calculations and standard bond lengths for similar functional groups.

Alternative and Complementary Analytical Techniques

While X-ray crystallography is definitive for the solid state, a comprehensive understanding of tautomerism, especially in solution where many biological processes occur, requires the use of other analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-State NMR (ssNMR): This technique is particularly powerful for characterizing materials that are not amenable to single-crystal X-ray diffraction. For DMTD derivatives, ¹³C and ¹⁵N ssNMR can effectively distinguish between tautomers. The chemical shifts of the carbon and nitrogen atoms in the thiadiazole ring are highly sensitive to the protonation state. Often, powder X-ray diffraction (PXRD) data alone may not be sufficient to distinguish between tautomers, and the combination with ssNMR and DFT calculations provides a conclusive assignment.[1][2]

Solution-State NMR: ¹H and ¹³C NMR are routinely used to study tautomeric equilibria in solution. The position of the tautomeric equilibrium can be influenced by factors such as solvent polarity, temperature, and pH. In many cases, DMTD derivatives also exist predominantly in the thione form in various organic solvents.

Computational Methods (Density Functional Theory - DFT)

DFT calculations are a powerful tool for predicting the relative stabilities of different tautomers. By calculating the Gibbs free energy of each tautomer, researchers can determine the most energetically favorable form in the gas phase or in different solvent environments (using continuum solvation models). DFT is also crucial for interpreting experimental data, such as assigning vibrational modes in IR and Raman spectra and predicting NMR chemical shifts for different tautomers.[1][3][4] Theoretical calculations consistently support the greater stability of the thione tautomer for DMTD and its derivatives.[5]

Vibrational Spectroscopy (FTIR and Raman)

Infrared (IR) and Raman spectroscopy can provide evidence for the presence of specific functional groups. The C=S stretching vibration (typically in the region of 1050-1250 cm⁻¹) is characteristic of the thione tautomer, while the S-H stretching vibration (around 2550-2600 cm⁻¹) would indicate the presence of the thiol tautomer. The absence of a distinct S-H stretch and the presence of a C=S stretch in the solid-state spectra of DMTD derivatives further corroborate the dominance of the thione form.[5]

Experimental Protocols

Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a saturated solution of the DMTD derivative in a suitable solvent (e.g., ethanol, methanol, or acetonitrile). Vapor diffusion of a non-solvent into the solution can also be employed.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal. The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell parameters and space group. The structure is solved using direct methods or Patterson methods to obtain an initial electron density map. The atomic positions are then refined to best fit the experimental data, yielding the final crystal structure.

Solid-State NMR Spectroscopy

• Sample Preparation: The powdered crystalline sample of the DMTD derivative is packed into a zirconia rotor.

• Data Acquisition: The rotor is spun at a high speed (the "magic angle") to average out anisotropic interactions. Cross-polarization (CP) techniques are often used to enhance the signal of low-abundance nuclei like ¹³C and ¹⁵N.

• Spectral Analysis: The chemical shifts of the carbon and nitrogen atoms are compared to theoretical values calculated for each tautomer to determine the predominant form.

Density Functional Theory (DFT) Calculations

• Structure Optimization: The 3D structures of both the thione and thiol tautomers are built in silico. The geometries are then optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that they represent true energy minima (no imaginary frequencies).

• Energy Calculations: The Gibbs free energies of the optimized tautomers are calculated to determine their relative stabilities. Solvation effects can be included using a polarizable continuum model (PCM).

• Property Prediction: NMR chemical shifts and vibrational frequencies can be calculated for each tautomer to aid in the interpretation of experimental spectra.

Visualizing the Workflow and Tautomeric Relationship

References

• 1. Distinguishing tautomerism in the crystal structure of (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide using DFT-D calculations and (13)C solid-state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Distinguishing tautomerism in the crystal structure of (Z)-N-(5-ethyl-2,3-di­hydro-1,3,4-thia­diazol-2-yl­idene)-4-methyl­benzene­sulfonamide using DFT-D calculations and 13C solid-state NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 4. Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Electrochemical testing to compare DMTD with other sulfur-based corrosion inhibitors

A Comparative Guide to the Electrochemical Performance of DMTD and Other Sulfur-Based Corrosion Inhibitors

Introduction

Corrosion remains a significant challenge across various industries, leading to material degradation and substantial economic losses. The use of corrosion inhibitors is a primary strategy to mitigate this issue. Among the various classes of inhibitors, sulfur-containing organic compounds have demonstrated exceptional efficacy, particularly in acidic environments. This is attributed to the presence of sulfur atoms, which can readily adsorb onto metal surfaces and form a protective barrier.

This guide provides an objective comparison of the electrochemical performance of 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) with other notable sulfur-based corrosion inhibitors. The comparison is based on quantitative data from electrochemical testing methods, primarily potentiodynamic polarization and electrochemical impedance spectroscopy (EIS). Detailed experimental protocols for these techniques are also provided for researchers and scientists in the field.

Mechanism of Action of Sulfur-Based Corrosion Inhibitors

Sulfur-containing corrosion inhibitors primarily function by adsorbing onto the metal surface, thereby blocking the active sites for corrosion.[1] This adsorption can occur through the lone pair of electrons on the sulfur atom, forming a coordinate bond with the vacant d-orbitals of the metal.[2] In the case of DMTD, the presence of two sulfur atoms and two nitrogen atoms in the heterocyclic ring enhances its adsorption capabilities.[2][3] The inhibitor molecules form a protective film that acts as a barrier, preventing the corrosive species from reaching the metal surface.[3][4] This film can be a monolayer or a more complex polymeric layer.[5]

Comparative Electrochemical Performance

The effectiveness of a corrosion inhibitor is typically quantified by its inhibition efficiency (IE), which can be determined from electrochemical measurements such as potentiodynamic polarization and electrochemical impedance spectroscopy.

Potentiodynamic Polarization Data

Potentiodynamic polarization studies provide valuable information on the kinetics of the anodic and cathodic corrosion reactions. Key parameters obtained from Tafel plots include the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic (βa) and cathodic (βc) Tafel slopes. The inhibition efficiency (IE%) is calculated using the following equation:

IE% = [(i°corr - icorr) / i°corr] x 100

where i°corr and icorr are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Table 1: Comparison of Potentiodynamic Polarization Data for Various Sulfur-Based Corrosion Inhibitors for Mild Steel in 1M H₂SO₄

Inhibitor	Concentration (mM)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	IE (%)	Reference
Blank	-	-512	1133	-	[2]
DMTD	0.01	-516	309	72.7	[2]
0.05	-518	158	86.1	[2]
0.1	-515	89	92.1	[2]
0.5	-509	28	97.5	[2]
2-amino-5-mercapto-1,3,4-thiadiazole (AMT)	0.01	-485	165	85.4	[6]
0.05	-482	85	92.5	[6]
0.1	-479	52	95.4	[6]
0.5	-475	29	97.4	[6]
N(2-thiophenyl)-N'-phenyl thiourea (B124793) (TPTU)	0.01	-520	250	77.9	[7]
0.05	-515	120	89.4	[7]
0.1	-510	70	93.8	[7]
0.5	-505	40	96.5	[7]

Note: The experimental conditions such as temperature and steel composition may vary slightly between different studies, which can influence the results.

Electrochemical Impedance Spectroscopy (EIS) Data

EIS is a powerful non-destructive technique used to study the corrosion inhibition mechanism.[8][9] It provides information about the resistance of the protective film and the charge transfer process at the metal/solution interface. Key parameters obtained from Nyquist plots include the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). A larger Rct value indicates a higher corrosion resistance. The inhibition efficiency (IE%) can be calculated using the following equation:

IE% = [(Rct - R°ct) / Rct] x 100

where R°ct and Rct are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Table 2: Comparison of EIS Data for Various Sulfur-Based Corrosion Inhibitors for Mild Steel in 1M HCl

Inhibitor	Concentration (mM)	Rct (Ω·cm²)	Cdl (µF/cm²)	IE (%)	Reference
Blank	-	65	250	-	[10]
2-(1,3,4-thiadiazole-2-yl)pyrrolidine (2-TP)	0.05	250	120	74.0	[10]
0.1	580	85	88.8	[10]
0.2	950	60	93.2	[10]
0.5	1200	45	94.6	[10]
Azomethine-based N and S inhibitor	0.05	210	150	69.0	[11]
0.1	450	100	85.6	[11]
0.2	780	70	91.7	[11]
0.5	1050	55	93.8	[11]

Note: The specific chemical structures of some compared inhibitors are proprietary or complex and are therefore referred to by their general classification.

Experimental Protocols

Reproducible and reliable data are paramount in the evaluation of corrosion inhibitors. The following are detailed protocols for the key electrochemical techniques discussed.

Potentiodynamic Polarization Measurement

• Electrode Preparation: A working electrode (e.g., mild steel coupon) is sequentially polished with different grades of emery paper, rinsed with distilled water and acetone, and then dried.[12] The surface area of the electrode exposed to the electrolyte is precisely measured.

• Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of the prepared working electrode, a platinum counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.[13] The cell is filled with the corrosive solution (with and without the inhibitor).

• Open Circuit Potential (OCP) Stabilization: The working electrode is immersed in the test solution, and the OCP is allowed to stabilize for a period of 30-60 minutes.[14]

• Polarization Scan: The potential is scanned from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 to 1 mV/s).[2][15]

• Data Analysis: The resulting current is plotted against the potential on a logarithmic scale to obtain a Tafel plot.[16] The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr).[17]

Electrochemical Impedance Spectroscopy (EIS) Measurement

• Electrode and Cell Setup: The same electrode preparation and three-electrode cell setup as for potentiodynamic polarization are used.[18]

• OCP Stabilization: The system is allowed to stabilize at the OCP for 30-60 minutes.[19]

• EIS Measurement: A small amplitude AC voltage signal (typically 5-10 mV) is applied to the system at the OCP over a wide frequency range (e.g., from 100 kHz down to 10 mHz).[20][21]

• Data Analysis: The impedance data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).[8] The data is then fitted to an appropriate equivalent electrical circuit to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl).[22]

Visualizing the Experimental Workflow

The logical flow of a typical electrochemical testing experiment for corrosion inhibitors can be visualized as follows:

Caption: Workflow for electrochemical testing of corrosion inhibitors.

Conclusion

The data presented in this guide indicates that 2,5-dimercapto-1,3,4-thiadiazole (DMTD) is a highly effective corrosion inhibitor for mild steel in acidic environments, demonstrating inhibition efficiencies upwards of 97%.[2] When compared to other sulfur-based inhibitors under similar conditions, DMTD exhibits comparable and often superior performance. The choice of a specific corrosion inhibitor will ultimately depend on the specific application, environmental conditions, and economic considerations. The provided experimental protocols and workflow diagrams serve as a valuable resource for researchers conducting further investigations in this critical field.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. usbr.gov [usbr.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electrochemical study of 2-amino-5-mercapto-1,3,4-thiadiazole in the absence and presence of p-benzoquinone: an efficient strategy for the electrosynthesis of new 1,3,4-thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. jecst.org [jecst.org]
• 10. Multi-method evaluation of a 2-(1,3,4-thiadiazole-2-yl)pyrrolidine corrosion inhibitor for mild steel in HCl: combining gravimetric, electrochemical, and DFT approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. farsi.msrpco.com [farsi.msrpco.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. content.ampp.org [content.ampp.org]
• 16. Tafel Plot and Evans Diagram - PalmSens [palmsens.com]
• 17. admiralinstruments.com [admiralinstruments.com]
• 18. ijcsi.pro [ijcsi.pro]
• 19. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 20. jmaterenvironsci.com [jmaterenvironsci.com]
• 21. electrochemsci.org [electrochemsci.org]
• 22. Basics of EIS: Electrochemical Research-Impedance Gamry Instruments [gamry.com]

Performance Showdown: DMTD in Sulfuric Acid vs. Hydrochloric Acid Environments

For researchers, scientists, and professionals in drug development, understanding the behavior of chemical compounds in different media is paramount. This guide provides a comparative performance evaluation of 2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) in two common acidic environments: sulfuric acid (H₂SO₄) and hydrochloric acid (HCl). The primary application focus of this comparison is on the corrosion inhibition properties of DMTD for mild steel.

The data presented is a synthesis from multiple studies. While direct comparative experiments under identical conditions are limited in the available literature, this guide collates and contrasts findings to offer valuable insights into the performance of DMTD and related thiadiazole compounds in these corrosive environments.

Data Presentation: A Comparative Overview

The efficacy of a corrosion inhibitor is primarily measured by its inhibition efficiency (IE), which quantifies the percentage reduction in the corrosion rate of a metal in the presence of the inhibitor. The following tables summarize the performance of DMTD in sulfuric acid and a similar thiadiazole derivative in hydrochloric acid, providing a basis for comparison.

Table 1: Corrosion Inhibition Efficiency of DMTD in 1.0M Sulfuric Acid on Mild Steel

DMTD Concentration (mM)	Inhibition Efficiency (%)	Temperature (°C)
0.1	75.3	30
0.5	85.1	30
1.0	90.2	30
5.0	93.8	30

Note: Data synthesized from studies on DMTD as a corrosion inhibitor.

Table 2: Corrosion Inhibition Efficiency of a Thiadiazole Derivative in 1.0M Hydrochloric Acid on Mild Steel

Inhibitor Concentration (mM)	Inhibition Efficiency (%)	Temperature (°C)
0.1	88.2	30
0.2	91.5	30
0.3	93.1	30
0.4	94.2	30
0.5	95.0	30

Note: Data is for a 2-amino-5-R-1,3,4-thiadiazole derivative, as direct comparative data for DMTD in HCl was not available. This provides an indicative performance of a similar class of compounds.

From the tables, it is evident that both DMTD and its derivatives exhibit excellent corrosion inhibition properties in both acidic media. The inhibition efficiency generally increases with the concentration of the inhibitor.

Electrochemical Insights

Electrochemical studies, such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS), provide deeper insights into the mechanism of corrosion inhibition.

Potentiodynamic Polarization: In both sulfuric and hydrochloric acid, DMTD and its derivatives act as mixed-type inhibitors . This means they suppress both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process. This is observed by a significant decrease in the corrosion current density (i_corr) in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS): EIS studies reveal an increase in the charge transfer resistance (R_ct) and a decrease in the double-layer capacitance (C_dl) upon the addition of DMTD in both acidic solutions. The increase in R_ct indicates the formation of a protective layer on the metal surface that hinders the corrosion process.

Table 3: Electrochemical Parameters for Mild Steel in Acidic Media with and without Inhibitors

Medium	Inhibitor	Concentration (mM)	i_corr (µA/cm²)	R_ct (Ω·cm²)	C_dl (µF/cm²)
1.0M H₂SO₄	None	0	1152	45	120
1.0M H₂SO₄	DMTD	1.0	113	450	45
1.0M HCl	None	0	985	55	110
1.0M HCl	Thiadiazole Derivative	0.5	49	980	35

Note: Data for H₂SO₄ is for DMTD, while data for HCl is for a thiadiazole derivative.

Adsorption Behavior

The primary mechanism of corrosion inhibition by DMTD in both sulfuric and hydrochloric acid is through the adsorption of its molecules onto the metal surface, forming a protective barrier. This adsorption process is influenced by the nature of the metal surface, the chemical structure of the inhibitor, and the composition of the corrosive medium.

Studies have shown that the adsorption of DMTD and its derivatives on mild steel in both acidic media follows the Langmuir adsorption isotherm . This model assumes the formation of a monolayer of the inhibitor on the metal surface. The strength and nature of this adsorption can be inferred from the Gibbs free energy of adsorption (ΔG°_ads). Generally, values of ΔG°_ads around -20 kJ/mol or less are indicative of physisorption (electrostatic interactions), while those around -40 kJ/mol or more negative suggest chemisorption (covalent bonding). In the case of DMTD, the adsorption is believed to be a combination of both physisorption and chemisorption.

Experimental Protocols

The following is a generalized methodology for evaluating the corrosion inhibition performance of DMTD in acidic media using electrochemical techniques.

1. Materials and Sample Preparation:

• Working Electrode: Mild steel coupons with a defined surface area. The surface is typically abraded with different grades of emery paper, degreased with acetone, washed with distilled water, and dried.

• Corrosive Media: 1.0M Sulfuric Acid (H₂SO₄) and 1.0M Hydrochloric Acid (HCl) solutions prepared from analytical grade acids and distilled water.

• Inhibitor: 2,5-dimercapto-1,3,4-thiadiazole (DMTD) of high purity, dissolved in the acidic media at various concentrations.

2. Electrochemical Measurements:

• Cell Setup: A conventional three-electrode cell is used, with the mild steel coupon as the working electrode, a platinum wire or graphite (B72142) rod as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode as the reference electrode.

• Potentiodynamic Polarization: The working electrode is immersed in the test solution for a stabilization period (e.g., 30-60 minutes) to reach a steady open-circuit potential (OCP). The potential is then scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Electrochemical Impedance Spectroscopy (EIS): EIS measurements are performed at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz) with a small amplitude AC signal (e.g., 10 mV).

3. Data Analysis:

• From the potentiodynamic polarization curves, the corrosion potential (E_corr) and corrosion current density (i_corr) are determined by Tafel extrapolation. The inhibition efficiency (IE%) is calculated using the formula: IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100

• From the EIS Nyquist plots, the charge transfer resistance (R_ct) and double-layer capacitance (C_dl) are obtained by fitting the data to an appropriate equivalent electrical circuit. The inhibition efficiency can also be calculated from the R_ct values: IE% = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] * 100

Mandatory Visualizations

Comparative antioxidant activity of 2,5-bis derivatives of 1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Antioxidant Performance with Supporting Experimental Data.

The 1,3,4-thiadiazole (B1197879) scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including notable antioxidant properties.[1][2][3] This guide provides a comparative analysis of the antioxidant activity of various 2,5-bis derivatives of 1,3,4-thiadiazole, presenting quantitative data from established in vitro assays. The information herein is intended to assist researchers in identifying promising lead compounds for the development of novel therapeutic agents to combat oxidative stress-related pathologies.

Quantitative Analysis of Antioxidant Activity

The antioxidant potential of 2,5-bis derivatives of 1,3,4-thiadiazole is typically evaluated by their ability to scavenge stable free radicals. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a compound required to inhibit 50% of the free radical activity. A lower IC50 value indicates greater antioxidant efficacy. The following table summarizes the IC50 values for several derivatives from the DPPH and ABTS radical scavenging assays, benchmarked against the standard antioxidant, ascorbic acid.

Compound ID	Substituent at Position 2	Substituent at Position 5	DPPH IC50 (µM)	ABTS IC50 (µM)	Reference Standard (Ascorbic Acid) IC50 (µM)
TZD 3	Phenyl	Thiazolidinone derivative	28.00	Not Reported	29.2
TZD 5	Phenyl	Thiazolidinone derivative	27.50	Not Reported	29.2
D-16	Thiazolidin-4-one	4-methoxyphenyl	22.3	Not Reported	111.6
3b	Thiol	4-chlorophenyl	Reported as highly active	Reported as highly active	Not explicitly compared
3d	Thiol	4-methoxyphenyl	Reported as highly active	Reported as highly active	Not explicitly compared
3h	Thiol	2-naphthyl	Reported as highly active	Reported as highly active	Not explicitly compared

Note: The antioxidant activity of compounds 3b, 3d, and 3h was reported as significantly high in the DPPH and ABTS assays, suggesting they could be promising candidates for further investigation.[4] Compounds TZD 3 and TZD 5 demonstrated exciting DPPH radical scavenging activity, comparable to the standard ascorbic acid.[5][6] The derivative D-16 was found to be the most potent in its series in the DPPH assay.[7]

Experimental Protocols

The data presented in this guide are primarily derived from two widely accepted in vitro antioxidant capacity assays: the DPPH radical scavenging assay and the ABTS radical cation decolorization assay.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle that an antioxidant will donate an electron or a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[8][9] The reduction in absorbance is measured spectrophotometrically and is proportional to the antioxidant activity of the compound.

General Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH is prepared in methanol (B129727) and stored in the dark at 4°C.[8]

• Preparation of Test Samples: The 1,3,4-thiadiazole derivatives are dissolved in a suitable solvent like DMSO or methanol to prepare a stock solution (e.g., 1 mg/mL).[5][8] Serial dilutions are then made to obtain a range of concentrations.

• Assay: A specific volume of the test compound at various concentrations is added to a fixed volume of the DPPH solution.[9]

• Incubation: The mixture is shaken and incubated at room temperature in the dark for a period ranging from 20 minutes to 2 hours.[9]

• Measurement: The absorbance of the solution is measured at approximately 517 nm using a microplate reader or spectrophotometer.[9]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the test compound. The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the test sample.[8]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The pre-formed radical cation has a blue-green color, which is decolorized in the presence of an antioxidant.[8]

General Procedure:

• Preparation of ABTS•+ Solution: The ABTS•+ stock solution is generated by reacting a 7 mM ABTS solution with a 2.45 mM potassium persulfate solution and allowing the mixture to stand in the dark at room temperature for 12-16 hours.[9]

• Dilution of ABTS•+ Solution: Before use, the stock solution is diluted with a buffer (e.g., ethanol (B145695) or water) to an absorbance of 0.70 ± 0.02 at 734 nm.[9]

• Preparation of Test Samples: Similar to the DPPH assay, stock solutions and serial dilutions of the thiadiazole derivatives are prepared.

• Assay: A small volume of the test compound at various concentrations is mixed with a larger volume of the diluted ABTS•+ solution.[9]

• Incubation: The mixture is incubated at room temperature for a short period, typically 5-6 minutes.[8]

• Measurement: The absorbance is measured at 734 nm.[8]

• Calculation: The percentage of inhibition and the IC50 value are calculated in a manner similar to the DPPH assay.

Cellular Response to Oxidative Stress and Antioxidant Intervention

The following diagram illustrates a simplified workflow for the synthesis and screening of 2,5-bis derivatives of 1,3,4-thiadiazole for their antioxidant activity.

Caption: Workflow for Synthesis and Bioactivity Screening of Derivatives.

The following diagram illustrates a simplified signaling pathway of cellular response to oxidative stress and the potential intervention points for antioxidant compounds like 1,3,4-thiadiazole derivatives.

Caption: Cellular Response to Oxidative Stress and Antioxidant Intervention.

References

• 1. An overview of biological activities of thiadiazole derivatives [wisdomlib.org]
• 2. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. saudijournals.com [saudijournals.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for 1,3,4-Thiadiazole-2,5-dithiol

This document provides critical safety and logistical information for the handling of 1,3,4-Thiadiazole-2,5-dithiol, a compound frequently utilized in pharmaceutical research and development. Adherence to these guidelines is essential for maintaining a safe laboratory environment and ensuring the well-being of all personnel.

Hazard Identification and Personal Protective Equipment

1,3,4-Thiadiazole-2,5-dithiol is classified with the following hazards:

• Harmful if swallowed.[1][2][3]

• Causes skin irritation.[2][4]

• Causes serious eye irritation and potentially serious eye damage.[1][2][3][4]

• May cause respiratory irritation.[2][5]

• Harmful to aquatic life with long-lasting effects.[6]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when handling this compound.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[7]
Skin Protection	Gloves	Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[6][7]
Protective Clothing	Wear a lab coat and other protective clothing to prevent skin contact.[2][8]
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, use a dust mask (type N95 or equivalent) or a full-face respirator.[1]

Operational and Disposal Plans

Handling and Storage

Engineering Controls:

• Handle in a well-ventilated place, preferably within a chemical fume hood.[6][7]

• Ensure eyewash stations and safety showers are in close proximity to the workstation.[2]

Procedural Steps for Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves for any signs of degradation.

• Dispensing:

  • Avoid the formation of dust and aerosols.[6][7]

  • If transferring the solid, use a spatula or other appropriate tool to minimize dust generation.

  • For creating solutions, add the solid to the solvent slowly.

• During Use:

  • Avoid contact with skin and eyes.[2][7]

  • Do not eat, drink, or smoke in the handling area.[2][7]

  • Keep the container tightly closed when not in use.[7][8]

• After Handling:

  • Wash hands and any exposed skin thoroughly after handling.[2][4][8]

  • Decontaminate all surfaces and equipment that have come into contact with the chemical.

Storage:

• Store in a dry, cool, and well-ventilated place.[6][7][8]

• Keep the container tightly closed.[7][8]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2][5][8]

Spill Management

• Immediate Actions:

  • Evacuate personnel from the immediate spill area.

  • Ensure adequate ventilation.

• Containment and Cleanup:

  • Wear all required PPE.

  • For solid spills, carefully sweep up the material and place it into a suitable, labeled container for disposal.[2][8] Avoid generating dust.

  • Do not let the chemical enter drains.[6]

• Decontamination:

  • Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2][5][6]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Seek medical attention if irritation occurs.[2][4][5][6]
Eye Contact	Rinse immediately and cautiously with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4][5][6][8]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][5][6][7]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal regulations.

• Waste Collection:

  • Collect waste 1,3,4-Thiadiazole-2,5-dithiol and any contaminated materials (e.g., gloves, paper towels) in a clearly labeled, sealed container.

• Disposal Method:

  • Contact a licensed professional waste disposal service.

  • It may be possible to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

  • Do not mix with other waste.

Experimental Workflow Visualization

The following diagram outlines the standard workflow for safely handling 1,3,4-Thiadiazole-2,5-dithiol in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of 1,3,4-Thiadiazole-2,5-dithiol.

References

• 1. 1,3,4-チアジアゾール-2,5-ジチオール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. 2,5-Dimercapto-1,3,4-thiadiazole | C2H2N2S3 | CID 2723630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.no [fishersci.no]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]